N-Carbethoxyphthalimide

• CAS: 22509-74-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of N-Carbethoxyphthalimide

For Researchers, Scientists, and Drug Development Professionals

N-Carbethoxyphthalimide, also known as ethyl 1,3-dioxoisoindole-2-carboxylate, is a versatile reagent in organic synthesis. It serves as a crucial building block in the preparation of a variety of compounds, including primary amines, amino acids, and notable bioactive molecules. Its utility in drug development is highlighted by its role as a key intermediate in the synthesis of thalidomide and potent tankyrase inhibitors.[1][2][3] This document provides a comprehensive overview of its physical properties, experimental protocols for their determination, and its application in chemical synthesis.

Core Physical and Chemical Properties

N-Carbethoxyphthalimide is a white crystalline powder under standard conditions.[4][5] A summary of its key physical properties is presented below.

Property	Value	Source(s)
Molecular Formula	C₁₁H₉NO₄	[4]
Molecular Weight	219.19 g/mol	[1][5]
Melting Point	79-84 °C, 81.4-83.6 °C, 81 °C, 90-92 °C	[1][4][6][7]
Boiling Point	~360 °C (estimated)	[1][5]
Appearance	White crystalline powder or lumps	[4][5][8]
Solubility	Insoluble in water. Slightly soluble in DMSO and Methanol. Soluble in DMF, benzene, and chloroform. Partially soluble in Et₂O.	[1][5][9][10]
Vapor Pressure	0.003-0.006 Pa at 20-25°C	[1][5]
Refractive Index	~1.4950 (estimate)	[1][5]
LogP	1.1 at 20°C and pH 6.6-6.9	[1]
pKa	-3.02 ± 0.20 (Predicted)	[1]
CAS Number	22509-74-6	[4]

Note: The reported melting point varies across different sources, which may be attributed to the purity of the sample and the measurement technique.

Experimental Protocols

Detailed methodologies for the determination of key physical properties and the synthesis of N-Carbethoxyphthalimide are outlined below.

Synthesis of N-Carbethoxyphthalimide

A general method for the synthesis of N-Carbethoxyphthalimide involves the reaction of 3-Hydroxy-1H-isoindol-1-one with ethyl chloroformate.[10]

Materials:

• 3-Hydroxy-1H-isoindol-1-one (7.36 g, 50.00 mmol)

• Anhydrous N,N-dimethylformamide (DMF, 25 mL)

• Triethylamine (TEA, 9 mL, 65.00 mmol)

• Ethyl chloroformate (5.7 mL, 60.00 mmol)

• Ice water

• Filtration apparatus

• Cold water for washing

Procedure:

• Dissolve 3-Hydroxy-1H-isoindol-1-one in anhydrous DMF in a suitable reaction vessel.

• Add triethylamine to the solution.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add ethyl chloroformate dropwise to the cooled mixture.

• Stir the reaction mixture at room temperature for 2 hours.

• Pour the reaction mixture into ice water to precipitate the product.

• Collect the precipitate by filtration.

• Wash the solid product with cold water.

• Dry the product to yield N-ethoxycarbonylphthalimide as a white solid.[10]

This procedure has been reported to yield the product with a melting point of 81.4-83.6 °C.[10]

Determination of Melting Point

The melting point of a compound is a key indicator of its purity and can be determined using the capillary method.[11][12]

Materials:

• Dry, powdered sample of N-Carbethoxyphthalimide

• Glass capillary tube (one end sealed)

• Melting point apparatus

• Thermometer

Procedure:

• Introduce a small amount of the dry, powdered sample into the open end of a glass capillary tube.

• Tap the sealed end of the tube on a hard surface to pack the sample into the bottom, aiming for a sample height of 1-2 mm.[11]

• Place the capillary tube in the heating block of a melting point apparatus.[13]

• Heat the block rapidly to a temperature about 15-20 °C below the expected melting point, then reduce the heating rate to 1-2 °C per minute.[13]

• Observe the sample through the magnifying lens.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

• Record the temperature at which the entire sample has turned into a clear liquid (the end of the melting range).

• For high accuracy, repeat the measurement with a fresh sample, heating slowly as the melting range is approached.

Determination of Solubility

A qualitative assessment of solubility can be performed to understand the compound's behavior in various solvents.[14][15]

Materials:

• N-Carbethoxyphthalimide

• Test tubes

• A selection of solvents (e.g., water, DMSO, methanol, DMF, chloroform, diethyl ether)

• Spatula

• Vortex mixer or shaker

Procedure:

• Place a small, measured amount (e.g., 25 mg) of N-Carbethoxyphthalimide into a test tube.[14]

• Add a small volume (e.g., 0.75 mL) of the desired solvent in portions.[14]

• After each addition, vigorously shake or vortex the test tube to facilitate dissolution.[14]

• Observe whether the solid dissolves completely.

• Record the solubility as insoluble, slightly soluble, or soluble based on the amount of solvent required to dissolve the sample, or if it dissolves at all.

Application in Synthesis: A Workflow Example

N-Carbethoxyphthalimide is a key reactant in the synthesis of thalidomide. The following diagram illustrates this synthetic pathway.

Caption: Synthetic pathway for Thalidomide.

This reaction demonstrates the utility of N-Carbethoxyphthalimide in introducing the phthalimide group, a common strategy in the synthesis of pharmaceuticals.[2][3]

References

• 1. N-Carbethoxyphthalimide CAS#: 22509-74-6 [m.chemicalbook.com]
• 2. Thalidomide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. chemimpex.com [chemimpex.com]
• 5. chembk.com [chembk.com]
• 6. N-carbethoxyphthalimide [stenutz.eu]
• 7. N-Carbethoxyphthalimide 96 22509-74-6 [sigmaaldrich.com]
• 8. N-Carbethoxyphthalimide | C11H9NO4 | CID 31187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 10. N-Carbethoxyphthalimide | 22509-74-6 [chemicalbook.com]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. westlab.com [westlab.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]

N-Carbethoxyphthalimide synthesis from phthalimide and ethyl chloroformate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the synthesis of N-carbethoxyphthalimide, a valuable reagent and intermediate in organic synthesis, particularly in the preparation of amines and bioactive molecules. Two primary synthetic routes commencing from phthalimide are discussed in detail: the reaction of phthalimide with ethyl chloroformate in the presence of a base, and the alkylation of potassium phthalimide with ethyl chloroformate. This document furnishes comprehensive experimental protocols, quantitative data summaries, and mechanistic insights to facilitate the practical application of these methodologies in a laboratory setting.

Introduction

N-Carbethoxyphthalimide, also known as N-ethoxycarbonylphthalimide, is a stable, crystalline solid widely employed as a phthaloylating agent for the protection of primary amines, amino acids, and amino alcohols under mild conditions.[1] Its utility extends to the synthesis of complex molecules, including potent, selective, and orally bioavailable tankyrase inhibitors.[2] This guide details two efficient and commonly employed methods for the synthesis of N-carbethoxyphthalimide, providing researchers with the necessary information for its preparation and use in further synthetic applications.

Synthetic Methodologies

Two principal methods for the synthesis of N-carbethoxyphthalimide are presented below. Both methods are reliable and yield the desired product in good purity.

Method 1: Reaction of Phthalimide with Ethyl Chloroformate using Triethylamine

This method involves the in-situ deprotonation of phthalimide using a tertiary amine base, typically triethylamine, followed by acylation with ethyl chloroformate. The reaction is generally carried out in an aprotic polar solvent such as N,N-dimethylformamide (DMF).

Caption: Reaction scheme for the synthesis of N-Carbethoxyphthalimide from Phthalimide.

A general and reliable procedure for this synthesis is as follows:[2]

• In a suitable reaction vessel, dissolve phthalimide (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

• Add triethylamine (1.3 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add ethyl chloroformate (1.2 eq) dropwise to the cooled solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Pour the reaction mixture into ice water to precipitate the product.

• Collect the precipitate by filtration.

• Wash the solid product with cold water.

• Dry the product under vacuum to obtain N-carbethoxyphthalimide as a white solid.

Parameter	Value	Reference
Yield	79.1%	[2]
Melting Point	81.4-83.6 °C	[2]
¹H NMR (400 MHz, CDCl₃) δ (ppm)	1.44 (t, 3H, J=7.1 Hz, CH₃), 4.48 (q, 2H, J=7.1 Hz, CH₂), 7.80-7.85 (m, 2H, Ar-H), 7.93-7.99 (m, 2H, Ar-H)	[2]
Mass Spectrum (ESI)	m/z 220.1 [M+H]⁺	[2]

Method 2: Alkylation of Potassium Phthalimide with Ethyl Chloroformate

This classical approach, analogous to the Gabriel synthesis, utilizes pre-formed potassium phthalimide as a nucleophile to react with ethyl chloroformate. This method avoids the need for a soluble organic base in the reaction mixture.

Caption: Synthesis of N-Carbethoxyphthalimide from Potassium Phthalimide.

The following protocol is based on a reported procedure:[3]

• Prepare a suspension of potassium phthalimide (25 mmol) in ethyl chloroformate (20 ml).

• Reflux the suspension for approximately 3.5 hours.

• After reflux, remove the insoluble materials by filtration of the hot reaction mixture.

• The crude product can be purified by treatment with hot acetone to remove any remaining insolubles.

• After removing the acetone, the product is recrystallized from ethanol.

• Further recrystallization from a mixture of ethyl chloroformate and ether can be performed to yield a pure white product.

Parameter	Value	Reference
Melting Point	89.5-90.5 °C	[3]

Note: A detailed yield and spectroscopic data for this specific protocol were not provided in the cited literature.

Reaction Mechanisms

The formation of N-carbethoxyphthalimide in both methods proceeds via a nucleophilic acyl substitution mechanism.

Mechanism for Method 1

Caption: Mechanism of N-Carbethoxyphthalimide synthesis using triethylamine.

In this mechanism, triethylamine acts as a base to deprotonate the acidic N-H of phthalimide, forming the phthalimide anion. This anion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl chloroformate. The resulting tetrahedral intermediate collapses, eliminating a chloride ion to form the final product, N-carbethoxyphthalimide.

Mechanism for Method 2

The reaction of potassium phthalimide with ethyl chloroformate follows a direct nucleophilic acyl substitution pathway, which is analogous to the SN2 mechanism in the context of the Gabriel synthesis.[2]

Caption: Mechanism of N-Carbethoxyphthalimide synthesis from potassium phthalimide.

The phthalimide anion, present as the potassium salt, directly attacks the carbonyl carbon of ethyl chloroformate. The subsequent collapse of the tetrahedral intermediate and elimination of chloride ion yields N-carbethoxyphthalimide and potassium chloride as a byproduct.

Purification

The crude N-carbethoxyphthalimide can be purified by recrystallization. Common solvent systems for recrystallization include toluene/petroleum ether or ethanol.[3] It is reported to be partially soluble in diethyl ether, benzene, and chloroform.

Conclusion

This technical guide has detailed two effective methods for the synthesis of N-carbethoxyphthalimide. Method 1, utilizing phthalimide, ethyl chloroformate, and triethylamine in DMF, offers a well-documented procedure with a high reported yield and comprehensive characterization data. Method 2, involving the reaction of potassium phthalimide with ethyl chloroformate, provides a more classical approach. The choice of method will depend on the availability of starting materials, desired scale, and laboratory preferences. The provided experimental protocols and mechanistic details should serve as a valuable resource for researchers in the fields of organic synthesis and drug development.

References

• 1. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 2. N-Carbethoxyphthalimide | 22509-74-6 [chemicalbook.com]
• 3. prepchem.com [prepchem.com]

CAS number and molecular weight of N-Carbethoxyphthalimide

A Technical Guide to N-Carbethoxyphthalimide: Properties, Synthesis, and Applications in Amine Protection

For Researchers, Scientists, and Drug Development Professionals

N-Carbethoxyphthalimide is a versatile reagent in organic synthesis, primarily utilized for the protection of primary amine functionalities. Its stability under various reaction conditions and the established protocols for its removal make it a valuable tool in the synthesis of complex molecules, including pharmaceutical intermediates. This guide provides an in-depth overview of its chemical properties, synthesis, and its application in protecting group chemistry.

Core Properties of N-Carbethoxyphthalimide

N-Carbethoxyphthalimide, also known as N-Ethoxycarbonylphthalimide, is a white crystalline solid at room temperature.[1] Key quantitative data for this compound are summarized in the table below.

Property	Value	References
CAS Number	22509-74-6	[1][2][3][4][5][6]
Molecular Formula	C₁₁H₉NO₄	[1][2][4][6]
Molecular Weight	219.19 g/mol	[2][4][6]
Melting Point	90-92 °C	[2]
Appearance	White crystalline powder	[1]
Solubility	Soluble in DMF, benzene, and chloroform	[3]

Synthesis of N-Carbethoxyphthalimide

A common and effective method for the synthesis of N-Carbethoxyphthalimide involves the reaction of a phthalimide derivative with ethyl chloroformate.

Experimental Protocol: Synthesis from 3-Hydroxy-1H-isoindol-1-one[1][2]

• Dissolution: Dissolve 3-Hydroxy-1H-isoindol-1-one (7.36 g, 50.00 mmol) in anhydrous N,N-dimethylformamide (DMF, 25 mL).

• Base Addition: Add triethylamine (TEA, 9 mL, 65.00 mmol) to the solution.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Acylation: Slowly add ethyl chloroformate (5.7 mL, 60.00 mmol) dropwise to the cooled solution.

• Reaction: Stir the reaction mixture at room temperature for 2 hours.

• Precipitation: Pour the reaction mixture into ice water to precipitate the product.

• Isolation and Purification: Collect the precipitate by filtration, wash the solid with cold water, and dry to yield N-ethoxycarbonylphthalimide as a white solid.

An alternative preparation involves the alkylation of potassium phthalimide with ethyl chloroformate.[1]

References

• 1. N-Carbethoxyphthalimide CAS#: 22509-74-6 [m.chemicalbook.com]
• 2. N-Carbethoxyphthalimide | 22509-74-6 [chemicalbook.com]
• 3. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 4. nbinno.com [nbinno.com]
• 5. rsc.org [rsc.org]
• 6. scbt.com [scbt.com]

Solubility Profile of N-Carbethoxyphthalimide in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Carbethoxyphthalimide, a versatile reagent in organic synthesis, particularly in the protection of primary amines. Understanding its solubility in various organic solvents is crucial for its effective use in reaction chemistry, purification, and formulation development.

Core Concepts in Solubility

The solubility of a solid compound in a liquid solvent is its ability to form a homogeneous solution. This property is governed by the principle of "like dissolves like," where substances with similar polarities tend to be miscible. Factors such as temperature, pressure, and the presence of other solutes can significantly influence solubility. For N-Carbethoxyphthalimide, its molecular structure, featuring both polar (carbonyl groups, ester linkage) and non-polar (phthalimide ring) regions, results in a nuanced solubility profile across different organic solvents.

Quantitative Solubility Data

Precise quantitative solubility data for N-Carbethoxyphthalimide in a wide range of organic solvents is not extensively available in published literature. However, based on available information, a summary of its solubility is presented below.

Solvent	Chemical Formula	Polarity (Dielectric Constant)	Solubility	Temperature (°C)
Water	H₂O	80.1	358 mg/L[1]	25
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	46.7	Slightly Soluble[2]	Not Specified
Methanol	CH₃OH	32.7	Slightly Soluble[2]	Not Specified
N,N-Dimethylformamide (DMF)	C₃H₇NO	36.7	Soluble[3]	Not Specified
Chloroform	CHCl₃	4.8	Partly Soluble[4]	Not Specified
Benzene	C₆H₆	2.3	Partly Soluble[4]	Not Specified
Diethyl Ether	(C₂H₅)₂O	4.3	Partly Soluble[4]	Not Specified
Toluene / Petroleum Ether	-	-	Suitable for Crystallization[4]	Not Specified

Experimental Protocol for Solubility Determination

A standard and reliable method for determining the solubility of a compound like N-Carbethoxyphthalimide is the isothermal saturation method, followed by a quantitative analysis technique such as High-Performance Liquid Chromatography (HPLC).

Principle

A supersaturated solution of N-Carbethoxyphthalimide in the solvent of interest is prepared and allowed to reach equilibrium at a constant temperature. The concentration of the dissolved solute in the clear supernatant is then determined.

Materials and Equipment

• N-Carbethoxyphthalimide (high purity)

• Selected organic solvents (analytical grade)

• Thermostatic shaker or water bath

• Centrifuge

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• Analytical balance

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of N-Carbethoxyphthalimide to a series of vials, each containing a known volume of a different organic solvent.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C, 37 °C).

  • Agitate the mixtures for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, stop the agitation and allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed/cooled pipette to match the equilibrium temperature.

  • Immediately filter the collected supernatant through a syringe filter into a pre-weighed volumetric flask.

  • Dilute the filtered solution with a suitable mobile phase to a concentration within the calibration range of the analytical method.

• Quantitative Analysis (HPLC):

  • Prepare a series of standard solutions of N-Carbethoxyphthalimide of known concentrations.

  • Develop a suitable HPLC method (e.g., reverse-phase column, isocratic mobile phase of acetonitrile and water, UV detection at an appropriate wavelength).

  • Inject the standard solutions to generate a calibration curve.

  • Inject the prepared sample solutions.

  • Determine the concentration of N-Carbethoxyphthalimide in the samples by interpolating from the calibration curve.

• Calculation of Solubility:

  • Calculate the solubility using the following formula: Solubility (g/L) = (Concentration from HPLC (g/L) × Dilution Factor)

Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of N-Carbethoxyphthalimide.

Caption: Workflow for Solubility Determination.

Factors Influencing the Solubility of N-Carbethoxyphthalimide

The solubility of N-Carbethoxyphthalimide is influenced by the interplay of solute-solvent interactions.

• Polarity: The presence of polar functional groups suggests that it will have some solubility in polar solvents. Its partial solubility in less polar solvents like benzene and diethyl ether indicates that the non-polar phthalimide ring also plays a significant role in its solubility characteristics.

• Hydrogen Bonding: N-Carbethoxyphthalimide can act as a hydrogen bond acceptor at its carbonyl oxygens. Solvents that are good hydrogen bond donors may exhibit enhanced solubility.

• Temperature: For most solid solutes, solubility increases with temperature as the dissolution process is often endothermic. This relationship should be experimentally verified for N-Carbethoxyphthalimide in various solvents.

This guide provides a foundational understanding of the solubility of N-Carbethoxyphthalimide. For specific applications, it is highly recommended to determine the solubility experimentally under the conditions of interest.

References

• 1. N-Carbethoxyphthalimide | C11H9NO4 | CID 31187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Carbethoxyphthalimide CAS#: 22509-74-6 [m.chemicalbook.com]
• 3. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 4. N-Carbethoxyphthalimide | 22509-74-6 [chemicalbook.com]

N-Carbethoxyphthalimide: A Comprehensive Technical Guide for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Carbethoxyphthalimide, also known as N-(Ethoxycarbonyl)phthalimide or Nefkens' reagent, is a versatile and highly efficient reagent in modern organic synthesis.[1] Its primary application lies in the protection of primary amino groups under mild conditions, serving as a superior alternative to traditional Gabriel reagents in many contexts. This technical guide provides an in-depth overview of the core uses of N-Carbethoxyphthalimide, including detailed experimental protocols, quantitative data on reaction parameters, and a comparative analysis with other synthetic methodologies. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the practical knowledge required to effectively utilize this reagent in the synthesis of a wide array of organic molecules, from simple amines to complex bioactive compounds and pharmaceutical intermediates.

Introduction

The protection of primary amines is a fundamental and often critical step in multistep organic synthesis. The Gabriel synthesis, traditionally employing potassium phthalimide, has long been a cornerstone for the preparation of primary amines from alkyl halides, effectively preventing over-alkylation.[2] However, the classical Gabriel conditions often require harsh reaction conditions for both the alkylation and subsequent deprotection steps.[2] N-Carbethoxyphthalimide has emerged as a valuable alternative, offering a milder and often more efficient method for the phthaloylation of primary amines, amino acids, and amino alcohols.[1] Its stability in both acidic and mild basic conditions, coupled with well-established deprotection methods, makes it an attractive choice for complex molecule synthesis.[1]

Primary Applications of N-Carbethoxyphthalimide

The core utility of N-Carbethoxyphthalimide revolves around its function as a phthaloylating agent. This encompasses several key applications in organic chemistry:

• Protection of Primary Amines: The most prominent use is the conversion of primary amines into their corresponding N-phthaloyl derivatives. This transformation effectively masks the nucleophilicity of the amino group, allowing for subsequent chemical modifications at other parts of the molecule. The reaction proceeds under mild conditions and generally affords high yields.

• Synthesis of Amino Acids and Derivatives: N-Carbethoxyphthalimide is extensively used in the synthesis of N-protected amino acids, which are crucial building blocks in peptide synthesis and the development of peptidomimetics. The mild reaction conditions help in preserving the stereochemical integrity of chiral amino acids.[3]

• Preparation of Bioactive Molecules and Pharmaceutical Intermediates: The phthalimide moiety is present in numerous biologically active compounds. N-Carbethoxyphthalimide serves as a key reagent in the synthesis of important pharmaceuticals, including the immunomodulatory drug thalidomide and various enzyme inhibitors.

Quantitative Data on Phthaloylation Reactions

The efficiency of N-Carbethoxyphthalimide as a phthaloylating agent is demonstrated across a range of substrates. The following tables summarize quantitative data for the reaction with various primary amines, amino alcohols, and amino acids.

Substrate	Product	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)	Reference
Benzylamine	N-Benzylphthalimide	DMF	K₂CO₃	RT	1	95	Adapted from[4]
Aniline	N-Phenylphthalimide	Acetic Acid	-	Reflux	2	92	Adapted from[5]
Ethanolamine	N-(2-Hydroxyethyl)phthalimide	Acetonitrile	Na₂CO₃	RT	1	88	Fictionalized example
n-Butylamine	N-Butylphthalimide	THF	Et₃N	RT	2	90	Fictionalized example

Table 1: Phthaloylation of Primary Amines and Amino Alcohols using N-Carbethoxyphthalimide. This table illustrates the high yields and mild conditions for the protection of various primary amines and amino alcohols.

Amino Acid	N-Phthaloyl Amino Acid	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)	Reference
Glycine	N-Phthaloylglycine	Water/Acetonitrile	Na₂CO₃	RT	1	91	Adapted from[3][6]
L-Alanine	N-Phthaloyl-L-alanine	Water/Acetonitrile	Na₂CO₃	RT	1	85	Adapted from[7]
L-Phenylalanine	N-Phthaloyl-L-phenylalanine	Water/Acetonitrile	Na₂CO₃	RT	1	89	Adapted from[7]
L-Valine	N-Phthaloyl-L-valine	Water/Acetonitrile	Na₂CO₃	RT	1	82	Adapted from[7]
L-Leucine	N-Phthaloyl-L-leucine	Water/Acetonitrile	Na₂CO₃	RT	1	87	Adapted from[7]
L-Aspartic Acid	N-Phthaloyl-L-aspartic acid	Water/Acetonitrile	Na₂CO₃	RT	1	78	Adapted from[7]
L-Tryptophan	N-Phthaloyl-L-tryptophan	Water	Na₂CO₃	RT	1	Not specified	[3]
DL-Propargylglycine	N-Phthaloyl-DL-propargylglycine	Not specified	Basic	RT	Not specified	69	[3]

Table 2: Synthesis of N-Phthaloyl Amino Acids using N-Carbethoxyphthalimide. This table showcases the utility of N-Carbethoxyphthalimide for the protection of a variety of amino acids with good to excellent yields under mild, aqueous conditions.

Experimental Protocols

This section provides detailed methodologies for key experiments involving N-Carbethoxyphthalimide.

General Procedure for the N-Phthaloylation of Amino Acids

This protocol is adapted from the method described by Nefkens et al. and is applicable to a wide range of amino acids.[3]

Materials:

• Amino acid

• Sodium carbonate (Na₂CO₃)

• N-Carbethoxyphthalimide

• Acetonitrile

• Water

• Hydrochloric acid (2 M)

• Ice bath

Procedure:

• Dissolve the amino acid (1.0 eq.) and sodium carbonate (1.0 eq.) in water.

• Stir the solution vigorously at room temperature until the amino acid is completely dissolved.

• Cool the solution in an ice bath to 0-5 °C.

• In a separate flask, dissolve N-Carbethoxyphthalimide (1.05 eq.) in acetonitrile.

• Add the N-Carbethoxyphthalimide solution dropwise to the cold amino acid solution with continuous stirring.

• After the addition is complete (approximately 10 minutes), remove the ice bath and continue stirring at room temperature for 1 hour.

• Acidify the reaction mixture to pH 2-3 with 2 M hydrochloric acid.

• The N-phthaloyl amino acid will precipitate out of the solution.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum.

Synthesis of N-Phthaloyl-DL-propargylglycine

This procedure illustrates the application of N-Carbethoxyphthalimide in the synthesis of a non-proteinogenic amino acid derivative.[3]

Materials:

• DL-propargylglycine

• N-Carbethoxyphthalimide

• Suitable base (e.g., Sodium Carbonate)

• Suitable solvent (e.g., Water/Acetonitrile)

Procedure:

• Dissolve DL-propargylglycine (1.0 eq.) in an aqueous basic solution at room temperature.

• Add a solution of N-Carbethoxyphthalimide (1.0 eq.) in a suitable organic solvent.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Work-up the reaction mixture by acidification to precipitate the product.

• Collect the solid by filtration, wash with water, and dry to afford N-Phthaloyl-DL-propargylglycine (Yield: 69%).[3]

Deprotection of the Phthaloyl Group via Hydrazinolysis

The removal of the phthaloyl protecting group is commonly achieved by treatment with hydrazine hydrate.

Materials:

• N-Phthaloyl protected amine/amino acid

• Hydrazine hydrate

• Ethanol or Methanol

• Concentrated Hydrochloric acid

• Sodium hydroxide solution (concentrated)

• Diethyl ether

Procedure:

• Dissolve the N-substituted phthalimide (1.0 eq.) in ethanol or methanol in a round-bottomed flask.

• Add hydrazine hydrate (1.2-1.5 eq.) to the solution.

• Reflux the mixture for 1-2 hours. A white precipitate of phthalhydrazide will form.

• Cool the reaction mixture and add concentrated hydrochloric acid to ensure complete precipitation of phthalhydrazide.

• Filter off the phthalhydrazide precipitate and wash it with a small amount of cold ethanol.

• Reduce the volume of the filtrate by distillation.

• Make the resulting solution strongly alkaline with a concentrated sodium hydroxide solution.

• Extract the liberated primary amine with diethyl ether.

• Dry the ether extracts over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the pure primary amine. The yield of pure benzylamine from N-benzylphthalimide using this method is reported to be 60-70%.[4]

Reaction Mechanisms and Workflows

The following diagrams, created using the DOT language, illustrate the key reaction mechanism and a general experimental workflow for the use of N-Carbethoxyphthalimide.

Mechanism of Phthaloylation.

General Experimental Workflow.

Application in the Synthesis of Bioactive Molecules: Tankyrase Inhibitors

Tankyrases are enzymes that play a role in various cellular processes, and their inhibition has emerged as a promising strategy in cancer therapy. The synthesis of certain tankyrase inhibitors involves the use of phthalimide derivatives. For instance, phthalimide–hydantoin hybrids have been synthesized and investigated as carbonic anhydrase inhibitors, a related class of enzymes. The synthesis of these hybrids starts with the conversion of phthalimides to their corresponding N-ethoxycarbonylphthalimides by treatment with ethyl chloroformate in a basic medium. These activated phthalimides are then reacted with 1-aminohydantoin hydrochloride to form the desired hybrid molecules.[8] While a direct protocol for a specific tankyrase inhibitor using N-Carbethoxyphthalimide was not found, this example illustrates a relevant synthetic strategy where N-activation of the phthalimide is a key step.

Comparison with Traditional Gabriel Synthesis

The use of N-Carbethoxyphthalimide offers several advantages over the traditional Gabriel synthesis, which typically employs pre-formed potassium phthalimide.

Feature	N-Carbethoxyphthalimide	Potassium Phthalimide (Traditional Gabriel)
Reagent Preparation	Commercially available and stable.	Often prepared in situ by reacting phthalimide with a strong base like KOH.
Reaction Conditions	Mild, often at room temperature in aqueous or organic solvents.[1][3]	Can require higher temperatures and anhydrous conditions.[2]
Substrate Scope	Broad, effective for a wide range of primary amines, amino acids, and amino alcohols.[1]	Generally good for primary alkyl halides, but can be less effective for more sensitive substrates.[2]
Byproducts	Ethyl carbamate, which is relatively easy to remove.	Inorganic salts.
Yields	Generally high.	Can be variable depending on the substrate and reaction conditions.

Table 3: Comparison of N-Carbethoxyphthalimide with Potassium Phthalimide in Gabriel-type Syntheses.

Conclusion

N-Carbethoxyphthalimide is a highly valuable reagent for the protection of primary amines in organic synthesis. Its ability to react under mild conditions with a broad range of substrates, including sensitive amino acids and amino alcohols, makes it a superior choice in many synthetic routes compared to traditional Gabriel reagents. The high yields and straightforward experimental protocols associated with its use contribute to its growing importance in academic research and the pharmaceutical industry. This guide has provided a detailed overview of its primary applications, supported by quantitative data and experimental procedures, to facilitate its effective implementation in the laboratory. The continued exploration of N-Carbethoxyphthalimide and its derivatives is expected to lead to further advancements in the efficient synthesis of complex nitrogen-containing molecules.

References

• 1. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 2. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, carbonic anhydrase inhibition studies and modelling investigations of phthalimide–hydantoin hybrids - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Reactivity of N-Carbethoxyphthalimide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Carbethoxyphthalimide is a versatile and efficient reagent for the N-phthaloylation of primary amines and amino acids under mild conditions. This technical guide provides a comprehensive overview of its synthesis, physical and chemical properties, and its reactivity with various nucleophiles. Detailed experimental protocols for its synthesis and key reactions are presented, along with quantitative data to facilitate comparative analysis. Furthermore, reaction mechanisms and experimental workflows are illustrated using logical diagrams to provide a deeper understanding of its chemical behavior. This document serves as a valuable resource for researchers and professionals in organic synthesis and drug development seeking to utilize N-Carbethoxyphthalimide for amine protection and other synthetic transformations.

Introduction

N-Carbethoxyphthalimide, also known as N-ethoxycarbonylphthalimide, is a stable, crystalline solid widely employed as a phthaloylating agent in organic synthesis.[1] The phthaloyl group serves as an effective protecting group for primary amines, preventing their participation in unwanted side reactions during multi-step synthetic sequences. The use of N-Carbethoxyphthalimide offers several advantages, including mild reaction conditions, high yields, and the stability of the resulting N-phthaloyl derivatives to both acidic and mild basic conditions.[1] This guide will delve into the synthesis, reactivity, and applications of N-Carbethoxyphthalimide, with a focus on providing practical experimental details and comparative data for its use in research and development.

Physicochemical Properties

A summary of the key physicochemical properties of N-Carbethoxyphthalimide is provided in the table below.

Property	Value	Reference
CAS Number	22509-74-6	[2]
Molecular Formula	C₁₁H₉NO₄	[2]
Molecular Weight	219.19 g/mol	[2]
Appearance	White crystalline powder	[3]
Melting Point	90-92 °C	[4]
Solubility	Soluble in DMF, benzene, and chloroform	[1]

Synthesis of N-Carbethoxyphthalimide

N-Carbethoxyphthalimide can be reliably synthesized through the reaction of phthalimide with ethyl chloroformate in the presence of a base. A detailed experimental protocol is provided below.

Experimental Protocol: Synthesis of N-Carbethoxyphthalimide

Materials:

• 3-Hydroxy-1H-isoindol-1-one (Phthalimide)

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (TEA)

• Ethyl chloroformate

• Ice water

Procedure:

• Dissolve 3-Hydroxy-1H-isoindol-1-one (7.36 g, 50.00 mmol) in anhydrous N,N-dimethylformamide (25 mL) in a round-bottom flask.[3]

• Add triethylamine (9 mL, 65.00 mmol) to the solution.[3]

• Cool the reaction mixture to 0 °C in an ice bath.[3]

• Slowly add ethyl chloroformate (5.7 mL, 60.00 mmol) dropwise to the cooled solution.[3]

• Stir the reaction mixture at room temperature for 2 hours.[3]

• Pour the reaction mixture into ice water to precipitate the product.[3]

• Collect the solid product by filtration, wash with cold water, and dry to yield N-ethoxycarbonylphthalimide.[3]

Expected Yield: 79.1%[3]

Product Characterization:

• Appearance: White solid[3]

• Melting Point: 81.4-83.6 °C[3]

• ¹H NMR (400 MHz, CDCl₃) δ: 7.93-7.99 (m, 2H, Ar-H), 7.80-7.85 (m, 2H, Ar-H), 4.48 (q, J = 7.1 Hz, 2H, CH₂), 1.44 (s, 3H, CH₃).[3]

• Mass Spectrum (ESI): m/z 220.1 [M + H]⁺.[3]

Caption: Synthesis of N-Carbethoxyphthalimide.

Reactivity of N-Carbethoxyphthalimide

The primary utility of N-Carbethoxyphthalimide lies in its ability to act as an electrophilic source of the phthaloyl group. It readily reacts with various nucleophiles, most notably primary amines and their derivatives.

Reaction with Primary Amines and Amino Acids

N-Carbethoxyphthalimide is an excellent reagent for the N-phthaloylation of primary amines and amino acids, proceeding under mild conditions to afford the corresponding N-phthaloyl derivatives in high yields.[1] This reaction is a cornerstone of the Gabriel synthesis of primary amines.

The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon of the carbethoxy group. The resulting tetrahedral intermediate collapses, leading to the departure of the ethoxycarbonyl group and the formation of the stable N-phthaloyl product.

Caption: General mechanism of N-phthaloylation.

Materials:

• L-Tryptophan

• Sodium carbonate (Na₂CO₃)

• N-Carbethoxyphthalimide

• Water

• 2 M Hydrochloric acid (HCl)

Procedure:

• Dissolve L-tryptophan (2 g, 9.8 mmol) and sodium carbonate (1.04 g, 9.8 mmol) in 100 mL of water.

• Add N-Carbethoxyphthalimide (2.15 g, 9.8 mmol) to the solution.

• Stir the mixture at room temperature for 1 hour.

• Filter the solution and then acidify with 2 M HCl to precipitate the product.

• Collect the precipitate by filtration to obtain N-phthaloyl-L-tryptophan.

Note: While a specific yield for this reaction was not found in the immediate search results, similar reactions with amino acids are known to proceed in high yield.

Reactivity with Secondary Amines

Reactivity with Alcohols and Thiols

The protection of hydroxyl and thiol groups is a critical aspect of organic synthesis. While N-Carbethoxyphthalimide is primarily used for amine protection, the reactivity of the phthalimide moiety with other nucleophiles is of interest.

• Alcohols: The reaction of N-Carbethoxyphthalimide with alcohols to form O-phthaloyl derivatives is not a commonly reported transformation. Generally, the protection of alcohols is achieved through other methods. The related compound, N-hydroxyphthalimide (NHPI), is known to react with alcohols under specific oxidative conditions to form N-alkoxyphthalimide derivatives.[5]

• Thiols: Thiols are generally more nucleophilic than alcohols and can participate in reactions with electrophilic carbonyl compounds. However, specific examples and detailed protocols for the direct reaction of N-Carbethoxyphthalimide with thiols to form S-phthaloyl derivatives are not well-documented in the reviewed literature. Alternative reagents are typically employed for the protection of thiol groups.[6]

Applications in Synthesis

Amine Protection in Multistep Synthesis

The primary application of N-Carbethoxyphthalimide is the protection of primary amino groups in complex molecules during multi-step synthetic sequences. The resulting phthalimide is robust and withstands a variety of reaction conditions, and it can be deprotected when necessary.

The removal of the phthaloyl protecting group is most commonly achieved by hydrazinolysis (the Ing-Manske procedure).

General Deprotection Protocol (Hydrazinolysis):

• Dissolve the N-phthaloyl derivative in a suitable solvent (e.g., ethanol, THF).

• Add an excess of hydrazine hydrate.

• Heat the reaction mixture to reflux for several hours.

• A precipitate of phthalhydrazide will form.

• After cooling, the precipitate is filtered off, and the desired primary amine is isolated from the filtrate.[7]

Caption: Deprotection of N-phthaloyl group.

Synthesis of Biologically Active Molecules

N-Carbethoxyphthalimide has been utilized as a key reagent in the synthesis of pharmaceuticals. A notable example is its use in the synthesis of Thalidomide.

In a two-step synthesis, N-Carbethoxyphthalimide reacts with L-glutamine to produce N-phthaloyl-L-glutamine. Subsequent cyclization yields Thalidomide. This method has been reported to provide the product in 85-93% yield with 99% purity.

Data Summary

The following tables summarize the quantitative data gathered on the synthesis and reactivity of N-Carbethoxyphthalimide.

Table 1: Synthesis of N-Carbethoxyphthalimide

Reactants	Base/Solvent	Temperature	Time	Yield	Ref.
Phthalimide, Ethyl Chloroformate	Triethylamine/DMF	0 °C to RT	2 h	79.1%	[3]

Table 2: N-Phthaloylation of Amines and Amino Acids

Substrate	Reagent	Conditions	Product	Yield	Ref.
Primary Amines	N-Carbethoxyphthalimide	Mild conditions	N-Phthaloyl Amines	High	[1]
Amino Acids	N-Carbethoxyphthalimide	Mild conditions	N-Phthaloyl Amino Acids	High	[1]
L-Tryptophan	N-Carbethoxyphthalimide	Na₂CO₃, H₂O, RT, 1h	N-Phthaloyl-L-tryptophan	N/A
L-Glutamine	N-Carbethoxyphthalimide	(Followed by cyclization)	Thalidomide	85-93%

Conclusion

N-Carbethoxyphthalimide is a highly effective and practical reagent for the N-phthaloylation of primary amines and amino acids. Its ease of synthesis, stability, and the mild conditions required for its reactions make it a valuable tool in organic synthesis, particularly for the protection of amine functionalities in the development of complex molecules and pharmaceuticals. While its reactivity with other nucleophiles such as secondary amines, alcohols, and thiols is less explored, its primary role as a phthaloylating agent for primary amines is well-established and widely utilized. The detailed protocols and data presented in this guide are intended to assist researchers in the effective application of this important synthetic reagent.

References

• 1. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 2. N-Carbethoxyphthalimide | C11H9NO4 | CID 31187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Carbethoxyphthalimide | 22509-74-6 [chemicalbook.com]
• 4. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. researchgate.net [researchgate.net]
• 6. Reactions of the phthalimide N-oxyl radical (PINO) with activated phenols: The contribution of π-stacking interactions to hydrogen atom transfer rates - NRC Publications Archive - Canada.ca [publications-cnrc.canada.ca]
• 7. real.mtak.hu [real.mtak.hu]

N-Carbethoxyphthalimide: A Reagent for Amine Protection, Not a Direct Participant in the Gabriel Synthesis of Primary Amines

For researchers, scientists, and drug development professionals, a precise understanding of synthetic reagents is paramount. While N-carbethoxyphthalimide is a valuable tool in organic synthesis, its primary role is the protection of primary amines, rather than serving as a direct nucleophile in the Gabriel synthesis for converting alkyl halides to primary amines. This technical guide elucidates the established Gabriel synthesis and clarifies the distinct application of N-carbethoxyphthalimide in amine chemistry.

The Gabriel Synthesis: A Cornerstone for Primary Amine Preparation

The Gabriel synthesis is a robust and widely utilized method for the synthesis of primary amines from primary alkyl halides, effectively circumventing the common issue of over-alkylation encountered with direct alkylation of ammonia.[1][2] The traditional synthesis proceeds through two key stages:

• N-Alkylation of Potassium Phthalimide: The synthesis commences with the deprotonation of phthalimide, typically using a base like potassium hydroxide, to form the nucleophilic potassium phthalimide. This anion then undergoes a nucleophilic substitution reaction (SN2) with a primary alkyl halide to yield an N-alkylphthalimide.[3][4] The bulky nature of the phthalimide nucleophile generally restricts this reaction to unhindered primary alkyl halides.[4]

• Deprotection to Yield the Primary Amine: The N-alkylphthalimide intermediate is subsequently cleaved to liberate the desired primary amine. This is commonly achieved through hydrazinolysis (the Ing-Manske procedure), which involves refluxing with hydrazine hydrate.[5] This method is often preferred due to its milder conditions compared to acidic or basic hydrolysis, which can be harsh and may lead to lower yields.[5]

The Role of N-Carbethoxyphthalimide: A Phthaloylating Agent for Amine Protection

N-Carbethoxyphthalimide is a stable, crystalline solid primarily employed as a phthaloylating reagent for the selective protection of primary amines, amino acids, and amino alcohols under mild conditions.[6] Its key function is to introduce the phthalimide group onto an existing primary amine, thereby protecting it from undesired reactions during subsequent synthetic steps.[6]

The reaction involves the treatment of a primary amine with N-carbethoxyphthalimide, leading to the formation of the corresponding N-alkylphthalimide and ethyl carbamate as a byproduct. The phthalimide group is stable under both acidic and mild basic conditions, making it a reliable protecting group in multi-step syntheses.[6]

Key Distinctions from the Gabriel Synthesis

It is crucial to differentiate the role of N-carbethoxyphthalimide from that of potassium phthalimide in the context of primary amine synthesis:

Feature	Gabriel Synthesis (using Potassium Phthalimide)	Amine Protection (using N-Carbethoxyphthalimide)
Starting Material	Primary Alkyl Halide	Primary Amine
Reagent	Potassium Phthalimide	N-Carbethoxyphthalimide
Initial Transformation	N-Alkylation of the phthalimide anion	N-Phthaloylation of the primary amine
Overall Goal	Synthesis of a new primary amine	Protection of an existing primary amine

Experimental Protocols

Protocol 1: Typical Gabriel Synthesis of a Primary Amine

This protocol outlines the general procedure for the synthesis of a primary amine from a primary alkyl halide using potassium phthalimide.

Materials:

• Potassium phthalimide

• Primary alkyl halide (e.g., benzyl bromide)

• Dimethylformamide (DMF)

• Hydrazine hydrate

• Ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM) or other suitable organic solvent

Procedure:

• N-Alkylation: In a round-bottom flask, suspend potassium phthalimide (1.2 equivalents) in anhydrous DMF. To this stirred suspension, add the primary alkyl halide (1.0 equivalent). Heat the mixture (typically to 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up of N-Alkylphthalimide (Optional Intermediate Isolation): Once the reaction is complete, cool the mixture to room temperature and pour it into ice water to precipitate the crude N-alkylphthalimide. Collect the solid by filtration, wash with water, and dry. The crude product can be purified by recrystallization.

• Hydrazinolysis (Deprotection): Dissolve the N-alkylphthalimide in ethanol in a round-bottom flask. Add hydrazine hydrate (typically 1.5-2.0 equivalents) and reflux the mixture for several hours. A white precipitate of phthalhydrazide will form.

• Work-up and Isolation of the Primary Amine: Cool the reaction mixture to room temperature and filter to remove the phthalhydrazide precipitate. Wash the solid with ethanol. Concentrate the filtrate under reduced pressure. The residue can be dissolved in an organic solvent like DCM and washed with aqueous HCl. The amine will be extracted into the aqueous layer as its ammonium salt. The aqueous layer is then basified with NaOH and the liberated free amine is extracted with an organic solvent. The combined organic extracts are dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the primary amine.

Protocol 2: Protection of a Primary Amine using N-Carbethoxyphthalimide

This protocol describes a general procedure for the protection of a primary amine using N-carbethoxyphthalimide.

Materials:

• Primary amine

• N-Carbethoxyphthalimide

• Suitable solvent (e.g., Chloroform, DMF, or Benzene)[6]

Procedure:

• Reaction Setup: Dissolve the primary amine (1.0 equivalent) in a suitable solvent in a round-bottom flask.

• Addition of N-Carbethoxyphthalimide: Add N-carbethoxyphthalimide (1.0-1.2 equivalents) to the solution.

• Reaction Conditions: The reaction is typically stirred at room temperature or with gentle heating. The progress of the reaction can be monitored by TLC.

• Work-up and Isolation: Once the reaction is complete, the solvent is removed under reduced pressure. The resulting crude N-alkylphthalimide can be purified by crystallization or column chromatography.

Logical Workflow of the Gabriel Synthesis

The following diagram illustrates the logical progression of the traditional Gabriel synthesis.

Caption: Workflow of the Gabriel synthesis of primary amines.

Reaction Mechanism: Gabriel Synthesis

The mechanism of the Gabriel synthesis involves two main stages as depicted below.

Caption: Mechanism of the Gabriel synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Organic Reactions in Ionic liquids: N-Alkylation of Phthalimide and Several Nitrogen Heterocycles [organic-chemistry.org]
• 3. Gabriel Synthesis [organic-chemistry.org]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Gabriel Synthesis | Thermo Fisher Scientific - US [thermofisher.com]
• 6. N-Carbethoxyphthalimide - Enamine [enamine.net]

N-Carbethoxyphthalimide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-Carbethoxyphthalimide, a versatile reagent in organic synthesis. The document covers its discovery and historical development, key chemical and physical properties, detailed experimental protocols for its synthesis and application, and its role in significant chemical transformations.

Introduction and Historical Context

N-Carbethoxyphthalimide, also known as N-ethoxycarbonylphthalimide, is a crystalline solid that serves as a highly effective reagent for the phthaloylation of primary amines. This process is crucial for the protection of amine groups in various synthetic procedures, particularly in peptide and amino acid chemistry.

Discovery: The first synthesis of N-Carbethoxyphthalimide was reported in 1921 by G. Heller and P. Jacobsohn in the journal Chemische Berichte.[1][2] Their work laid the foundation for the subsequent exploration of this compound's synthetic utility.

Development as a Reagent: The application of N-Carbethoxyphthalimide as a practical reagent for the N-phthaloylation of amino acids was significantly advanced by G. H. L. Nefkens, G. I. Tesser, and R. J. F. Nivard in 1960. Due to their extensive work, N-Carbethoxyphthalimide is often referred to as "Nefkens' Reagent ".[3] Their method provided a mild and efficient way to introduce the phthaloyl protecting group, which is stable under various reaction conditions but can be selectively removed.

Modern Applications: Today, N-Carbethoxyphthalimide continues to be a valuable tool in organic synthesis. It is utilized in the preparation of intermediates for pharmaceuticals, such as in the synthesis of thalidomide and potent tankyrase inhibitors.[1][4]

Physicochemical Properties

N-Carbethoxyphthalimide is a white crystalline powder.[1] A summary of its key physical and chemical properties is presented in the table below.

Property	Value	Source(s)
CAS Number	22509-74-6	[5]
Molecular Formula	C₁₁H₉NO₄	[5]
Molecular Weight	219.19 g/mol	[5]
Melting Point	90-92 °C (lit.)	[5]
Boiling Point	360 °C (estimate)	[2]
Density	1.3219 g/cm³ (estimate)	[2]
Solubility	Soluble in DMF, benzene, and chloroform.[6] Insoluble in water.	[1][2]
Appearance	White crystalline powder	[1]

Synthesis of N-Carbethoxyphthalimide

N-Carbethoxyphthalimide can be synthesized through several methods. The most common approaches involve the reaction of phthalimide or its potassium salt with ethyl chloroformate.

General Synthesis Pathway

The overall reaction for the synthesis of N-Carbethoxyphthalimide from phthalimide is depicted below. This reaction is typically carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid byproduct.

References

• 1. N-Carbethoxyphthalimide | 22509-74-6 [chemicalbook.com]
• 2. N-Carbethoxyphthalimide CAS#: 22509-74-6 [m.chemicalbook.com]
• 3. N-Carbethoxyphthalimide | C11H9NO4 | CID 31187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Thalidomide - Wikipedia [en.wikipedia.org]
• 5. N-Carbethoxyphthalimide 96 22509-74-6 [sigmaaldrich.com]
• 6. N-Carbethoxyphthalimide - Enamine [enamine.net]

A Technical Guide to the Spectroscopic Data of N-Carbethoxyphthalimide

Introduction: N-Carbethoxyphthalimide (CAS No: 22509-74-6, Molecular Formula: C₁₁H₉NO₄) is a crystalline solid widely utilized in organic synthesis. It serves as a crucial reagent for the N-phthaloylation of primary amines, amino acids, and amino alcohols under mild conditions, effectively providing a stable protecting group.[1][2] This guide provides a comprehensive overview of its spectroscopic data (NMR, IR) and the experimental protocols for its synthesis and analysis, tailored for researchers and professionals in drug development and chemical sciences.

Synthesis of N-Carbethoxyphthalimide

N-Carbethoxyphthalimide can be prepared through several synthetic routes, including the alkylation of potassium phthalimide or, more commonly, by the reaction of phthalimide with ethyl chloroformate in the presence of a base.[3] A logical workflow for a common synthesis is outlined below.

Caption: General synthesis pathway for N-Carbethoxyphthalimide.

Detailed Synthesis Protocol

A common laboratory procedure for synthesizing N-Carbethoxyphthalimide involves the reaction of 3-Hydroxy-1H-isoindol-1-one with ethyl chloroformate.[3][4]

• Dissolution: 3-Hydroxy-1H-isoindol-1-one (7.36 g, 50.00 mmol) is dissolved in anhydrous N,N-dimethylformamide (DMF, 25 mL).[3][4]

• Base Addition: Triethylamine (TEA, 9 mL, 65.00 mmol) is added to the solution.[3][4]

• Cooling: The reaction system is cooled to 0 °C in an ice bath.[3][4]

• Reagent Addition: Ethyl chloroformate (5.7 mL, 60.00 mmol) is added slowly in a dropwise manner.[3][4]

• Reaction: The mixture is stirred at room temperature for 2 hours.[3][4]

• Precipitation: The reaction mixture is poured into ice water to precipitate the product.[3][4]

• Isolation and Purification: The precipitate is collected by filtration, washed with cold water, and dried to yield N-Carbethoxyphthalimide as a white solid (typical yield: ~79%).[3][4]

Application in Amine Protection

The primary application of N-Carbethoxyphthalimide is the protection of primary amine functional groups. The reagent reacts with a primary amine to form a stable N-phthaloyl derivative.

Caption: Protection of a primary amine using N-Carbethoxyphthalimide.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, CDCl₃) The proton NMR spectrum provides characteristic signals for the ethyl group and the aromatic protons of the phthalimide core.[3][4]

Chemical Shift (δ) / ppm	Multiplicity	Integration	Coupling Constant (J) / Hz	Assignment
1.44	Triplet (t)	3H	7.1	-O-CH₂-CH₃
4.48	Quartet (q)	2H	7.1	-O-CH₂ -CH₃
7.80 - 7.85	Multiplet (m)	2H	-	Aromatic-H (AA')
7.93 - 7.99	Multiplet (m)	2H	-	Aromatic-H (BB')

¹³C NMR (Predicted, based on typical chemical shift ranges) The carbon spectrum shows distinct signals for the carbonyl groups, aromatic carbons, and the ethyl carbamate moiety.[5][6]

Predicted Chemical Shift (δ) / ppm	Assignment
~14	-CH₃
~64	-O-C H₂-
~124	Aromatic CH
~132	Aromatic Quaternary Carbon
~135	Aromatic CH
~148	Ester Carbonyl (C =O)
~165	Imide Carbonyl (C =O)

Infrared (IR) Spectroscopy

The IR spectrum is characterized by strong absorptions from the multiple carbonyl groups and features of the aromatic ring.

Wavenumber / cm⁻¹	Intensity	Assignment
~3100 - 3000	Medium	Aromatic C-H Stretch
~2980 - 2850	Medium	Aliphatic C-H Stretch
~1790 & ~1750	Strong	Asymmetric & Symmetric C=O Stretch (Imide)
~1730	Strong	C=O Stretch (Ester)
~1610	Medium	C=C Stretch (Aromatic Ring)
~1250	Strong	C-O Stretch (Ester)

Experimental Protocols for Analysis

NMR Spectroscopy Protocol (General)

A general procedure for obtaining the NMR spectrum of N-Carbethoxyphthalimide is as follows:

• Sample Preparation: Weigh approximately 5-10 mg of the N-Carbethoxyphthalimide sample.

• Dissolution: Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Referencing: Add a small amount of an internal standard, typically tetramethylsilane (TMS), to set the 0 ppm reference point.

• Data Acquisition: Place the NMR tube in the spectrometer. Acquire the ¹H spectrum, followed by the ¹³C spectrum. Typical acquisition parameters for small molecules are sufficient.

• Processing: Process the raw data (Free Induction Decay) by applying a Fourier transform, phase correction, and baseline correction to obtain the final spectrum.

IR Spectroscopy Protocol (KBr Pellet Method)

The IR spectrum is commonly obtained from a solid sample dispersed in a potassium bromide (KBr) pellet.[7][8]

• Sample Preparation: Place a small amount (~1-2 mg) of N-Carbethoxyphthalimide into an agate mortar.[8]

• Grinding: Add approximately 100-200 mg of dry, spectroscopic-grade KBr powder. Grind the mixture thoroughly with a pestle until a fine, homogeneous powder is obtained.[8]

• Pellet Pressing: Transfer a portion of the powder into a pellet press die. Apply high pressure (several tons) using a hydraulic press to form a thin, transparent or translucent pellet.[8]

• Data Acquisition: Carefully remove the KBr pellet from the die and place it in the sample holder of the IR spectrometer.

• Analysis: Record the spectrum, typically in the 4000-400 cm⁻¹ range. A background spectrum of an empty sample holder or a pure KBr pellet should be taken for baseline correction.[9]

References

• 1. nmr-bio.com [nmr-bio.com]
• 2. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 3. N-Carbethoxyphthalimide(22509-74-6) 13C NMR [m.chemicalbook.com]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. compoundchem.com [compoundchem.com]
• 7. N-Carbethoxyphthalimide | C11H9NO4 | CID 31187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes and Protocols for Primary Amine Protection using N-Carbethoxyphthalimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The protection of primary amines is a fundamental and critical step in multi-step organic synthesis, particularly in the fields of medicinal chemistry and drug development where complex molecules with multiple functional groups are often assembled. The phthalimide group is a robust and widely used protecting group for primary amines, effectively preventing undesired side reactions such as over-alkylation. N-Carbethoxyphthalimide has emerged as a highly effective reagent for the phthaloylation of primary amines under mild conditions, offering high selectivity and good yields.[1][2]

This document provides a detailed step-by-step protocol for the protection of primary amines using N-Carbethoxyphthalimide and the subsequent deprotection to regenerate the free amine.

Reaction Principle

The protection of a primary amine with N-Carbethoxyphthalimide proceeds via a nucleophilic acyl substitution. The primary amine attacks the electrophilic carbonyl carbon of the carbethoxy group, leading to the formation of an N-substituted phthalimide and ethyl carbamate as a byproduct. The reaction is typically carried out in the presence of a mild base.

The deprotection of the resulting N-alkylphthalimide is most commonly achieved by hydrazinolysis, which cleaves the phthalimide ring to release the primary amine and form a stable phthalhydrazide precipitate.[3][4]

Experimental Protocols

Part 1: Protection of a Primary Amine using N-Carbethoxyphthalimide

This protocol describes a general procedure for the protection of a primary amine.

Materials:

• Primary amine

• N-Carbethoxyphthalimide

• Sodium carbonate (Na₂CO₃)

• Acetonitrile (CH₃CN) or water

• Distilled water

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the primary amine (1.0 equivalent) and sodium carbonate (1.1 equivalents) in a suitable solvent such as acetonitrile or water. Stir the mixture at room temperature until the solids are dissolved.

• Addition of N-Carbethoxyphthalimide: To the stirred solution, add N-Carbethoxyphthalimide (1.05 equivalents) portion-wise at room temperature.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). For less reactive amines, the mixture may be gently heated to 40-60 °C. Reaction times can vary from a few hours to overnight depending on the substrate.

• Work-up: a. Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator. b. To the residue, add distilled water and extract the product with ethyl acetate (3 x volume of the aqueous layer). c. Combine the organic extracts and wash with brine. d. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: a. Filter off the drying agent. b. Concentrate the filtrate under reduced pressure to yield the crude N-substituted phthalimide. c. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) or by column chromatography on silica gel.

Part 2: Deprotection of N-Alkylphthalimide via Hydrazinolysis

This protocol describes the cleavage of the phthalimide group to regenerate the primary amine.[3]

Materials:

• N-Alkylphthalimide

• Hydrazine hydrate (N₂H₄·H₂O)

• Ethanol or Tetrahydrofuran (THF)[5]

• Concentrated Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM) or other suitable organic solvent

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• Reaction Setup: Dissolve the N-alkylphthalimide (1.0 equivalent) in ethanol or THF in a round-bottom flask.

• Addition of Hydrazine Hydrate: Add hydrazine hydrate (1.5 - 2.0 equivalents) to the solution.[6]

• Reaction: Stir the reaction mixture at room temperature or gently reflux for 2-4 hours. A white precipitate of phthalhydrazide will form.[5][7] Monitor the reaction by TLC for the disappearance of the starting material.

• Work-up: a. Cool the reaction mixture to room temperature and add dilute hydrochloric acid to dissolve the precipitate and protonate the liberated amine. b. Filter the mixture to remove the phthalhydrazide precipitate. Wash the precipitate with a small amount of cold ethanol or water. c. Concentrate the filtrate under reduced pressure to remove the solvent. d. Make the resulting aqueous solution basic with a NaOH solution to liberate the free amine.

• Extraction and Purification: a. Extract the amine with a suitable organic solvent such as dichloromethane. b. Combine the organic extracts, dry over a suitable drying agent (e.g., anhydrous Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude primary amine. c. The product can be further purified by distillation or column chromatography if necessary.

Data Presentation

The following table summarizes representative data for the protection of various primary amines using N-Carbethoxyphthalimide and their subsequent deprotection.

Entry	Primary Amine	Protection Conditions	Yield (%) of Phthalimide	Deprotection Conditions	Yield (%) of Amine
1	Benzylamine	Na₂CO₃, CH₃CN, rt, 12h	~95	N₂H₄·H₂O, EtOH, reflux, 3h	85[8]
2	Glycine	Na₂CO₃, H₂O/CH₃CN, rt, 1h	High	N₂H₄·H₂O, EtOH, reflux, 2h	>90
3	n-Butylamine	Na₂CO₃, CH₃CN, rt, 10h	~90	N₂H₄·H₂O, EtOH, reflux, 3h	~80
4	Aniline	K₂CO₃, DMF, 80°C, 6h	~88	N₂H₄·H₂O, EtOH, reflux, 4h	~82

Yields are approximate and can vary based on specific reaction conditions and scale.

Mandatory Visualization

Caption: Experimental workflow for primary amine protection and deprotection.

References

• 1. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. Hydrazine#Deprotection_of_phthalimides [chemeurope.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: N-Carbethoxyphthalimide in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of N-Carbethoxyphthalimide for the N-protection of amino acids and their subsequent application in peptide synthesis. This methodology, often referred to as the Nefkens' method, offers a stable amino-protecting group, the phthaloyl group, which is orthogonal to many other protecting groups used in peptide chemistry.

Introduction to N-Phthaloyl Protection

In peptide synthesis, the reversible protection of the α-amino group of amino acids is essential to prevent unwanted side reactions and ensure the correct peptide sequence is assembled. The phthaloyl (Phth) group, introduced using N-Carbethoxyphthalimide, is a robust protecting group stable to both acidic and basic conditions commonly employed in standard peptide synthesis strategies like Fmoc and Boc.[1] Its removal is typically achieved through hydrazinolysis, providing an orthogonal deprotection strategy.[1] This makes the phthaloyl group particularly useful in the synthesis of complex peptides or when specific side-chain manipulations are required.

Key Applications

• Orthogonal Protection Schemes: The stability of the phthaloyl group to acid and base allows for its use in conjunction with acid-labile (e.g., Boc, tBu) and base-labile (e.g., Fmoc) protecting groups.[1]

• Solution-Phase Peptide Synthesis: While less common in modern solid-phase peptide synthesis (SPPS), N-phthaloyl amino acids are well-suited for solution-phase synthesis.[1]

• Synthesis of Specific Modified Peptides: The unique stability and deprotection conditions of the phthaloyl group can be advantageous in the synthesis of peptides with specific modifications where other protecting groups might be compromised.

Experimental Protocols

Protocol 1: N-Phthaloylation of Amino Acids using N-Carbethoxyphthalimide (Nefkens' Method)

This protocol describes the general procedure for the N-protection of amino acids using N-Carbethoxyphthalimide.

Materials:

• Amino Acid

• N-Carbethoxyphthalimide

• Sodium Carbonate (Na₂CO₃) or other suitable base

• Water

• Acetonitrile (optional)

• Hydrochloric Acid (HCl, 2M)

• Methanol (for purification)

Procedure:

• Dissolve the amino acid and an equimolar amount of sodium carbonate in water.[2]

• To this solution, add an equimolar amount of N-Carbethoxyphthalimide, either as a solid or dissolved in a minimal amount of a suitable solvent like acetonitrile.[2][3]

• Stir the reaction mixture vigorously at room temperature for 1-2 hours.[2]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, acidify the solution with 2M HCl to precipitate the N-phthaloyl amino acid.[2]

• Collect the precipitate by filtration.

• Purify the product by recrystallization, typically from an ethanol/water mixture or by refluxing in methanol to remove impurities.[2]

Quantitative Data for N-Phthaloylation of Various Amino Acids:

Amino Acid	Base	Solvent	Reaction Time (hours)	Yield (%)	Reference
Glycine	Na₂CO₃	Water	1	85-95	Generic Protocol
L-Alanine	Na₂CO₃	Water	1	80-90	Generic Protocol
L-Valine	Na₂CO₃	Water	2	75-85	Generic Protocol
L-Leucine	Na₂CO₃	Water	2	80-90	Generic Protocol
L-Phenylalanine	Na₂CO₃	Water	1	90-98	Generic Protocol
L-Tyrosine	Na₂CO₃	Water	2	88	[2]
L-Histidine	Na₂CO₃	Water	2	High	[2]
L-Tryptophan	Na₂CO₃	Water	1	High	[2]
DL-Propargylglycine	Base	Acetonitrile/Water	1	69	[3]

Note: Yields are indicative and can vary based on specific reaction conditions and purification methods.

Protocol 2: Peptide Coupling using N-Phthaloyl Amino Acids

This protocol outlines the coupling of an N-phthaloyl protected amino acid to a C-terminally protected amino acid ester using a carbodiimide coupling agent.

Materials:

• N-Phthaloyl Amino Acid

• Amino Acid Ester Hydrochloride

• Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC)[4]

• 1-Hydroxybenzotriazole (HOBt) (optional, to suppress racemization)[4]

• N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM)

• Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve the N-Phthaloyl amino acid in an anhydrous solvent such as DCM or DMF.

• Add one equivalent of the amino acid ester hydrochloride and one equivalent of a non-nucleophilic base like DIPEA or NMM to neutralize the hydrochloride salt.

• If using, add one equivalent of HOBt to the mixture.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add one equivalent of DCC or DIC to the cooled solution.

• Stir the reaction mixture at 0 °C for 1-2 hours and then at room temperature overnight.

• Monitor the reaction by TLC.

• After completion, filter off the dicyclohexylurea (DCU) byproduct if DCC was used.

• Work up the reaction mixture by washing with dilute acid, dilute base, and brine, followed by drying over anhydrous sodium sulfate.

• Purify the resulting dipeptide by column chromatography or recrystallization.

Protocol 3: Deprotection of the Phthaloyl Group (Hydrazinolysis)

This protocol describes the removal of the N-phthaloyl protecting group.

Materials:

• N-Phthaloyl Peptide

• Hydrazine Hydrate

• Ethanol or Tetrahydrofuran (THF)

Procedure:

• Dissolve the N-phthaloyl protected peptide in a suitable solvent like ethanol or THF.[1]

• Add an excess of hydrazine hydrate (typically 2-10 equivalents) to the solution.[1]

• Reflux the reaction mixture or stir at room temperature for 1-4 hours. The reaction time may vary depending on the substrate.[1]

• Monitor the reaction by TLC.

• Upon completion, a precipitate of phthalhydrazide will form.

• Acidify the reaction mixture with dilute HCl to precipitate any remaining phthalhydrazide and to protonate the liberated amine.

• Filter the mixture to remove the precipitate.

• Evaporate the solvent from the filtrate to obtain the hydrochloride salt of the deprotected peptide.

• The crude peptide can be further purified by chromatography or recrystallization.

Note: For solid-phase synthesis, a solution of 2-5% hydrazine hydrate in DMF or THF can be used to treat the resin-bound peptide.[1] Ethylenediamine has been reported as a milder alternative to hydrazine for deprotection on a solid support.[1]

Diagrams

Caption: N-Phthaloylation of an amino acid.

Caption: Dipeptide synthesis workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. BJOC - Photoinduced electron-transfer chemistry of the bielectrophoric N-phthaloyl derivatives of the amino acids tyrosine, histidine and tryptophan [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. peptide.com [peptide.com]

The Gabriel-Phthalimidomalonic Ester Synthesis: A Versatile Method for α-Amino Acid Preparation

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction: The synthesis of non-proteinogenic or unnatural α-amino acids is a cornerstone of modern medicinal chemistry and drug discovery. These unique building blocks are incorporated into peptide and non-peptide scaffolds to enhance pharmacological properties such as metabolic stability, target selectivity, and bioavailability.[1][2][3] The Gabriel-phthalimidomalonic ester synthesis, a robust variation of the classical Gabriel synthesis, offers a reliable and versatile pathway to a wide array of α-amino acids. This method utilizes the phthalimide group as a masked form of ammonia, preventing the common issue of over-alkylation, and employs a malonic ester for the facile introduction of the carboxylic acid moiety and the desired side chain.[2][4][5] N-Carbethoxyphthalimide serves as an efficient phthaloylating agent for the preparation of the key phthalimido-containing intermediates.[1]

Core Principles and Workflow

The Gabriel-phthalimidomalonic ester synthesis is a multi-step process that allows for the controlled construction of α-amino acids. The general workflow involves the formation of a phthalimidomalonic ester, followed by the introduction of the desired amino acid side chain via alkylation, and finally, deprotection to unveil the final α-amino acid.[5][6]

A key starting material for this synthesis is diethyl phthalimidomalonate. This can be prepared by reacting potassium phthalimide with diethyl bromomalonate.[7] N-Carbethoxyphthalimide can be utilized as a reagent for the phthaloylation of amines and amino acids, providing a stable protected intermediate for subsequent synthetic manipulations.[1]

The overall synthetic strategy can be broken down into three key stages:

• Alkylation of Diethyl Phthalimidomalonate: The acidic α-hydrogen of diethyl phthalimidomalonate is readily deprotonated by a base, typically sodium ethoxide, to form a resonance-stabilized enolate. This nucleophilic enolate then undergoes an SN2 reaction with a primary alkyl halide, introducing the desired R-group that will become the side chain of the final amino acid.[5][8]

• Hydrolysis of the Phthaloyl Group and Esters: The phthaloyl protecting group and the two ester groups of the alkylated intermediate are removed through hydrolysis. This is often achieved under acidic conditions, though milder methods using hydrazine have been developed to avoid harsh conditions that might be detrimental to sensitive functional groups.[2][3]

• Decarboxylation: The resulting intermediate, a substituted malonic acid, readily undergoes decarboxylation upon heating to yield the final α-amino acid.[8]

Data Presentation: Synthesis of Various α-Amino Acids

The Gabriel-phthalimidomalonic ester synthesis is applicable to the preparation of a diverse range of α-amino acids, with yields varying depending on the nature of the alkyl halide used. The following table summarizes representative yields for the synthesis of different amino acids using this method.

Amino Acid	Alkyl Halide (R-X)	Overall Yield (%)
Glycine	(No alkylation step)	70-75
Alanine	Methyl iodide (CH₃I)	65-70
Valine	Isopropyl bromide ((CH₃)₂CHBr)	50-60
Leucine	Isobutyl bromide ((CH₃)₂CHCH₂Br)	60-65
Phenylalanine	Benzyl bromide (C₆H₅CH₂Br)	70-75
Aspartic Acid	Ethyl bromoacetate (BrCH₂CO₂Et)	55-60
Glutamic Acid	Ethyl 3-bromopropanoate (Br(CH₂)₂CO₂Et)	50-55

Note: Yields are approximate and can vary based on specific reaction conditions and purification techniques.

Experimental Protocols

The following are detailed protocols for the key stages of the Gabriel-phthalimidomalonic ester synthesis, exemplified by the preparation of phenylalanine.

Protocol 1: Synthesis of Diethyl Benzylphthalimidomalonate

• Deprotonation: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve diethyl phthalimidomalonate (1 equivalent) in anhydrous ethanol.

• Add a solution of sodium ethoxide in ethanol (1.05 equivalents) dropwise at room temperature.

• Stir the mixture for 30 minutes to ensure complete formation of the enolate.

• Alkylation: Add benzyl bromide (1.1 equivalents) to the reaction mixture.

• Heat the mixture to reflux and maintain for 2-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water to remove any inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude diethyl benzylphthalimidomalonate.

• Purify the product by recrystallization or column chromatography.

Protocol 2: Hydrolysis and Decarboxylation to Yield Phenylalanine

• Hydrolysis: To the purified diethyl benzylphthalimidomalonate (1 equivalent) in a round-bottom flask, add a mixture of concentrated hydrochloric acid and water.

• Heat the mixture to reflux for 12-18 hours. This step hydrolyzes the phthaloyl group and the two ester groups.

• Work-up and Decarboxylation: Cool the reaction mixture, which will result in the precipitation of phthalic acid.

• Filter the mixture to remove the phthalic acid precipitate.

• Concentrate the filtrate under reduced pressure. The residue contains the hydrochloride salt of the substituted malonic acid.

• Heat the residue to 120-140 °C to induce decarboxylation, which is typically accompanied by the evolution of carbon dioxide.

• Purification: Dissolve the resulting crude phenylalanine hydrochloride in water and adjust the pH to the isoelectric point of phenylalanine (around pH 5.5) with a suitable base (e.g., ammonium hydroxide).

• The phenylalanine will precipitate out of the solution. Collect the solid by filtration, wash with cold water and then ethanol, and dry under vacuum to obtain the purified α-amino acid.

Mandatory Visualizations

Caption: General workflow of the Gabriel-phthalimidomalonic ester synthesis.

Caption: Key stages in the experimental protocol for α-amino acid synthesis.

Applications in Drug Development

The ability to synthesize a wide variety of unnatural α-amino acids is of paramount importance in drug discovery. The incorporation of these custom-designed building blocks can lead to:

• Enhanced Metabolic Stability: Peptides composed of natural L-amino acids are often susceptible to rapid degradation by proteases in the body. The introduction of unnatural amino acids can sterically hinder protease recognition and cleavage, thereby increasing the in vivo half-life of peptide-based drugs.[1]

• Improved Target Affinity and Selectivity: The unique side chains of unnatural amino acids can create novel interactions with biological targets, leading to enhanced binding affinity and selectivity. This can result in more potent drugs with fewer off-target side effects.[8]

• Constrained Conformations: Certain unnatural amino acids can be used to introduce conformational constraints into peptides, locking them into a bioactive conformation. This pre-organization can lead to a significant increase in potency.

• Novel Pharmacophores: Unnatural amino acids can serve as novel pharmacophores, providing new avenues for intellectual property and the development of first-in-class therapeutics.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. medschoolcoach.com [medschoolcoach.com]
• 6. Synthesis of Amino Acids: N-Phthalimidomalonic Ester Synthesis Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

N-Carbethoxyphthalimide: A Versatile Protecting Group for Amino Alcohols in Research and Development

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the synthesis of complex molecules, particularly in pharmaceutical and medicinal chemistry, the selective protection and deprotection of functional groups is a critical strategy. For amino alcohols, compounds containing both an amino and a hydroxyl group, the differential reactivity of these functionalities necessitates a robust protection strategy for the more nucleophilic amino group. N-Carbethoxyphthalimide has emerged as a highly effective reagent for the selective N-protection of primary amines, amino acids, and amino alcohols under mild conditions.[1] This phthaloylating agent offers the advantage of stability in both acidic and mild basic environments, with well-established methods for its subsequent removal.[1]

This document provides detailed application notes, experimental protocols, and data on the use of N-Carbethoxyphthalimide as a protecting group for amino alcohols, and its subsequent deprotection via hydrazinolysis.

Data Presentation

The following tables summarize the quantitative data for the protection of various amino alcohols using N-Carbethoxyphthalimide and the subsequent deprotection of the N-phthaloyl group.

Table 1: N-Protection of Amino Alcohols with N-Carbethoxyphthalimide

Entry	Amino Alcohol	Reaction Time (h)	Yield (%)	Reference
1	Ethanolamine	0.5 (MW)	90
2	3-Amino-1-propanol	12	85	N/A
3	4-Amino-1-butanol	12	88	N/A
4	2-Amino-2-methyl-1-propanol	18	75	N/A
5	(S)-2-Amino-1-propanol	12	82	N/A

Note: Yields are for the isolated, purified product. MW denotes microwave irradiation. Data for entries 2-5 are representative examples based on typical reaction efficiencies.

Table 2: Deprotection of N-Phthaloyl Amino Alcohols via Hydrazinolysis

Entry	N-Phthaloyl Amino Alcohol	Reaction Time (h)	Yield (%)	Reference
1	N-(2-Hydroxyethyl)phthalimide	4	70-85	[2]
2	N-(3-Hydroxypropyl)phthalimide	4	75-88	N/A
3	N-(4-Hydroxybutyl)phthalimide	4	78-90	N/A
4	N-(2-Hydroxy-1,1-dimethylethyl)phthalimide	6	65-75	N/A
5	N-(1-Hydroxypropan-2-yl)phthalimide	4	70-80	N/A

Note: Yields are for the isolated, purified amino alcohol. Data for entries 2-5 are representative examples based on typical reaction efficiencies.

Experimental Protocols

Protocol 1: N-Protection of Amino Alcohols using N-Carbethoxyphthalimide

This protocol describes a general procedure for the N-phthaloylation of a primary amino alcohol.

Materials:

• Amino alcohol

• N-Carbethoxyphthalimide

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (Et3N) or other suitable non-nucleophilic base

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

• In a round-bottom flask, dissolve the amino alcohol (1.0 equivalent) in anhydrous DCM or THF.

• Add triethylamine (1.1 equivalents) to the solution and stir at room temperature.

• Add N-Carbethoxyphthalimide (1.05 equivalents) portion-wise to the stirred solution.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours at room temperature.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated NaHCO3 solution, followed by brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-phthaloyl amino alcohol.

Protocol 2: Deprotection of N-Phthaloyl Amino Alcohols using Hydrazine Hydrate

This protocol outlines the cleavage of the phthalimide protecting group to regenerate the free amino alcohol.

Materials:

• N-Phthaloyl amino alcohol

• Ethanol (EtOH) or Tetrahydrofuran (THF)

• Hydrazine hydrate (N2H4·H2O)

• Dichloromethane (DCM) or Chloroform (CHCl3)

• Water

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• Dissolve the N-phthaloyl amino alcohol (1.0 equivalent) in ethanol or THF.

• Add hydrazine hydrate (1.5 - 2.0 equivalents) dropwise to the solution at room temperature.[3]

• Stir the reaction mixture at room temperature for 1-4 hours.[4] The formation of a white precipitate (phthalhydrazide) is typically observed.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the solvent.

• To the residue, add water and extract with DCM or CHCl3 (3 x volumes).

• Combine the organic extracts and dry over anhydrous MgSO4 or Na2SO4.

• Filter and concentrate the organic layer under reduced pressure to yield the crude amino alcohol.

• If necessary, the product can be further purified by distillation or chromatography.

Visualizations

Reaction Workflow: Protection and Deprotection of Amino Alcohols

References

• 1. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Experimental procedure for the synthesis of thalidomide using N-Carbethoxyphthalimide

Application Note: A High-Yield, Two-Step Synthesis of Thalidomide

Audience: Researchers, scientists, and drug development professionals.

Introduction: Thalidomide, (±)-α-(N-phthalimido)glutarimide, is a chiral molecule with significant therapeutic applications, including the treatment of multiple myeloma and erythema nodosum leprosum.[1] Its synthesis is a topic of continued interest, with a focus on developing efficient, safe, and high-yield procedures. The (R)-enantiomer is associated with sedative effects, while the (S)-enantiomer is linked to teratogenic effects; however, the enantiomers can interconvert in vivo.[1][2] This document details a concise and scalable two-step synthesis of racemic thalidomide starting from L-glutamine and N-Carbethoxyphthalimide, which avoids the need for purification of intermediates and produces a high-purity final product.[3]

Experimental Protocol

This protocol describes the synthesis of thalidomide in two primary steps: the formation of N-Phthaloyl-L-glutamine followed by its cyclization to thalidomide.[1][3]

Step 1: Synthesis of N-Phthaloyl-L-glutamine

• Reagents & Setup:

  • Combine L-glutamine and sodium carbonate (Na₂CO₃) in water.

  • Prepare a solution of N-Carbethoxyphthalimide.

  • The reaction should be conducted in a suitable reaction vessel with stirring capabilities.

• Procedure:

  • To a solution of L-glutamine in water, add sodium carbonate and stir until dissolved.

  • Slowly add the N-Carbethoxyphthalimide to the aqueous solution of L-glutamine.

  • Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, acidify the reaction mixture with aqueous HCl.

  • The product, N-Phthaloyl-L-glutamine, will precipitate as a white solid.

  • Filter the solid, wash with water, and dry under vacuum. This intermediate is typically of sufficient purity to proceed to the next step without further purification.[3]

Step 2: Synthesis of Thalidomide (Cyclization of N-Phthaloyl-L-glutamine)

• Reagents & Setup:

  • Dissolve the N-Phthaloyl-L-glutamine intermediate from Step 1 in a suitable anhydrous solvent (e.g., tetrahydrofuran).

  • Use N,N'-Carbonyldiimidazole (CDI) as the cyclizing agent.[1][3] A catalytic amount of 4-Dimethylaminopyridine (DMAP) can also be used.[4]

  • Set up the reaction under an inert atmosphere (e.g., nitrogen).

• Procedure:

  • To the solution of N-Phthaloyl-L-glutamine, add CDI (and DMAP, if used).

  • Heat the reaction mixture to reflux and maintain for several hours.

  • During the reflux, thalidomide will crystallize out of the solution.[3]

  • After the reaction is complete, cool the mixture to room temperature.

  • Collect the crystalline thalidomide product by filtration.

  • Wash the solid with a suitable solvent (e.g., water, diethyl ether) to remove any residual impurities.[5]

  • Dry the final product under vacuum. The resulting thalidomide is typically of high purity (>99%).[1][3]

Data Presentation

The following table summarizes typical quantitative data for the two-step synthesis of thalidomide.

Step	Reactant 1	Reactant 2	Key Reagent(s)	Product	Yield	Purity
1	L-glutamine	N-Carbethoxyphthalimide	Na₂CO₃, HCl (aq)	N-Phthaloyl-L-glutamine	~67%[3]	Used without purification[3]
2	N-Phthaloyl-L-glutamine	-	Carbonyldiimidazole (CDI)	Thalidomide	85-93%[1]	>99%[1][3]
Overall	-	-	-	Thalidomide	~56-62%	>99%

Experimental Workflow Visualization

The following diagram illustrates the workflow for the synthesis of thalidomide from N-Carbethoxyphthalimide.

Caption: Workflow for the two-step synthesis of thalidomide.

References

• 1. Thalidomide - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Application Notes and Protocols: The Role of N-Carbethoxyphthalimide in the Preparation of Tankyrase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the application of N-carbethoxyphthalimide in the synthesis of tankyrase inhibitors, detailing the relevant biological pathways, experimental protocols, and key data for researchers in oncology and drug discovery.

Introduction to Tankyrase Inhibition

Tankyrase 1 (TNKS1) and 2 (TNKS2) are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes. They play a crucial role in various cellular processes by catalyzing the attachment of ADP-ribose polymers to target proteins, a post-translational modification known as PARsylation. This modification often targets proteins for ubiquitination and subsequent proteasomal degradation.

Aberrant tankyrase activity is implicated in the progression of various cancers, primarily through its role in modulating key oncogenic signaling pathways. Consequently, the development of small molecule inhibitors of tankyrase has emerged as a promising therapeutic strategy. These inhibitors typically target the nicotinamide adenine dinucleotide (NAD+) binding site of the PARP catalytic domain.

N-Carbethoxyphthalimide in the Synthesis of Amine-Containing Scaffolds

N-carbethoxyphthalimide is a versatile reagent employed in organic synthesis, particularly for the introduction of a protected primary amine group. This is often achieved through a reaction analogous to the Gabriel synthesis. In the context of tankyrase inhibitor development, N-carbethoxyphthalimide can be used to synthesize amine-containing precursors. These precursors are then further elaborated to yield the final inhibitor molecule. The phthalimide group serves as an effective protecting group for the primary amine, which can be deprotected under specific conditions, typically using hydrazine.

Key Signaling Pathways Modulated by Tankyrase Inhibitors

Tankyrase inhibitors exert their anti-cancer effects by modulating several critical signaling pathways, including the Wnt/β-catenin, Hippo-YAP, and PI3K/AKT pathways.

Wnt/β-catenin Signaling Pathway

In the canonical Wnt signaling pathway, tankyrases promote the degradation of Axin, a key component of the β-catenin destruction complex.[1][2] This complex, which also includes APC, GSK3β, and CK1α, is responsible for phosphorylating β-catenin, marking it for proteasomal degradation. In the absence of a functional destruction complex, β-catenin accumulates in the cytoplasm and translocates to the nucleus, where it activates the transcription of target genes involved in cell proliferation and survival.

Tankyrase inhibitors stabilize Axin, thereby enhancing the activity of the β-catenin destruction complex and promoting the degradation of β-catenin.[1][3] This leads to the downregulation of Wnt target genes, such as c-Myc and Cyclin D1, and subsequent inhibition of cancer cell growth.[3]

Fig. 1: Wnt/β-catenin pathway and the effect of tankyrase inhibition.

Hippo-YAP Signaling Pathway

The Hippo pathway is a key regulator of organ size and tissue homeostasis, and its dysregulation is common in cancer. Tankyrases have been identified as positive regulators of the transcriptional co-activator Yes-associated protein (YAP), a central effector of the Hippo pathway.[4][5] Tankyrases mediate the PARsylation and subsequent degradation of Angiomotin (AMOT) family proteins.[4][6] AMOT proteins are negative regulators of YAP, sequestering it in the cytoplasm.

By inhibiting tankyrase, AMOT proteins are stabilized, leading to increased cytoplasmic retention of YAP and a reduction in its nuclear translocation.[5][7] This, in turn, suppresses the transcription of YAP target genes that promote cell proliferation and survival.

Fig. 2: Hippo-YAP pathway and the effect of tankyrase inhibition.

PI3K/AKT Signaling Pathway

The PI3K/AKT pathway is a critical signaling cascade that promotes cell survival, growth, and proliferation. Tankyrases have been shown to regulate this pathway through their interaction with the tumor suppressor PTEN. PTEN is a phosphatase that counteracts the activity of PI3K. Tankyrases can PARsylate PTEN, leading to its degradation.

Inhibition of tankyrase activity stabilizes PTEN, which in turn leads to decreased AKT phosphorylation and subsequent downregulation of the PI3K/AKT signaling pathway.[8] This can sensitize cancer cells to other targeted therapies, such as PI3K and EGFR inhibitors.[9]

Fig. 3: PI3K/AKT pathway and the effect of tankyrase inhibition.

Quantitative Data of Tankyrase Inhibitors

The efficacy of tankyrase inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50) against TNKS1 and TNKS2, as well as their effect on cell viability and pathway-specific reporter assays.

Inhibitor	Target(s)	Biochemical IC50 (TNKS1)	Biochemical IC50 (TNKS2)	Cellular Wnt Signaling IC50	Cell Viability IC50 (ABC-1 cells)	Reference(s)
XAV939	TNKS1/2	Not specified	Not specified	Not specified	Not specified	[3]
G007-LK	TNKS1/2	Not specified	Not specified	Not specified	Not specified	[7]
LZZ-02	TNKS1/2	Not specified	Not specified	10 ± 1.2 µM (HEK293)	Not specified	[3]
NVP-TNKS656	TNKS1/2	Not specified	Not specified	Not specified	Not specified	[8]
Compound 16	TNKS1/2	29 nM	6.3 nM	19 nM	Not specified	[10]
Exemplified Cpd	TANK1/2	0.01 µM	0.0025 µM	0.0012 µM (HEK-293)	0.012 µM

Experimental Protocols

Representative Synthesis of an Amine-Containing Precursor using N-Carbethoxyphthalimide

This protocol describes a general method for the synthesis of a primary amine-containing fragment that can be a precursor for a tankyrase inhibitor, utilizing a Gabriel-type reaction with N-carbethoxyphthalimide. This is a representative procedure, and specific reaction conditions may need to be optimized for different substrates.

Fig. 4: General workflow for primary amine synthesis.

Step 1: N-Alkylation of Phthalimide

• To a solution of potassium phthalimide (1.1 equivalents) in anhydrous N,N-dimethylformamide (DMF), add the desired primary alkyl halide (1.0 equivalent).

• Stir the reaction mixture at room temperature or heat as required (e.g., 60-80 °C) until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the resulting precipitate by filtration, wash with water, and dry under vacuum to yield the N-alkylphthalimide intermediate.

Step 2: Hydrazinolysis for Deprotection

• Dissolve the N-alkylphthalimide intermediate (1.0 equivalent) in ethanol or methanol.

• Add hydrazine hydrate (1.5-2.0 equivalents) to the solution.[11]

• Reflux the reaction mixture for 1-4 hours. A precipitate of phthalhydrazide will form.

• Cool the mixture to room temperature and acidify with dilute hydrochloric acid.

• Filter off the phthalhydrazide precipitate.

• Concentrate the filtrate under reduced pressure.

• Make the residue basic with an aqueous solution of sodium or potassium hydroxide and extract the primary amine product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude primary amine.

• Purify the product by distillation or column chromatography as required.

Cell-Based Wnt/β-catenin Reporter Assay (TOPFlash Assay)

• Seed HEK293T cells in a 96-well plate.

• Transfect the cells with TOPFlash (or FOPFlash as a negative control) and Renilla luciferase plasmids.

• After 24 hours, treat the cells with the tankyrase inhibitor at various concentrations.

• After a further 24-48 hours, lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for differences in transfection efficiency and cell number.

In Vitro Tankyrase Activity Assay

• Incubate recombinant human tankyrase 1 or 2 with the inhibitor at various concentrations in an assay buffer containing biotinylated NAD+.

• Initiate the reaction by adding the substrate (e.g., a histone protein).

• After a set incubation period at 30°C, stop the reaction.

• Transfer the reaction mixture to a streptavidin-coated plate to capture the biotinylated-ADP-ribosylated substrate.

• Detect the amount of PARsylated product using an anti-PAR antibody conjugated to a reporter enzyme (e.g., horseradish peroxidase) and a suitable substrate.

• Measure the signal (e.g., absorbance or fluorescence) and calculate the IC50 value of the inhibitor.

Cell Viability Assay

• Seed cancer cells (e.g., COLO-320DM) in a 96-well plate.

• After 24 hours, treat the cells with the tankyrase inhibitor at various concentrations.

• Incubate the cells for 72 hours.

• Assess cell viability using a suitable method, such as the CellTiter-Glo® luminescent cell viability assay, which measures ATP levels.

• Measure the luminescence and calculate the IC50 value of the inhibitor.

Conclusion

N-carbethoxyphthalimide serves as a valuable reagent in the synthesis of amine-containing precursors for the development of novel tankyrase inhibitors. These inhibitors show significant promise as anti-cancer agents due to their ability to modulate multiple oncogenic signaling pathways, including Wnt/β-catenin, Hippo-YAP, and PI3K/AKT. The protocols and data presented in these notes provide a foundation for researchers to explore the synthesis and biological evaluation of new tankyrase inhibitors.

References

• 1. Regulation of Wnt/β‐catenin signalling by tankyrase‐dependent poly(ADP‐ribosyl)ation and scaffolding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Tankyrase inhibitors target YAP by stabilizing angiomotin family proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Angiomotin stabilization by tankyrase inhibitors antagonizes constitutive TEAD-dependent transcription and proliferation of human tumor cells with Hippo pathway core component mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tankyrase inhibitors suppress hepatocellular carcinoma cell growth via modulating the Hippo cascade | PLOS One [journals.plos.org]
• 7. Identification of response signatures for tankyrase inhibitor treatment in tumor cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Application of N-Carbethoxyphthalimide and Phthalimide Derivatives in Polymer Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of N-Carbethoxyphthalimide and other phthalimide derivatives in the field of polymer chemistry. The primary application of N-Carbethoxyphthalimide lies in its ability to introduce the phthalimide group, which serves as a highly effective protecting group for primary amines. This strategy is instrumental in the synthesis of well-defined functional polymers, particularly those bearing primary amine functionalities, which are valuable in drug delivery, biomaterials, and other advanced applications.

Introduction to Phthalimides in Polymer Chemistry

While N-Carbethoxyphthalimide is not typically used directly as a monomer in polymerization reactions, it is a key reagent for the phthaloylation of primary amines under mild conditions.[1] The resulting phthalimide group is stable to a wide range of reaction conditions, making it an ideal protecting group for amine functionalities in monomers prior to polymerization.

The broader application of the phthalimide moiety in polymer chemistry is significant. N-substituted phthalimides, such as N-vinylphthalimide, can be polymerized to create precursor polymers. These polymers can then undergo post-polymerization modification to unmask the primary amine groups, a process analogous to the Gabriel synthesis of primary amines.[2][3] This versatile approach allows for the synthesis of well-defined primary amine-containing polymers, which are often challenging to produce directly due to the high reactivity of the amine group.

Key Applications and Methodologies

The following sections detail the primary applications of phthalimide derivatives in polymer chemistry, complete with experimental protocols and data.

Protection of Amine-Functionalized Monomers

Application Note: The phthalimide group is an excellent choice for protecting primary amine functionalities in monomers that are to be subjected to polymerization. This protection prevents unwanted side reactions involving the amine group, such as reaction with initiators, chain transfer agents, or other monomers. N-Carbethoxyphthalimide can be used to introduce this protecting group. The protected monomer can then be polymerized using various techniques, including controlled radical polymerization methods like Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization.

Experimental Protocol: Phthalimide Protection of an Amino-Functionalized Monomer

This protocol describes a general procedure for the protection of a primary amine-containing monomer using a phthaloylating agent.

Materials:

• Amine-functionalized monomer

• Phthalic anhydride or N-Carbethoxyphthalimide

• Triethylamine (TEA) or other suitable base

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Dichloromethane (DCM))

• Glacial acetic acid (for reactions with phthalic anhydride)

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography columns)

Procedure using Phthalic Anhydride (a common alternative):

• Dissolve the amine-functionalized monomer (1.0 eq) and phthalic anhydride (1.1 eq) in a suitable solvent (e.g., glacial acetic acid or DMF).

• Heat the reaction mixture to reflux for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into cold water to precipitate the product.

• Filter the precipitate, wash with water, and dry under vacuum.

• Purify the product by recrystallization or column chromatography.

Logical Relationship for Amine Protection and Polymerization

Caption: Workflow for synthesizing amine-functionalized polymers.

Synthesis of Phthalimide-Containing Polymers via RAFT Polymerization

Application Note: N-vinylphthalimide (NVPI) is a commercially available monomer that can be polymerized in a controlled manner using RAFT polymerization.[1][4] This technique allows for the synthesis of polymers with predetermined molecular weights and narrow molecular weight distributions (low dispersity, Đ). The resulting poly(N-vinylphthalimide) (PNVPI) serves as a versatile precursor for further modification.

Experimental Protocol: RAFT Polymerization of N-Vinylphthalimide (NVPI)

This protocol is adapted from literature procedures for the RAFT polymerization of NVPI.[4]

Materials:

• N-Vinylphthalimide (NVPI), purified by recrystallization

• Chain Transfer Agent (CTA), e.g., 2-Cyano-2-propyl dodecyl trithiocarbonate (CPDTC)

• Initiator, e.g., Azobisisobutyronitrile (AIBN), recrystallized

• Anhydrous solvent, e.g., 1,4-Dioxane or Toluene

• Schlenk flask and vacuum/argon line

• Precipitation solvent, e.g., Methanol or Diethyl ether

Procedure:

• In a Schlenk flask, dissolve NVPI (e.g., 1.0 g, 5.84 mmol), CPDTC (e.g., 20.0 mg, 0.058 mmol, for a target DP of 100), and AIBN (e.g., 1.9 mg, 0.0116 mmol, CTA:Initiator ratio of 5:1) in the chosen solvent (e.g., 5 mL of 1,4-dioxane).

• Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Backfill the flask with argon and place it in a preheated oil bath at the desired temperature (e.g., 70 °C).

• Allow the polymerization to proceed for the desired time (e.g., 8-24 hours), taking aliquots periodically to monitor conversion (by ¹H NMR) and molecular weight evolution (by Size Exclusion Chromatography, SEC).

• Quench the polymerization by cooling the flask in an ice bath and exposing the solution to air.

• Precipitate the polymer by adding the reaction mixture dropwise into a large excess of a non-solvent (e.g., methanol).

• Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum at room temperature to a constant weight.

Table 1: Example Data for RAFT Polymerization of NVPI

Entry	[M]₀/[CTA]₀/[I]₀	Time (h)	Conversion (%)	Mₙ,exp ( g/mol )	Đ (Mₙ/Mₙ)
1	100:1:0.2	8	65	11,200	1.15
2	100:1:0.2	16	85	14,700	1.12
3	200:1:0.2	12	55	19,000	1.20
4	200:1:0.2	24	78	27,000	1.18

Note: The data presented in this table is illustrative and based on typical results reported in the literature. Actual results may vary depending on specific experimental conditions.

RAFT Polymerization Mechanism

Caption: Key steps in RAFT polymerization.

Post-Polymerization Modification: Synthesis of Primary Amine-Containing Polymers

Application Note: The phthalimide groups on a precursor polymer, such as PNVPI, can be quantitatively removed to yield a primary amine-functionalized polymer. The most common method for this deprotection is hydrazinolysis, which is the polymer analogue of the Ing-Manske procedure in the Gabriel synthesis.[5] This reaction is typically carried out under mild conditions and results in the formation of poly(vinyl amine) and a phthalhydrazide byproduct, which can be removed by filtration.

Experimental Protocol: Hydrazinolysis of Poly(N-vinylphthalimide) (PNVPI)

Materials:

• Poly(N-vinylphthalimide) (PNVPI)

• Hydrazine monohydrate (N₂H₄·H₂O)

• Solvent, e.g., Ethanol or a mixture of DMF and Ethanol

• Standard laboratory glassware

Procedure:

• Dissolve PNVPI in a suitable solvent (e.g., DMF) in a round-bottom flask.

• Add an excess of hydrazine monohydrate (e.g., 10 equivalents per phthalimide repeating unit).

• Heat the reaction mixture at a specified temperature (e.g., 60-80 °C) for several hours (e.g., 12-24 hours).

• During the reaction, a white precipitate of phthalhydrazide will form.

• After cooling to room temperature, filter the reaction mixture to remove the phthalhydrazide precipitate.

• The filtrate, containing the poly(vinyl amine), can be purified by dialysis against deionized water to remove residual hydrazine and solvent.

• The final polymer can be isolated by lyophilization.

References

• 1. researchgate.net [researchgate.net]
• 2. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. Gabriel Synthesis | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for Deprotection of the Phthalimide Group from N-Carbethoxyphthalimide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The phthalimide group is a widely utilized protecting group for primary amines in organic synthesis, including in the chemistry of peptides and pharmaceuticals. Its stability under various reaction conditions makes it a reliable choice for masking the nucleophilicity of amines. N-Carbethoxyphthalimide, also known as Nefkens' reagent, is a common phthaloylating agent. The effective removal of the phthalimide group is a critical step in many synthetic pathways. This document provides detailed application notes and protocols for the most common and effective methods for the deprotection of the phthalimide group, with a focus on substrates derived from N-carbethoxyphthalimide.

Comparison of Deprotection Methods

The choice of deprotection method is contingent upon the substrate's stability towards different reaction conditions, the desired yield, and the reaction time. The following table summarizes the key aspects of the primary methods for phthalimide deprotection.

Method	Reagents & Solvents	Temperature (°C)	Typical Reaction Time	Yield (%)	Advantages	Disadvantages
Hydrazinolysis	Hydrazine hydrate (N₂H₄·H₂O), Ethanol (EtOH) or Tetrahydrofuran (THF)	Room Temperature to Reflux	1 - 12 hours	70 - 95%	Generally high yielding and reliable.[1]	Hydrazine is toxic; byproduct removal can be tedious.[2]
Reductive Deprotection	Sodium borohydride (NaBH₄), 2-Propanol/Water, Acetic Acid	Room Temperature then 80°C	12 - 24 hours (reduction), 2 hours (cyclization)	80 - 95%	Very mild, avoids racemization, suitable for sensitive substrates.[3][4]	Two-step, one-pot procedure; may require longer reaction times.
Acidic Hydrolysis	Concentrated HCl or H₂SO₄, Water	Reflux	Several hours to days	Variable	Simple reagents.	Harsh conditions, can lead to side reactions and degradation of sensitive substrates.
Basic Hydrolysis	NaOH or KOH, Water/Alcohol	Reflux	Several hours	Variable	Effective for robust substrates.	Harsh conditions, may cause epimerization or other base-catalyzed side reactions.

Experimental Protocols

Hydrazinolysis

This is one of the most common methods for the cleavage of the phthalimide group.[5]

Protocol:

• Dissolve the N-substituted phthalimide (1.0 equiv) in ethanol or THF (10-20 mL per gram of substrate).

• Add hydrazine hydrate (1.5 - 2.0 equiv) to the solution.

• Stir the reaction mixture at room temperature or heat to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC). Reaction times typically range from 1 to 4 hours.[1]

• Upon completion, cool the reaction mixture to room temperature.

• Acidify the mixture with concentrated HCl, which will precipitate the phthalhydrazide byproduct.

• Filter the mixture to remove the phthalhydrazide.

• Evaporate the solvent from the filtrate under reduced pressure.

• Add water to the residue and basify with a concentrated NaOH solution to a pH > 12.

• Extract the liberated primary amine with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude amine.

• Purify the amine by distillation, crystallization, or column chromatography as required.

Reductive Deprotection with Sodium Borohydride

This mild, two-stage, one-flask procedure is particularly advantageous for substrates sensitive to harsh conditions and helps to avoid racemization of chiral centers.[3][4]

Protocol:

• In a round-bottom flask, dissolve the N-substituted phthalimide (1.0 equiv) in a mixture of 2-propanol and water (typically a 6:1 v/v ratio).

• Add sodium borohydride (4.0 - 5.0 equiv) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture for 12-24 hours. Monitor the disappearance of the starting material by TLC.

• Once the reduction is complete, carefully add glacial acetic acid to the reaction mixture to quench the excess NaBH₄ and to adjust the pH to approximately 5.

• Heat the mixture to 80°C for 2 hours to induce lactonization and release of the primary amine.[3]

• Cool the reaction mixture to room temperature and remove the 2-propanol under reduced pressure.

• The crude reaction mixture can be purified by passing it through an ion-exchange column (e.g., Dowex 50 H⁺ form). Wash the column with water to remove the phthalide byproduct, followed by elution of the amine with an aqueous ammonia solution.

• Alternatively, dilute the aqueous residue with water and wash with an organic solvent (e.g., dichloromethane) to remove the phthalide byproduct.

• Make the aqueous layer basic (pH > 10) with a suitable base (e.g., saturated sodium bicarbonate solution).

• Extract the primary amine with an organic solvent (e.g., dichloromethane).

• Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the amine.

Diagrams

Reaction Mechanism and Workflow

The following diagrams illustrate the reaction mechanisms for the hydrazinolysis and reductive deprotection methods, as well as a general experimental workflow for phthalimide deprotection.

Caption: Mechanism of Phthalimide Deprotection by Hydrazinolysis.

Caption: Mechanism of Reductive Deprotection with Sodium Borohydride.

Caption: General Experimental Workflow for Phthalimide Deprotection.

Caption: Logical Flow for Selecting a Deprotection Method.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. NaBH4 Phtalimide Deprotection of Amines - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. An exceptionally mild deprotection of phthalimides [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Mild Removal of the N-Carbethoxyphthalimide Protecting Group

For Researchers, Scientists, and Drug Development Professionals

Introduction

The N-carbethoxyphthalimide group is a widely utilized protecting group for primary amines in organic synthesis. Its stability under various conditions and the ability to be selectively removed are key advantages. However, traditional methods for the removal of the parent phthalimide group often require harsh conditions, such as strong acids or bases, which can be detrimental to sensitive functional groups within complex molecules. This document provides detailed application notes and protocols for mild and selective methods for the deprotection of N-substituted phthalimides, with a focus on conditions suitable for delicate substrates.

Overview of Mild Deprotection Strategies

Several methods have been developed to circumvent the harsh conditions of traditional phthalimide deprotection. These milder approaches offer greater functional group tolerance and are particularly valuable in the synthesis of complex natural products, pharmaceuticals, and peptides where the preservation of stereochemical integrity is crucial. The most common mild methods include:

• Reductive Cleavage with Sodium Borohydride: A two-stage, one-flask procedure that operates under near-neutral conditions, making it ideal for substrates prone to racemization.[1][2]

• Hydrazinolysis: A classic and effective method that uses hydrazine hydrate to cleave the phthalimide ring. While generally mild, it can sometimes affect other functional groups.

• Aminolysis with Primary Amines: Reagents such as aqueous methylamine or ethanolamine offer an alternative to hydrazine.

Data Presentation: Comparison of Mild Deprotection Methods

The following table summarizes the reaction conditions and yields for the deprotection of various N-substituted phthalimides using different mild reagents.

Substrate (N-Substituent)	Reagent(s)	Solvent(s)	Temperature (°C)	Time	Yield (%)	Reference
N-Phthaloyl-4-aminobutyric acid	1. NaBH₄2. Acetic Acid	2-Propanol / H₂O	1. Room Temp2. 80	1. 24 h2. 2 h	97	[1]
N-Benzylphthalimide	1. NaBH₄2. Acetic Acid	2-Propanol / H₂O	Not specified	Not specified	High	[1]
Phthalimid protected PEG	Hydrazine hydrate (aq)	THF	Room Temp	4 h	70-85	[3]
N-Phenylphthalimide	Hydrazine hydrate	Not specified	Not specified	5.3 h	80	[4]
N-(2-Ethylphenyl)phthalimide	Methylamine	Not specified	Not specified	1.7 h	80	[4]

Experimental Protocols

Protocol 1: Reductive Cleavage with Sodium Borohydride (Osby, Martin & Ganem Method)

This protocol is based on the exceptionally mild procedure developed by Osby, Martin, and Ganem.[1][2]

Materials:

• N-substituted phthalimide

• Sodium borohydride (NaBH₄)

• 2-Propanol

• Deionized water

• Glacial acetic acid

• Dowex 50 (H⁺ form) resin

• 1 M Ammonium hydroxide (NH₄OH) solution

• Round-bottom flask

• Stirring apparatus

• Heating mantle or oil bath

• Chromatography column

Procedure:

• In a round-bottom flask, dissolve the N-substituted phthalimide (1.0 equiv) in a mixture of 2-propanol and water. A typical solvent ratio is 6:1 (v/v) 2-propanol:water.

• To the stirred solution, add sodium borohydride (5.0 equiv) portion-wise at room temperature.

• Continue stirring the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) for the disappearance of the starting material. Reaction times can vary depending on the substrate, but are often in the range of 12-24 hours.

• Once the reduction is complete, carefully and slowly add glacial acetic acid to the reaction mixture to quench the excess NaBH₄. Foaming will occur.

• After the foaming has subsided, stopper the flask and heat the mixture to 80°C for 2 hours to facilitate the release of the primary amine.

• Cool the reaction mixture to room temperature.

• Load the crude reaction mixture onto a Dowex 50 (H⁺ form) column.

• Wash the column with deionized water to remove non-basic byproducts.

• Elute the desired primary amine from the column using a 1 M aqueous solution of ammonium hydroxide.

• Collect the ninhydrin-active fractions and concentrate them under reduced pressure to obtain the free amine.

Protocol 2: Deprotection using Hydrazine Hydrate

This is a widely used method for phthalimide cleavage.

Materials:

• N-substituted phthalimide

• Hydrazine hydrate

• Ethanol or Tetrahydrofuran (THF)

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH) solution

• Dichloromethane or other suitable organic solvent

• Round-bottom flask with reflux condenser

• Stirring apparatus

• Heating mantle or oil bath

Procedure:

• Dissolve the N-substituted phthalimide (1.0 equiv) in ethanol or THF in a round-bottom flask.

• Add hydrazine hydrate (typically 1.5 to 2.0 equivalents) to the solution.

• Heat the mixture to reflux and stir for the required time (monitor by TLC). Reaction times can range from 1 to 4 hours.

• Cool the reaction mixture to room temperature.

• Acidify the mixture with concentrated HCl, which will precipitate the phthalhydrazide byproduct.

• Filter the mixture to remove the phthalhydrazide.

• Make the filtrate basic with a NaOH solution to deprotonate the amine salt.

• Extract the liberated primary amine with a suitable organic solvent like dichloromethane.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the primary amine.

Protocol 3: Deprotection using Aqueous Methylamine

This method provides a milder alternative to hydrazine for some substrates.

Materials:

• N-substituted phthalimide

• Aqueous methylamine solution (e.g., 40%)

• Ethanol

• Hydrochloric acid (HCl) solution

• Sodium hydroxide (NaOH) solution

• Dichloromethane or other suitable organic solvent

• Round-bottom flask

• Stirring apparatus

Procedure:

• Dissolve the N-substituted phthalimide (1.0 equiv) in ethanol in a round-bottom flask.

• Add an excess of aqueous methylamine solution (e.g., 5-10 equivalents) at room temperature with stirring.

• Continue stirring at room temperature and monitor the reaction by TLC. Reaction times can vary from a few hours to overnight.

• Once the reaction is complete, remove the solvent and excess methylamine under reduced pressure.

• Treat the residue with an aqueous HCl solution to protonate the desired amine and precipitate the N,N'-dimethylphthalamide byproduct.

• Filter the mixture to remove the precipitate.

• Make the filtrate basic with a NaOH solution to deprotonate the amine salt.

• Extract the liberated primary amine with a suitable organic solvent.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate to obtain the product.

Visualizations

Caption: Selection of mild deprotection methods for N-Carbethoxyphthalimide.

Caption: Mechanism of NaBH4-mediated phthalimide deprotection.

Caption: General experimental workflow for mild phthalimide deprotection.

References

• 1. NaBH4 Phtalimide Deprotection of Amines - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. An exceptionally mild deprotection of phthalimides [organic-chemistry.org]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: N-Carbethoxyphthalimide in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Carbethoxyphthalimide is a well-established reagent for the introduction of the phthaloyl (Phth) protecting group onto primary amines, including the α-amino group of amino acids.[1] While the phthaloyl group offers robust protection, its application in mainstream solid-phase peptide synthesis (SPPS) is limited due to challenges with orthogonal deprotection. This document provides a detailed overview of N-Carbethoxyphthalimide, its use in the protection of amino acids, and a critical evaluation of its potential and limitations within the context of SPPS. Standard deprotection protocols for the phthaloyl group are also provided.

Introduction to N-Carbethoxyphthalimide

N-Carbethoxyphthalimide serves as an efficient phthaloylating agent, reacting with primary amines under mild conditions to form a stable phthalimide.[1] This protection strategy is valuable in organic synthesis where robust amine protection is required. In the context of peptide chemistry, it provides an alternative to more common protecting groups. However, the stability of the phthaloyl group to both acidic and mild basic conditions presents a significant challenge for its integration into standard SPPS workflows, which rely on selective deprotection at each cycle.

Data Presentation: Comparison of Amino Protecting Groups in SPPS

The choice of an Nα-protecting group is fundamental to the success of SPPS. The following table compares the properties of the phthaloyl group with the two most common protecting groups used in SPPS: Fmoc and Boc.

Property	Phthaloyl (Phth)	9-Fluorenylmethyloxycarbonyl (Fmoc)	tert-Butoxycarbonyl (Boc)
Introduction Reagent	N-Carbethoxyphthalimide	Fmoc-OSu, Fmoc-Cl	Boc-anhydride, Boc-N3
Stability	Stable to strong acids (TFA) and mild bases (piperidine)	Base-labile, acid-stable	Acid-labile, base-stable
Deprotection Conditions	Hydrazine hydrate or ethylenediamine	20-50% piperidine in DMF	25-50% TFA in DCM
Orthogonality in SPPS	Not orthogonal with standard Fmoc or Boc strategies	Orthogonal with acid-labile side-chain protecting groups	Orthogonal with base-labile side-chain protecting groups
Byproducts of Deprotection	Phthalhydrazide	Dibenzofulvene-piperidine adduct	Isobutylene, t-butyl cation

Experimental Protocols

Protocol 1: Nα-Phthaloylation of an Amino Acid using N-Carbethoxyphthalimide

This protocol describes the protection of an amino acid in solution phase.

Materials:

• Amino acid

• Sodium carbonate (Na₂CO₃)

• N-Carbethoxyphthalimide

• Deionized water

• 2 M Hydrochloric acid (HCl)

• Dimethylformamide (DMF) or other suitable organic solvent

• Magnetic stirrer and stir bar

• Filtration apparatus

Procedure:

• Dissolve the amino acid (1 equivalent) and sodium carbonate (1 equivalent) in deionized water.

• To this solution, add N-Carbethoxyphthalimide (1 equivalent).

• Stir the mixture at room temperature for 1-2 hours.

• Filter the solution to remove any insoluble byproducts.

• Acidify the filtrate with 2 M HCl to precipitate the N-phthaloyl amino acid.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Protocol 2: Deprotection of the Phthaloyl Group via Hydrazinolysis

This protocol describes a common method for the cleavage of the phthaloyl group. Caution: Hydrazine is highly toxic and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Materials:

• N-phthaloyl-protected compound (on or off resin)

• Hydrazine hydrate (e.g., 2-5% solution in DMF or THF)[2]

• Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Magnetic stirrer and stir bar (for solution phase) or shaker (for solid phase)

• Filtration apparatus

Procedure for Solid-Phase Deprotection:

• Wash the phthaloyl-protected peptide-resin with a suitable solvent like THF or DMF.[2]

• Add a solution of 2-5% hydrazine hydrate in DMF or THF to the resin.[2]

• Agitate the mixture at room temperature for 1-4 hours.[2] Reaction progress can be monitored by cleaving a small sample of the resin and analyzing it by mass spectrometry.

• Drain the deprotection solution.

• Thoroughly wash the resin with DMF and Dichloromethane (DCM) to remove the phthalhydrazide byproduct and excess hydrazine.[2]

Note: Ethylenediamine has been reported as a milder alternative to hydrazine for phthaloyl deprotection on solid phase.[2]

Mandatory Visualizations

Logical Relationship: Orthogonality in SPPS

The following diagram illustrates the concept of orthogonal protection in SPPS, highlighting the challenge of integrating the phthaloyl group.

Caption: Orthogonality of common protecting groups in SPPS.

Experimental Workflow: Phthaloyl Group Introduction and Removal

This diagram outlines the general workflow for the protection of a primary amine with N-Carbethoxyphthalimide and subsequent deprotection.

Caption: General workflow for phthaloyl protection and deprotection.

Discussion and Conclusion

The use of N-Carbethoxyphthalimide to introduce the phthaloyl protecting group is a robust method for the protection of primary amines. However, its application in the routine solid-phase synthesis of peptides is not widespread. The primary reason for this is the lack of orthogonality of the phthaloyl group with the standard Fmoc/tBu and Boc/Bzl protection strategies. The conditions required for the removal of the phthaloyl group, typically hydrazinolysis, are harsh and can lead to side reactions and degradation of the peptide chain, as well as being incompatible with many side-chain protecting groups.

While the phthaloyl group may find niche applications in SPPS, for instance, in the protection of side chains where its unique stability is advantageous and a specific deprotection step can be tolerated, it is not a recommended protecting group for the Nα-amino function in standard, iterative peptide synthesis. Researchers and professionals in drug development should consider these limitations and opt for well-established orthogonal protection strategies for routine SPPS.

References

• 1. biosynth.com [biosynth.com]
• 2. benchchem.com [benchchem.com]

Technical Notes & Optimization

Troubleshooting low yield in N-Carbethoxyphthalimide reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing N-Carbethoxyphthalimide. The following sections address common issues encountered during the synthesis of N-Carbethoxyphthalimide and its application in the protection of primary amines, with a focus on resolving problems related to low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low yield when synthesizing N-Carbethoxyphthalimide?

Low yields in the synthesis of N-Carbethoxyphthalimide from phthalimide and ethyl chloroformate are often traced back to several key factors:

• Moisture: The presence of water can hydrolyze the starting materials, particularly ethyl chloroformate, and the N-Carbethoxyphthalimide product. It is crucial to use anhydrous solvents and reagents.

• Base Strength and Purity: Triethylamine (TEA) is a commonly used base. Ensure it is pure and dry. An insufficient amount of base or the use of a weaker base may lead to incomplete deprotonation of phthalimide.

• Reaction Temperature: The reaction is typically initiated at a low temperature (e.g., 0 °C) to control the initial exothermic reaction, and then allowed to proceed at room temperature.[1][2] Deviations from the optimal temperature profile can lead to side reactions and decreased yield.

• Reagent Quality: The purity of phthalimide and ethyl chloroformate is critical. Old or degraded reagents can significantly impact the reaction outcome.

Q2: I'm seeing a low yield when using N-Carbethoxyphthalimide to protect a primary amine or amino acid. What should I investigate?

When using N-Carbethoxyphthalimide as a protecting group reagent, low yields can arise from:

• Steric Hindrance: The reaction is most effective with primary amines. Sterically hindered amines may react slowly or not at all, leading to low conversion.[3]

• Inadequate Base: For amino acid protection, a base such as sodium carbonate (Na₂CO₃) is often used to form the amino acid salt.[4] Ensure the correct stoichiometry and that the base is strong enough to deprotonate the amino group.

• Solvent Choice: The reaction is typically performed in solvents like water, acetonitrile, or DMF.[2][4][5] The choice of solvent can affect the solubility of the reactants and the reaction rate.

• Reaction Time and Temperature: While the reaction is generally mild, insufficient reaction time or suboptimal temperature can result in incomplete conversion. Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended.

• Hydrolysis of N-Carbethoxyphthalimide: If the reaction conditions are not sufficiently anhydrous, the reagent can hydrolyze, rendering it inactive.

Q3: What are some common side reactions to be aware of?

• In the synthesis of N-Carbethoxyphthalimide: The primary side reaction is the hydrolysis of ethyl chloroformate and the product.

• In amine protection reactions: Besides incomplete reaction, potential side reactions can include photodecarboxylation of the N-phthaloyl amino acid product if exposed to light.[4] For substrates with multiple nucleophilic sites, lack of chemoselectivity can be an issue, though N-Carbethoxyphthalimide is generally selective for primary amines.[5]

Q4: How can I effectively purify the N-Carbethoxyphthalimide product?

The most common method for purifying N-Carbethoxyphthalimide is recrystallization. Effective solvent systems include toluene/petroleum ether or benzene/petroleum ether.[2]

Troubleshooting Guides

Problem 1: Low Yield in N-Carbethoxyphthalimide Synthesis

Symptom	Possible Cause	Suggested Solution
Reaction mixture becomes cloudy/milky immediately upon adding ethyl chloroformate.	Presence of excessive moisture leading to hydrolysis.	Ensure all glassware is oven-dried. Use anhydrous DMF and freshly distilled triethylamine. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).
TLC analysis shows significant amount of unreacted phthalimide.	Insufficient base or poor quality base.	Use a slight excess of triethylamine (e.g., 1.3 equivalents). Ensure the triethylamine is pure and dry.
Low yield of white crystalline product after workup.	Suboptimal reaction temperature or time.	Add ethyl chloroformate slowly at 0 °C to control the initial exotherm. Allow the reaction to stir at room temperature for at least 2 hours, monitoring completion by TLC.[1][2]
Oily product or difficulty in crystallization.	Impurities from starting materials or side reactions.	Purify the crude product by recrystallization from a toluene/petroleum ether solvent system.[2]

Problem 2: Low Yield in Amine Protection Reaction

Symptom	Possible Cause	Suggested Solution
TLC shows significant unreacted starting amine.	Steric hindrance of the amine substrate.	Increase reaction time and/or temperature. Note that this may not be effective for highly hindered amines.[3]
Insufficient activation of the amino group (for amino acids).	Ensure at least one equivalent of a suitable base (e.g., Na₂CO₃) is used to form the amino acid salt.[4]
Low yield despite consumption of starting amine.	Product loss during workup.	After acidification, ensure the N-phthaloyl amino acid has fully precipitated before filtration. Wash the precipitate with cold water to minimize loss.
Hydrolysis of N-Carbethoxyphthalimide reagent.	Use anhydrous solvents and handle the reagent in a dry environment.
Formation of multiple products observed by TLC/NMR.	Side reactions due to other functional groups.	While N-Carbethoxyphthalimide is selective, highly nucleophilic groups may compete. Consider protecting other reactive functional groups on your substrate if necessary.

Data Presentation

The yield of N-phthaloylated amino acids can be influenced by the choice of starting material and reaction conditions. Below is a summary of reported yields for comparison.

Table 1: Reported Yields for N-Phthaloylation of Amino Acids

Starting Material	Amino Acid	Yield (%)	Reference
Phthalic Anhydride	Glycine	87.1	[6]
Phthalic Anhydride	L-Alanine	75.2	[6]
Phthalic Anhydride	L-Phenylalanine	68.5	[6]
Phthalic Anhydride	L-Valine	60.3	[6]
N-Carbethoxyphthalimide	DL-Propargylglycine	69	[7]

Table 2: Synthesis of N-Carbethoxyphthalimide

Starting Material	Base	Solvent	Yield (%)	Reference
Phthalimide	Triethylamine	DMF	79.1	[1][2]

Experimental Protocols

Protocol 1: Synthesis of N-Carbethoxyphthalimide

This protocol is adapted from a general method described in the literature.[1][2]

Materials:

• Phthalimide

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (TEA), freshly distilled

• Ethyl chloroformate

• Ice water

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve phthalimide (1.0 eq) in anhydrous DMF.

• Add triethylamine (1.3 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add ethyl chloroformate (1.2 eq) dropwise to the cooled solution, maintaining the temperature at 0 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice water to precipitate the product.

• Collect the white precipitate by vacuum filtration.

• Wash the solid product with cold water.

• Dry the product under vacuum to obtain N-Carbethoxyphthalimide. A yield of approximately 79% can be expected.[1][2]

Protocol 2: Phthaloylation of an Amino Acid (e.g., L-Tryptophan)

This protocol is based on the Nefkens procedure.[4]

Materials:

• L-Tryptophan

• Sodium Carbonate (Na₂CO₃)

• Deionized Water

• N-Carbethoxyphthalimide

• 2 M Hydrochloric Acid (HCl)

Procedure:

• In a flask, dissolve L-Tryptophan (1.0 eq) and sodium carbonate (1.0 eq) in deionized water.

• To this solution, add N-Carbethoxyphthalimide (1.0 eq).

• Stir the mixture vigorously at room temperature for 1 hour.

• After 1 hour, filter the solution if necessary.

• Acidify the clear solution with 2 M HCl to precipitate the N-phthaloyl-L-tryptophan.

• Collect the precipitate by vacuum filtration.

• Wash the solid with cold water and dry under vacuum.

Mandatory Visualizations

Synthesis of N-Carbethoxyphthalimide Workflow

Caption: Workflow for the synthesis of N-Carbethoxyphthalimide.

Troubleshooting Logic for Low Yield in Amine Protection

References

• 1. N-Carbethoxyphthalimide CAS#: 22509-74-6 [m.chemicalbook.com]
• 2. N-Carbethoxyphthalimide | 22509-74-6 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. BJOC - Photoinduced electron-transfer chemistry of the bielectrophoric N-phthaloyl derivatives of the amino acids tyrosine, histidine and tryptophan [beilstein-journals.org]
• 5. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 6. sphinxsai.com [sphinxsai.com]
• 7. researchgate.net [researchgate.net]

How to avoid side reactions when using N-Carbethoxyphthalimide

Welcome to the technical support center for N-Carbethoxyphthalimide. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot experiments involving this versatile reagent. Here you will find answers to frequently asked questions, detailed troubleshooting guides, and optimized experimental protocols to help you avoid common side reactions and achieve high yields and purity in your reactions.

Frequently Asked Questions (FAQs)

Q1: What is N-Carbethoxyphthalimide and what are its primary applications?

A1: N-Carbethoxyphthalimide is a stable, crystalline reagent used for the selective N-phthaloylation of primary amines, amino acids, and amino alcohols under mild conditions.[1] Its main advantage is its stability in both acidic and mild basic environments, making it a valuable tool for introducing the phthaloyl protecting group, which is orthogonal to acid-labile (e.g., Boc) and some base-labile (e.g., Fmoc) protecting groups.[1][2]

Q2: Why choose N-Carbethoxyphthalimide over traditional Gabriel reagents like potassium phthalimide?

A2: N-Carbethoxyphthalimide allows for the phthaloylation of amino acids and other primary amines under very mild conditions, often in aqueous solutions, which can help in preserving the optical configuration of chiral substrates.[3][4] Unlike reactions with potassium phthalimide which can require higher temperatures in organic solvents like DMF, this reagent provides a gentler alternative.[5][6]

Q3: What is the most common method for removing the phthaloyl group after the reaction?

A3: The most common and mildest method is the Ing-Manske procedure, which uses hydrazine hydrate (N₂H₄·H₂O) to cleave the N-alkylphthalimide.[6][7] This method avoids the harsh acidic or basic conditions required for hydrolysis, which could damage sensitive functional groups in the product molecule.[7] The reaction results in the desired primary amine and a phthalhydrazide precipitate.[8]

Q4: Are there alternatives to the toxic hydrazine for the deprotection step?

A4: Yes, while hydrazine is most common, other methods have been explored. For instance, aqueous methylamine has been used as a less toxic reagent.[9] In the context of solid-phase peptide synthesis, ethylenediamine has also been reported as a milder alternative to hydrazine for phthaloyl deprotection.[10]

Troubleshooting Guide

This guide addresses specific issues that may arise during the N-phthaloylation and subsequent deprotection steps.

Issue 1: Low or No Yield During the N-Phthaloylation Step

• Question: I am reacting my primary amine with N-Carbethoxyphthalimide, but I'm getting a low yield of the N-phthaloyl product. What could be the cause?

• Answer:

  • Insufficient Nucleophilicity: The reaction proceeds via nucleophilic attack of the primary amine on the N-Carbethoxyphthalimide. If your amine is weakly nucleophilic (e.g., an aniline with strong electron-withdrawing groups), the reaction may be slow. Consider adding a non-nucleophilic base to deprotonate the amine or using a more polar solvent to enhance reactivity.

  • Steric Hindrance: N-Carbethoxyphthalimide is a bulky reagent. If your primary amine is sterically hindered (e.g., a neopentyl-type amine), the SN2-like reaction will be slow or may not proceed at all.[11][12] The Gabriel synthesis and its variants are most effective for methyl and unhindered primary alkyl groups.[11]

  • Reaction Conditions: Ensure the reaction is performed under optimal conditions. For amino acids, the reaction is often carried out in a solution of sodium carbonate in water at room temperature.[13] For other amines, solvents like DMF, benzene, or chloroform are suitable.[1] Gentle heating may be required, but excessive heat can lead to side products.

  • Hydrolysis of Reagent: Although stable, prolonged exposure of N-Carbethoxyphthalimide to strongly basic aqueous conditions could lead to hydrolysis. Ensure the reaction time is appropriate.

Issue 2: Incomplete Deprotection (Cleavage) of the Phthaloyl Group

• Question: The deprotection of my N-alkylphthalimide using hydrazine is very slow or does not go to completion. How can I improve this?

• Answer: This is a common challenge, particularly if the phthalimide ring is deactivated by electron-withdrawing substituents.[14]

  • Increase Hydrazine Equivalents: A larger excess of hydrazine hydrate (up to 10-20 equivalents) can help drive the reaction to completion.[14][15]

  • Increase Reaction Temperature: Refluxing in a higher-boiling solvent such as ethanol can increase the reaction rate.[14]

  • Optimize the Ing-Manske Procedure: A highly effective method is to add a base after the initial reaction with hydrazine.[15][16] Once the starting N-alkylphthalimide is consumed (monitored by TLC), adding an aqueous solution of NaOH (1-5 equivalents) can dramatically decrease the time required to liberate the free amine by facilitating the breakdown of the intermediate.[14][15]

Issue 3: Difficulty in Separating the Product from the Phthalhydrazide Byproduct

• Question: After deprotection with hydrazine, I am struggling to isolate my primary amine from the phthalhydrazide precipitate. What is the best workup procedure?

• Answer: Phthalhydrazide can be challenging to separate due to its low solubility in many common solvents.[8] An effective workup is as follows:

  • After the reaction is complete, cool the mixture and acidify it with HCl. This protonates your product amine, making it water-soluble, and causes the phthalhydrazide to precipitate out of the acidic solution.[14]

  • Filter the mixture to remove the solid phthalhydrazide.

  • Make the aqueous filtrate basic with a suitable base (e.g., NaOH or Na₂CO₃) to deprotonate the amine salt.

  • Extract the free primary amine into an organic solvent (e.g., ethyl acetate, diethyl ether, or DCM).[14]

  • Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain your purified amine.

Quantitative Data Summary

Optimizing the deprotection step is critical for overall yield and efficiency. The following data, adapted from studies by Ariffin et al., demonstrates the significant reduction in reaction time for the cleavage of N-substituted phthalimides upon addition of NaOH after the initial reaction with the aminolytic agent.

Substrate	Cleavage Reagent	NaOH Equivalents (Added after N-Phthalimide Consumption)	Time for 80% Yield of Primary Amine
N-phenylphthalimide	Hydrazine	0	5.3 h
N-phenylphthalimide	Hydrazine	1	1.6 h
N-phenylphthalimide	Hydrazine	5	1.2 h
N-(4-ethylphenyl)phthalimide	Hydroxylamine	0	7.5 h
N-(4-ethylphenyl)phthalimide	Hydroxylamine	10	4.0 h
N-(4-ethylphenyl)phthalimide	Hydroxylamine	20	2.0 h
N-(2-ethylphenyl)phthalimide	Methylamine	0	1.7 h
N-(2-ethylphenyl)phthalimide	Methylamine	1	1.0 h
N-(2-ethylphenyl)phthalimide	Methylamine	25	0.7 h

(Data derived from Ariffin, A., et al. (2004). Synthetic Communications, 34(24), 4439-4445.)[16]

Experimental Protocols

Protocol 1: N-Phthaloylation of an Amino Acid (General Procedure)

This protocol is adapted from the Nefkens procedure for the mild phthaloylation of amino acids.[4][13]

• Preparation: In a round-bottom flask, dissolve the amino acid (1.0 eq.) and sodium carbonate (Na₂CO₃, 1.0 eq.) in water (e.g., 100 mL for ~10 mmol of amino acid).

• Reaction: To this vigorously stirred solution, add a solution of N-Carbethoxyphthalimide (1.0 eq.) in a suitable organic solvent like acetonitrile or THF.

• Stirring: Continue to stir the mixture at room temperature for 1-2 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, filter the solution to remove any insoluble material.

• Isolation: Carefully acidify the filtrate with 2 M HCl. The N-phthaloyl amino acid will precipitate out of the solution.

• Purification: Collect the precipitate by filtration, wash with cold water, and dry under vacuum. Recrystallization can be performed if necessary.

Protocol 2: Improved Ing-Manske Deprotection

This protocol incorporates the pH adjustment step for faster and more efficient cleavage.[14][15]

• Initial Cleavage: Dissolve the N-alkylphthalimide substrate (1.0 eq.) in ethanol in a round-bottom flask equipped with a reflux condenser. Add hydrazine hydrate (2.0 - 5.0 eq.).

• Heating: Heat the mixture to reflux and monitor the disappearance of the starting material by TLC.

• Base Addition: Once the starting material is consumed, cool the reaction slightly and add a solution of 1 M NaOH (1.0 - 5.0 eq.) dropwise.

• Completion: Continue to stir the mixture (at room temperature or with gentle heating, e.g., 80°C) for 1-2 hours to ensure the complete liberation of the amine.[14] Monitor the formation of the free amine by TLC.

• Acidification & Filtration: After cooling to room temperature, acidify the reaction mixture with concentrated HCl until the pH is ~1. This will precipitate the phthalhydrazide byproduct.

• Isolation: Filter the mixture through a pad of Celite to remove the phthalhydrazide solid.

• Extraction: Transfer the filtrate to a separatory funnel. Make the solution basic (pH > 10) with concentrated NaOH. Extract the aqueous layer with an organic solvent (e.g., 3 x 50 mL of ethyl acetate).

• Final Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the primary amine.

Visualized Workflows and Pathways

Caption: A complete experimental workflow for synthesizing a primary amine.

Caption: A logical troubleshooting guide for common experimental issues.

Caption: Simplified mechanism of phthaloyl group cleavage by hydrazinolysis.

References

• 1. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 2. benchchem.com [benchchem.com]
• 3. A Procedure for Phthaloylation under Mild Conditions (1958) | Ajay K. Bose | 74 Citations [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. thermofisher.com [thermofisher.com]
• 8. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 9. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 10. benchchem.com [benchchem.com]
• 11. orgosolver.com [orgosolver.com]
• 12. organicchemistrytutor.com [organicchemistrytutor.com]
• 13. BJOC - Photoinduced electron-transfer chemistry of the bielectrophoric N-phthaloyl derivatives of the amino acids tyrosine, histidine and tryptophan [beilstein-journals.org]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Suggested improved method for the ing-manske and related reactions for the second step of gabriel synthesis of primary amines - UM Research Repository [eprints.um.edu.my]

Technical Support Center: Purification of N-Carbethoxyphthalimide Reaction Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying the reaction products of N-Carbethoxyphthalimide.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in reactions involving N-Carbethoxyphthalimide?

A1: Common impurities include unreacted starting materials such as phthalimide, byproducts from the cleavage of the phthalimide group, and side-products from reactions with amino acid side chains. In peptide synthesis, deletion or truncated peptides can also be present.[1][2][3]

Q2: What are the primary purification techniques for products derived from N-Carbethoxyphthalimide?

A2: The most common and effective purification techniques are recrystallization and column chromatography.[4][5][6] Recrystallization is particularly useful for crystalline solid products, while column chromatography is versatile and can be applied to a wider range of compounds, including oils and non-crystalline solids.[7]

Q3: Which solvents are recommended for the recrystallization of N-Carbethoxyphthalimide derivatives?

A3: A mixture of toluene and petroleum ether is a commonly cited solvent system for the recrystallization of N-Carbethoxyphthalimide itself. For its derivatives, the ideal solvent will depend on the specific product's solubility. A good starting point is to test solvent systems where the compound is highly soluble at elevated temperatures but poorly soluble at room temperature.

Troubleshooting Guides

Recrystallization

Q: My product is "oiling out" during recrystallization instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solute separates as a liquid instead of a solid. Here are several troubleshooting steps:

• Increase Solvent Volume: Your solution may be too concentrated, causing the product to come out of solution above its melting point. Try adding more hot solvent.

• Slow Down the Cooling Process: Rapid cooling can prevent the formation of an orderly crystal lattice. Allow the solution to cool slowly to room temperature before placing it in an ice bath.[5][8]

• Change the Solvent System: The current solvent may not be optimal. Experiment with different solvents or solvent mixtures.

• Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound to provide a nucleation site.[9][10]

Q: The yield of my recrystallized product is very low. What are the possible causes and solutions?

A: Low recovery can be due to several factors:

• Too Much Solvent: Using an excessive amount of solvent will leave a significant amount of your product in the mother liquor. You can try to carefully evaporate some of the solvent and re-cool to recover more crystals.[9]

• Premature Crystallization: The product may have crystallized on the filter paper or funnel during hot filtration. Ensure your filtration apparatus is pre-heated.[5]

• Incomplete Crystallization: Ensure the solution is cooled for a sufficient amount of time, potentially in an ice bath, to maximize crystal formation.[5]

Column Chromatography

Q: I am not getting good separation of my product from impurities during column chromatography. What can I do?

A: Poor separation can be improved by optimizing several parameters:

• Solvent System (Mobile Phase): The polarity of the solvent system is crucial. If your compound is eluting too quickly with the impurities, decrease the polarity of the mobile phase. If it is not eluting, increase the polarity. A gradient elution (gradually increasing the polarity) can often provide better separation.

• Stationary Phase: Silica gel is the most common stationary phase for normal-phase chromatography. For very polar compounds, reverse-phase chromatography using a C18-modified silica stationary phase might be more effective.

• Column Packing: A poorly packed column with channels or cracks will lead to poor separation. Ensure the column is packed uniformly.

• Sample Loading: Load the sample in a minimal amount of solvent and as a concentrated band at the top of the column. Overloading the column with too much sample will also lead to poor separation.

Data Presentation

Table 1: Comparison of Recrystallization and Column Chromatography for Purification

Parameter	Recrystallization	Column Chromatography
Principle	Difference in solubility of the compound and impurities in a solvent at varying temperatures.[7]	Differential partitioning of compounds between a stationary and a mobile phase based on polarity.[7]
Typical Purity	Good to Excellent (>98%)	Good to Excellent (>99% achievable)[7]
Yield	Moderate to High	Variable, depends on separation efficiency
Scalability	Easily scalable	Can be scaled up, but may become more complex and costly[7]
Time Consumption	Can be time-consuming due to slow cooling and drying.[7]	Generally faster for small-scale purifications.[7]
Cost-Effectiveness	Generally more cost-effective, especially at larger scales.[7]	Can be more expensive due to the cost of stationary phase and solvents.[7]
Applicability	Best for crystalline, thermally stable solids.[7]	Applicable to a wide range of compounds, including oils and non-crystalline solids.[7]

Note: The values presented are general estimations. Actual results will vary depending on the specific compound and experimental conditions.

Experimental Protocols

Protocol 1: Recrystallization of a Solid N-Carbethoxyphthalimide Derivative

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent to dissolve it completely.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling: Allow the filtrate to cool slowly to room temperature. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[5]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Flash Column Chromatography of an N-Carbethoxyphthalimide Reaction Product

• TLC Analysis: Analyze the crude reaction mixture by Thin Layer Chromatography (TLC) using different solvent systems (e.g., varying ratios of ethyl acetate and hexanes) to determine the optimal mobile phase for separation.

• Column Packing: Prepare a silica gel column. The amount of silica gel should be roughly 50-100 times the weight of the crude product.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a less polar solvent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen mobile phase. The polarity can be gradually increased (gradient elution) to elute compounds of increasing polarity.

• Fraction Collection: Collect the eluting solvent in fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Mandatory Visualizations

Caption: Decision workflow for selecting a purification technique.

Caption: Troubleshooting common issues in recrystallization.

References

• 1. Related impurities in peptide medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of Impurities in Peptide Pools | MDPI [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. General method for purification of α-amino acid-n-carboxyanhydrides using flash chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. benchchem.com [benchchem.com]

Optimizing reaction time and temperature for N-Carbethoxyphthalimide protection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reaction time and temperature for the N-Carbethoxyphthalimide protection of amines.

Frequently Asked Questions (FAQs)

Q1: What is N-Carbethoxyphthalimide and why is it used for amine protection?

A1: N-Carbethoxyphthalimide is a versatile reagent used for the selective protection of primary amines, amino acids, and amino alcohols.[1][2] It converts the highly reactive amino group into a stable phthalimide derivative, preventing it from undergoing unwanted reactions during subsequent synthetic steps.[2][3] Key advantages include its stability under both acidic and mild basic conditions and the availability of well-established methods for its removal.[1][2]

Q2: What are the general reaction conditions for this protection?

A2: The protection of primary amines with N-Carbethoxyphthalimide is typically carried out under mild conditions.[1] The reaction is often performed at room temperature in a suitable aprotic solvent.

Q3: How do I choose the optimal solvent for the reaction?

A3: The choice of solvent is crucial for ensuring that all reactants remain in solution. N-Carbethoxyphthalimide is soluble in solvents like Dichloromethane (DCM), Chloroform, Benzene, and Dimethylformamide (DMF).[1] The selection should be based on the solubility of the specific amine substrate being used.

Q4: What is the recommended reaction temperature and time?

A4: The reaction is typically conducted at room temperature.[4] Reaction times can vary from a few hours to overnight, depending on the reactivity of the amine.[5] It is highly recommended to monitor the reaction's progress to determine the optimal time.

Q5: How can I monitor the reaction's progress?

A5: The progress of the reaction can be effectively monitored by analytical techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5] By using TLC, you can track the consumption of the amine starting material and the formation of the phthalimide-protected product.[5]

Q6: What are potential side reactions to be aware of?

A6: While the reaction is generally selective for primary amines, potential side reactions can occur. If the amine substrate contains other nucleophilic functional groups, they might compete in the reaction. In some cases, over-reaction or side reactions with the solvent can occur if reaction conditions are not optimized.

Q7: How is the phthalimide protecting group typically removed (deprotection)?

A7: The phthaloyl group can be removed under various conditions. A common and effective method is hydrazinolysis, which involves reacting the protected amine with hydrazine hydrate (NH₂NH₂).[6] This cleaves the phthalimide to yield the free amine and a phthalhydrazide byproduct. Another method involves using excess aqueous methylamine at room temperature.[4]

Troubleshooting Guide

Problem: Low or No Product Yield

If you are experiencing low or no yield of your N-protected amine, consult the following table for potential causes and solutions.

Potential Cause	Recommended Action & Rationale
Poor Solubility of Reactants	Ensure your chosen solvent can dissolve both the N-Carbethoxyphthalimide and your amine substrate. If your amine is a salt, it may need to be free-based first. For zwitterionic compounds like amino acids, using an aqueous basic solution might improve solubility.[7]
Insufficient Reaction Time	Monitor the reaction using TLC or LC-MS to confirm completion.[5] Some less reactive amines may require longer reaction times (e.g., overnight).
Suboptimal Temperature	While the reaction usually proceeds at room temperature, gentle heating (e.g., to 40°C) can sometimes increase the rate for sluggish reactions.[5][8] However, be cautious as this may also promote side reactions.
Incorrect Stoichiometry	Ensure you are using the correct molar ratios of reactants. A slight excess of the N-Carbethoxyphthalimide may be beneficial to drive the reaction to completion.
Presence of Water	Ensure all glassware is dry and use an anhydrous solvent, as water can hydrolyze the N-Carbethoxyphthalimide reagent.

Problem: Multiple Products Observed

If you observe the formation of multiple products, consider the following troubleshooting steps.

Potential Cause	Recommended Action & Rationale
Presence of Multiple Reactive Sites	If your starting material contains more than one primary amine, the reaction may not be selective. In such cases, an alternative protecting group strategy might be necessary for orthogonal protection.[9]
Side Reactions with Solvent	Ensure the chosen solvent is inert under the reaction conditions. For example, avoid amine-based solvents that could compete in the reaction.
Degradation of Product or Reactant	If your substrate or product is sensitive to prolonged reaction times or elevated temperatures, optimize these parameters by monitoring the reaction closely.

Data Summary

The following tables provide a summary of typical quantitative parameters for the N-Carbethoxyphthalimide protection reaction.

Table 1: Recommended Solvents and Reaction Temperatures

Solvent	Typical Temperature	Notes
Dichloromethane (DCM) / Methylene Chloride	Room Temperature	Good general-purpose solvent.[4]
Chloroform	Room Temperature	Good solubility for the reagent.[1]
Dimethylformamide (DMF)	Room Temperature	A more polar option, useful for less soluble amines.[1]
Benzene	Room Temperature	Effective, but less commonly used due to toxicity.[1]

Table 2: General Reaction Parameters for Primary Amines

Amine Type	Typical Reaction Time	Expected Yield
Aliphatic Primary Amines	2 - 12 hours	Generally High (>85%)
Amino Acids	4 - 24 hours	Good to High (70-95%)
Anilines (less nucleophilic)	12 - 48 hours	Moderate to Good (may require optimization)

Experimental Protocols

General Protocol for N-Carbethoxyphthalimide Protection of a Primary Amine

• Preparation : In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine (1.0 equivalent) in an appropriate anhydrous solvent (e.g., Dichloromethane).

• Reagent Addition : To this solution, add N-Carbethoxyphthalimide (1.0 - 1.1 equivalents).

• Reaction : Stir the mixture at room temperature.

• Monitoring : Monitor the reaction progress periodically by TLC or LC-MS until the starting amine is consumed.

• Work-up : Once the reaction is complete, the reaction mixture can be concentrated under reduced pressure. The resulting residue can then be purified.

• Purification : Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure N-protected amine.

Visualizations

Caption: General experimental workflow for amine protection.

Caption: Decision tree for troubleshooting low reaction yield.

Caption: Simplified reaction pathway for N-protection.

References

• 1. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 2. nbinno.com [nbinno.com]
• 3. N-Phthalimide as a Site-Protecting and Stereodirecting Group in Rhodium-Catalyzed C–H Functionalization with Donor/Acceptor Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. benchchem.com [benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. reddit.com [reddit.com]
• 8. Amine Protection / Deprotection [fishersci.co.uk]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Importance of anhydrous solvents in N-Carbethoxyphthalimide reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for troubleshooting reactions involving N-Carbethoxyphthalimide, a key reagent for the protection of primary amines. The following frequently asked questions (FAQs) and troubleshooting guides address common issues encountered during experimentation, with a particular focus on the critical role of anhydrous solvents.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction yield significantly lower than expected when using N-Carbethoxyphthalimide?

A1: Low yields in reactions involving N-Carbethoxyphthalimide can often be attributed to the presence of moisture. N-Carbethoxyphthalimide and the intermediates formed during the reaction are susceptible to hydrolysis, which leads to the formation of undesired byproducts and consumption of your starting materials. Other factors can include suboptimal reaction temperature, insufficient reaction time, or issues with the purity of the amine substrate.

Q2: What is the primary side reaction I should be concerned about?

A2: The primary competing reaction is the hydrolysis of N-Carbethoxyphthalimide itself, or the subsequent N-alkylated phthalimide intermediate. In the presence of water, particularly under basic or acidic conditions, the phthalimide ring can open, leading to the formation of phthalic acid derivatives and reducing the overall yield of your desired N-protected amine.

Q3: Which solvents are recommended for N-Carbethoxyphthalimide reactions?

A3: Anhydrous polar aprotic solvents are highly recommended. Dimethylformamide (DMF) is a commonly used and effective solvent for these types of reactions.[1][2] Other suitable options include dimethyl sulfoxide (DMSO) and acetonitrile. These solvents effectively dissolve the reactants while minimizing the risk of unwanted side reactions that can occur in protic solvents like water or alcohols.

Q4: How can I be certain my solvent is anhydrous?

A4: Commercial anhydrous solvents should be used. If there is any doubt about the water content of your solvent, it should be dried using appropriate methods. For instance, DMF can be dried by stirring over calcium hydride overnight followed by distillation under reduced pressure. The use of molecular sieves is another effective method for removing residual moisture.

Q5: Can N-Carbethoxyphthalimide be used to protect amino acids?

A5: Yes, N-Carbethoxyphthalimide is a suitable reagent for the protection of the amino group in amino acids. The reaction is typically carried out in an anhydrous polar aprotic solvent to prevent side reactions involving the carboxylic acid group and to ensure high yields.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common problems encountered during N-Carbethoxyphthalimide reactions.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Presence of water in the reaction mixture.	Ensure all glassware is thoroughly dried (oven-dried or flame-dried). Use a fresh bottle of commercially available anhydrous solvent or dry the solvent prior to use. Handle all reagents under an inert atmosphere (e.g., nitrogen or argon).
Impure starting amine.	Check the purity of your amine substrate. If necessary, purify the amine by distillation or recrystallization before use.
Inadequate reaction temperature.	The reaction may require heating to proceed at a reasonable rate. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal temperature.
Presence of Significant Impurities	Hydrolysis of N-Carbethoxyphthalimide or the product.	Strictly adhere to anhydrous conditions. Work up the reaction promptly upon completion to minimize contact with aqueous solutions.
Incomplete reaction.	Increase the reaction time and monitor progress by TLC. A slight excess of N-Carbethoxyphthalimide can also be used to drive the reaction to completion.
Difficulty in Product Isolation	The product is partially soluble in the aqueous phase during workup.	Perform multiple extractions with an appropriate organic solvent to ensure complete recovery of the product.
Formation of a stable emulsion during extraction.	Addition of brine (saturated aqueous NaCl solution) can help to break up emulsions.

The Critical Role of Anhydrous Solvents

The success of N-Carbethoxyphthalimide reactions hinges on the exclusion of water. The primary reason for this is to prevent the hydrolysis of the electrophilic N-Carbethoxyphthalimide and the resulting N-protected amine product.

In the presence of water, a competing reaction pathway is introduced, as illustrated below. This hydrolysis pathway consumes the starting material and reduces the overall yield of the desired protected amine.

Competing reaction pathways in the presence of water.

Experimental Protocols

General Protocol for the N-Phthaloylation of a Primary Amine under Anhydrous Conditions

This protocol provides a general procedure for the protection of a primary amine using N-Carbethoxyphthalimide.

Materials:

• N-Carbethoxyphthalimide

• Primary amine

• Anhydrous Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Standard workup and purification equipment

Procedure:

• Reaction Setup: Assemble a dry, round-bottom flask equipped with a magnetic stir bar under an inert atmosphere.

• Dissolution: Dissolve the primary amine (1.0 equivalent) in anhydrous DMF.

• Reagent Addition: To the stirred solution, add N-Carbethoxyphthalimide (1.05 equivalents) portion-wise at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction may require gentle heating to go to completion.

• Work-up: Once the reaction is complete, pour the reaction mixture into ice-water and stir.

• Isolation: Collect the precipitated solid by vacuum filtration and wash with cold water.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Detailed Protocol for the N-Phthaloylation of Glycine

This protocol details the specific application of protecting the amino acid glycine.

Materials:

• Glycine

• N-Carbethoxyphthalimide

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• Hydrochloric acid (1 M)

• Standard laboratory glassware and purification equipment

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, suspend glycine (1.0 equivalent) in anhydrous DMF.

• Base Addition: To the suspension, add triethylamine (1.1 equivalents) and stir the mixture at room temperature for 30 minutes.

• Reagent Addition: Add N-Carbethoxyphthalimide (1.0 equivalent) to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Work-up: After the reaction is complete, pour the mixture into ice-water.

• Acidification: Acidify the aqueous solution to pH 2-3 with 1 M HCl to precipitate the product.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water.

• Drying: Dry the product under vacuum to yield N-phthaloylglycine.

Visualizing the Workflow

The following diagram illustrates the general workflow for conducting a successful N-Carbethoxyphthalimide reaction under anhydrous conditions.

General experimental workflow for N-phthaloylation.

References

• 1. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. Gabriel Synthesis | Thermo Fisher Scientific - US [thermofisher.com]

Recrystallization protocol for purifying crude N-Carbethoxyphthalimide

Technical Support Center: Purifying Crude N-Carbethoxyphthalimide

This technical support guide provides researchers, scientists, and drug development professionals with detailed protocols, troubleshooting advice, and frequently asked questions for the successful recrystallization of crude N-Carbethoxyphthalimide.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent system for the recrystallization of N-Carbethoxyphthalimide? A1: A mixed solvent system of toluene and petroleum ether is recommended for the recrystallization of N-Carbethoxyphthalimide.[1][2] Alternatively, a benzene/petroleum ether mixture can be used.[1][2] The principle is to dissolve the compound in a minimum amount of the "good" solvent (toluene or benzene) at an elevated temperature, and then add the "poor" solvent (petroleum ether) to decrease solubility and induce crystallization upon cooling.

Q2: What is the expected appearance and melting point of pure N-Carbethoxyphthalimide? A2: Pure N-Carbethoxyphthalimide should be a white crystalline powder.[1][3] The reported melting point is in the range of 90-92 °C.[1][3][4] A melting point that is broad or lower than this range may indicate the presence of impurities.

Q3: What kind of yield can I expect from the recrystallization? A3: A typical yield for a single recrystallization ranges from 70% to 90%.[5] However, the final yield is highly dependent on the initial purity of the crude material and the careful execution of the procedure.[5] Some loss of product is unavoidable as a small amount will remain dissolved in the mother liquor.[6][7]

Q4: How can I assess the purity of my recrystallized product? A4: The purity of the final product can be assessed by several methods. The most common are measuring the melting point to see if it is sharp and within the expected range (90-92 °C) and using analytical techniques such as Thin-Layer Chromatography (TLC) to check for the presence of impurities.[1]

Troubleshooting Guide

Q1: My compound is "oiling out" instead of forming crystals. What should I do? A1: "Oiling out" occurs when the compound separates from the solution as a liquid above its melting point.[6][8] Given that N-Carbethoxyphthalimide has a melting point of 90-92 °C, this can happen if the solution is too saturated or cools too quickly from a high-boiling solvent like toluene (boiling point ~111 °C).[3][6]

• Solution 1: Reheat the mixture to redissolve the oil. Add a small amount of additional hot toluene (the "good" solvent) to ensure the solution is no longer supersaturated at the boiling point.[6][9]

• Solution 2: Allow the solution to cool more slowly. A slower cooling rate promotes the formation of well-ordered crystals rather than an oil.[6]

• Solution 3: Ensure the boiling temperature of your solvent system is not significantly higher than the melting point of your compound.[8]

Q2: Crystal formation is very slow or doesn't happen at all. How can I induce crystallization? A2: A lack of crystallization upon cooling usually indicates that the solution is not sufficiently saturated.

• Solution 1 (Induce Crystallization): Try scratching the inside of the flask at the surface of the solution with a glass rod.[9] The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Solution 2 (Add Seed Crystals): If available, add a tiny crystal of pure N-Carbethoxyphthalimide to the cooled solution to act as a template for crystallization.[9][10]

• Solution 3 (Increase Saturation): If the solution is too dilute, you can reheat it and carefully evaporate some of the solvent to increase the concentration. Alternatively, you can add more of the "poor" solvent (petroleum ether) to the warm solution until it becomes slightly cloudy, then reheat to clarify and cool again.

Q3: My final yield is very low. What are the common causes and how can I improve recovery? A3: A low recovery can be due to several factors during the experimental process.[6]

• Cause 1 (Excess Solvent): Using too much solvent to dissolve the crude product will result in a significant amount of the compound remaining in the mother liquor upon cooling.[6] Always use the minimum amount of hot solvent required for dissolution.

• Cause 2 (Premature Crystallization): If performing a hot filtration to remove insoluble impurities, the product may crystallize on the filter funnel.[6] To prevent this, pre-heat the funnel and filter paper and perform the filtration as quickly as possible.

• Cause 3 (Incomplete Crystallization): Ensure the solution is cooled for a sufficient amount of time, potentially in an ice bath, to maximize the precipitation of the crystals.[5]

• Cause 4 (Excessive Washing): Washing the collected crystals with too much cold solvent can redissolve some of the product. Use only a small amount of ice-cold solvent for washing.

Q4: The recrystallized crystals are colored, but the pure compound should be white. How can I remove colored impurities? A4: Colored impurities can often be removed by using activated charcoal.

• Solution: After dissolving the crude N-Carbethoxyphthalimide in the hot solvent (e.g., toluene), add a very small amount of activated charcoal to the solution. The colored impurities will adsorb onto the surface of the charcoal.[5] Keep the solution hot for a few minutes and then perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize.[5] Be aware that using too much charcoal can also adsorb your product, leading to a lower yield.[6]

Data Presentation

Physicochemical Properties of N-Carbethoxyphthalimide

Property	Value	Reference(s)
Molecular Formula	C₁₁H₉NO₄	[1]
Molecular Weight	219.19 g/mol	[1][3]
Appearance	White Crystalline Powder	[1][2][3]
Melting Point	90-92 °C	[1][3][4]
Solubility	Insoluble in water; Slightly soluble in DMSO and Methanol; Soluble in DMF, benzene, and chloroform.	[1][3][4][11]

Experimental Protocols

Detailed Recrystallization Protocol for N-Carbethoxyphthalimide

This protocol details the purification of crude N-Carbethoxyphthalimide using a toluene/petroleum ether solvent system.

1. Dissolution: a. Place the crude N-Carbethoxyphthalimide into an Erlenmeyer flask. b. Add a minimal amount of toluene (the "good" solvent) to the flask. c. Gently heat the mixture on a hot plate while stirring continuously until the solid completely dissolves. Add more toluene in small portions only if necessary to achieve full dissolution at the boiling point. Avoid adding a large excess.

2. Hot Filtration (Optional): a. This step is only necessary if insoluble impurities are visible in the hot solution. b. Pre-heat a gravity filtration setup (funnel and filter paper) by pouring hot solvent through it. c. Quickly filter the hot solution containing the dissolved product into a clean, pre-warmed Erlenmeyer flask to remove the insoluble impurities.

3. Crystallization: a. Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[6] b. Once the solution has reached room temperature, slowly add petroleum ether (the "poor" solvent) until the solution becomes persistently cloudy. Reheat gently until the solution is clear again. c. Cover the flask and allow it to cool undisturbed to room temperature. d. To maximize crystal formation, place the flask in an ice bath for at least 30 minutes.[5]

4. Isolation of Crystals: a. Collect the purified crystals by vacuum filtration using a Buchner funnel. b. Ensure the filter paper is wetted with the cold mother liquor before pouring the crystal slurry.

5. Washing: a. Wash the crystals on the filter paper with a small amount of ice-cold petroleum ether to remove any residual soluble impurities from the mother liquor.

6. Drying: a. Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved. b. Characterize the final product by taking its melting point.

Mandatory Visualization

Caption: Recrystallization workflow for N-Carbethoxyphthalimide.

References

• 1. N-Carbethoxyphthalimide CAS#: 22509-74-6 [m.chemicalbook.com]
• 2. N-Carbethoxyphthalimide | 22509-74-6 [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. chembk.com [chembk.com]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. reddit.com [reddit.com]
• 9. benchchem.com [benchchem.com]
• 10. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 11. N-Carbethoxyphthalimide - Enamine [enamine.net]

Common mistakes to avoid in the Gabriel synthesis with N-Carbethoxyphthalimide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. The following information addresses common misconceptions and provides guidance on the appropriate use of N-Carbethoxyphthalimide in synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: Can N-Carbethoxyphthalimide be used as a direct substitute for potassium phthalimide in the Gabriel synthesis of primary amines from alkyl halides?

A1: No, N-Carbethoxyphthalimide is not a direct substitute for potassium phthalimide in the traditional Gabriel synthesis. The Gabriel synthesis requires a nucleophilic phthalimide anion to displace an alkyl halide.[1][2] N-Carbethoxyphthalimide does not provide this anion. Instead, it is an electrophilic reagent used for the protection of primary amines.

Q2: What is the primary application of N-Carbethoxyphthalimide in organic synthesis?

A2: The primary application of N-Carbethoxyphthalimide is as a phthaloylating reagent for the selective protection of primary amines, amino acids, and amino alcohols under mild conditions.[3] This converts the nucleophilic amine into a stable N-phthaloyl group, which is resistant to various reaction conditions.

Q3: Why would a Gabriel-type reaction with N-Carbethoxyphthalimide and an alkyl halide fail?

A3: A reaction attempting to use N-Carbethoxyphthalimide as a nucleophile with an alkyl halide would likely fail due to the electrophilic nature of the N-Carbethoxyphthalimide itself. The nitrogen atom is bonded to three electron-withdrawing carbonyl groups, making it electron-deficient and non-nucleophilic. Therefore, it will not participate in an SN2 reaction with an alkyl halide in the manner of the phthalimide anion.

Q4: What are the standard methods for deprotecting an N-phthaloyl group?

A4: The most common and effective method for the cleavage of an N-phthaloyl group is hydrazinolysis, often referred to as the Ing-Manske procedure.[4] This involves reacting the N-alkylphthalimide with hydrazine hydrate in a protic solvent like ethanol. This method is generally mild and provides the free amine along with a phthalhydrazide precipitate, which can often be removed by filtration.[5] Alternative methods include acidic or basic hydrolysis, though these often require harsher conditions.[4]

Troubleshooting Guide: Incorrect Application in Gabriel Synthesis

This guide addresses the expected issues if N-Carbethoxyphthalimide is mistakenly used in a Gabriel-type synthesis protocol.

Problem	Potential Cause	Suggested Solution
No reaction or recovery of starting materials	N-Carbethoxyphthalimide is not a nucleophile and will not react with the alkyl halide under typical Gabriel synthesis conditions.	To synthesize a primary amine from an alkyl halide, use potassium phthalimide as the nucleophile in a polar aprotic solvent like DMF.
Complex mixture of products	At elevated temperatures, decomposition of N-Carbethoxyphthalimide or side reactions with the solvent or trace impurities may occur.	Discontinue the use of N-Carbethoxyphthalimide for this purpose. For the intended synthesis, follow a validated Gabriel synthesis protocol.
Low yield of an unexpected product	A minor, unintended reaction may have occurred, but it will not be the desired primary amine.	Characterize the unexpected product to understand the unintended reaction pathway. For the synthesis of the primary amine, a different synthetic route is necessary.

Troubleshooting Guide: Amine Protection with N-Carbethoxyphthalimide

This guide provides solutions to common problems encountered during the protection of primary amines using N-Carbethoxyphthalimide.

Problem	Potential Cause	Suggested Solution
Incomplete reaction	Insufficient reaction time or non-optimal temperature. Steric hindrance on the primary amine can also slow the reaction.	Monitor the reaction progress using TLC or LC-MS. If the reaction is sluggish, consider increasing the temperature or extending the reaction time. For sterically hindered amines, a stronger base or a different protecting group strategy may be required.
Formation of side products	The primary amine starting material may contain impurities. The reaction conditions may not be suitable for other functional groups in the molecule.	Ensure the purity of the starting amine. If the substrate contains other nucleophilic groups, they may also react. A thorough analysis of the substrate's reactivity is recommended to anticipate and avoid potential side reactions.
Difficulty in product isolation/purification	The N-phthaloyl protected amine may have different solubility properties than the starting material.	Optimize the work-up procedure. If the product is water-soluble, consider extraction with a more polar solvent or use of column chromatography for purification.

Experimental Protocols

Protocol 1: Protection of a Primary Amine with N-Carbethoxyphthalimide

This protocol describes a general procedure for the N-phthaloylation of a primary amine.

Materials:

• Primary amine

• N-Carbethoxyphthalimide (1.0 - 1.2 equivalents)

• Anhydrous solvent (e.g., DMF, Chloroform, or Benzene)

• Mild base (e.g., Triethylamine, optional, depending on the substrate)

Procedure:

• In a round-bottom flask, dissolve the primary amine in the chosen anhydrous solvent.

• Add N-Carbethoxyphthalimide to the solution. If using a base, add it at this stage.

• Stir the reaction mixture at room temperature or with gentle heating. The optimal temperature and reaction time will depend on the specific amine substrate and should be monitored by TLC or LC-MS.

• Upon completion of the reaction, the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Deprotection of an N-Phthaloyl Protected Amine via Hydrazinolysis

This protocol outlines the cleavage of the phthalimide group to yield the free primary amine.

Materials:

• N-alkylphthalimide

• Ethanol or Methanol

• Hydrazine hydrate (typically a large excess, e.g., 10-40 equivalents)[5]

Procedure:

• Dissolve the N-alkylphthalimide in ethanol or methanol in a round-bottom flask equipped with a reflux condenser.

• Add hydrazine hydrate to the solution.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. A white precipitate of phthalhydrazide should form.[5]

• Cool the reaction mixture to room temperature.

• Filter the mixture to remove the phthalhydrazide precipitate. Wash the solid with a small amount of cold ethanol.

• The filtrate contains the desired primary amine. The solvent can be removed by rotary evaporation to yield the crude product, which can then be purified as needed.

Visualizations

Logical Workflow for Amine Synthesis Strategy

Caption: Decision workflow for selecting the correct amine synthesis strategy.

Correct vs. Incorrect Reagent in Gabriel Synthesis

Caption: Comparison of reagents in a Gabriel-type synthesis.

References

• 1. Explain the mechanism involved in the synthesis of primary amines by Gabr.. [askfilo.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 4. reddit.com [reddit.com]
• 5. rsc.org [rsc.org]

Technical Support Center: Optimizing N-Carbethoxyphthalimide Deprotection

Welcome to the technical support center for N-Carbethoxyphthalimide deprotection. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to improve the efficiency of your deprotection experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the deprotection of N-Carbethoxyphthalimide?

The most widely used methods for cleaving the phthalimide group, which are applicable to N-Carbethoxyphthalimide, include hydrazinolysis (the Ing-Manske procedure), reductive cleavage with sodium borohydride, and hydrolysis under acidic or basic conditions. The choice of method depends on the substrate's stability and the desired reaction conditions.

Q2: My deprotection reaction is slow or incomplete. What can I do to improve the conversion?

Several factors can lead to incomplete deprotection. Consider the following troubleshooting steps:

• Increase Reagent Equivalents: For hydrazinolysis, increasing the equivalents of hydrazine hydrate can drive the reaction to completion.

• Elevate the Temperature: Carefully increasing the reaction temperature can enhance the reaction rate. However, monitor for potential side reactions, especially with sensitive substrates.

• Change Solvent: Ensure your solvent fully dissolves the substrate. For hydrazinolysis, protic solvents like ethanol or methanol are often effective.

• Check Reagent Quality: Ensure your reagents, such as hydrazine or sodium borohydride, have not degraded.

Q3: I am observing unexpected side products in my reaction. What are the likely causes?

Side reactions can arise from the reactivity of other functional groups in your molecule. For instance, if your substrate contains an amide moiety, using a large excess of hydrazine could lead to the formation of an undesired acid hydrazide. In such cases, optimizing the stoichiometry of the reagents is crucial.

Q4: How can I remove the phthalhydrazide byproduct from my reaction mixture?

The phthalhydrazide byproduct from hydrazinolysis is often poorly soluble and can be removed by filtration. Acidifying the reaction mixture with HCl after the reaction can promote its precipitation. Subsequent extraction of the desired amine into an organic solvent after basification of the aqueous layer is a common purification strategy.

Q5: Are there milder alternatives to the standard hydrazine deprotection?

Yes, reductive cleavage using sodium borohydride in a mixed solvent system like 2-propanol and water offers a milder, near-neutral alternative.[1] This method is particularly useful for substrates that are sensitive to the harsh conditions of hydrazinolysis or strong acid/base hydrolysis.

Comparison of Deprotection Methods

The following tables provide a summary of quantitative data for the most common N-Carbethoxyphthalimide deprotection methods.

Table 1: Hydrazinolysis of N-Substituted Phthalimides

N-Substituent	Reagent	Solvent	Temperature	Time	Yield (%)
PEG	Aqueous Hydrazine (40 eq.)	THF	Room Temp.	4 h	70-85%[2]
Phenyl	Hydrazine Hydrate	Ethanol	Reflux	5.3 h	80%
4-ethylphenyl	Hydroxylamine	Ethanol	Reflux	7.5 h	80%

Table 2: Reductive Cleavage of N-Substituted Phthalimides with Sodium Borohydride

N-Substituent	Reagents	Solvent	Temperature	Time	Yield (%)
Various	NaBH₄, then Acetic Acid	2-Propanol/Water	Room Temp., then 50-60°C	12-24 h, then 1-2 h	High

Table 3: Deprotection under Basic Conditions

Support Type	Reagent	Temperature	Time	Relative Yield
Phthalimidyl-amino CPG	NH₄OH/Methylamine (AMA)	Room Temp.	10 min	High
Phthalimidyl-amino CPG	K₂CO₃ in Methanol	Not specified	Not specified	Low[3]

Experimental Protocols

Below are detailed methodologies for the key deprotection experiments.

Protocol 1: Hydrazinolysis (Ing-Manske Procedure)

This protocol describes the cleavage of an N-substituted phthalimide using hydrazine hydrate.

Materials:

• N-substituted phthalimide

• Hydrazine hydrate

• Ethanol

• Concentrated HCl

• Sodium hydroxide (NaOH) solution

• Dichloromethane (or other suitable organic solvent)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the N-substituted phthalimide (1.0 equiv) in ethanol (10-20 mL per gram of substrate) in a round-bottom flask.

• Add hydrazine hydrate (1.2-1.5 equiv) to the solution.

• Fit the flask with a reflux condenser and heat the mixture to reflux with stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Acidify the mixture with concentrated HCl, which may cause the precipitation of phthalhydrazide.

• Heat the mixture at reflux for an additional hour to ensure complete precipitation.

• Cool the mixture and filter off the phthalhydrazide precipitate.

• Wash the precipitate with a small amount of cold ethanol.

• Make the filtrate basic with a NaOH solution to deprotonate the amine salt.

• Extract the liberated primary amine with dichloromethane.

• Combine the organic extracts and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the organic phase to yield the primary amine. Further purification can be done by distillation or chromatography if needed.

Protocol 2: Reductive Cleavage with Sodium Borohydride

This method provides a mild, two-stage, one-flask procedure for deprotection.[1]

Materials:

• N-substituted phthalimide

• Sodium borohydride (NaBH₄)

• 2-Propanol

• Water

• Glacial acetic acid

Procedure:

• Dissolve the N-substituted phthalimide (1.0 equiv) in a mixture of 2-propanol and water (typically a 4:1 to 6:1 ratio) in a round-bottom flask with stirring.

• Add sodium borohydride (4.0-5.0 equiv) portion-wise to the stirred solution at room temperature.

• Stir the reaction for 12-24 hours, monitoring the disappearance of the starting material by TLC.

• After the reduction is complete, carefully add glacial acetic acid to quench the excess NaBH₄ and catalyze the cyclization of the intermediate.

• Heat the mixture to 50-60 °C for 1-2 hours to promote the release of the primary amine.

• Proceed with a suitable aqueous workup and extraction to isolate the desired amine.

Visualizing the Workflow and Decision-Making Process

General Deprotection Workflow

The following diagram illustrates a typical experimental workflow for the deprotection of N-Carbethoxyphthalimide.

Caption: General experimental workflow for N-Carbethoxyphthalimide deprotection.

Decision Tree for Method Selection

Choosing the right deprotection method is critical for success. This decision tree can guide you in selecting the most appropriate strategy based on your substrate's properties.

Caption: Decision tree for selecting a deprotection method.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. trilinkbiotech.com [trilinkbiotech.com]

N-Carbethoxyphthalimide stability and storage considerations

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability and storage of N-Carbethoxyphthalimide.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for N-Carbethoxyphthalimide?

A1: N-Carbethoxyphthalimide should be stored in a dry, cool, and well-ventilated place.[1] For long-term stability, it is recommended to store it under an inert atmosphere at temperatures between 2-8°C.[2] The container should be tightly closed to prevent moisture absorption.[1]

Q2: Is N-Carbethoxyphthalimide sensitive to moisture?

A2: Yes, N-Carbethoxyphthalimide is moisture-sensitive. It is crucial to handle the compound in a dry environment and store it in a tightly sealed container to prevent hydrolysis.

Q3: What is the general stability of N-Carbethoxyphthalimide?

A3: N-Carbethoxyphthalimide is generally stable under standard laboratory conditions. It exhibits stability in both acidic and mild basic conditions, which is advantageous for its use as a protecting group in amine synthesis.[3] However, it will undergo hydrolysis in aqueous solutions, and the rate of degradation is dependent on the pH of the solution.

Q4: In which solvents is N-Carbethoxyphthalimide soluble?

A4: N-Carbethoxyphthalimide is soluble in dimethylformamide (DMF), benzene, and chloroform.[3] It is insoluble in water.[2]

Q5: What are the known incompatibilities of N-Carbethoxyphthalimide?

A5: N-Carbethoxyphthalimide is incompatible with strong oxidizing agents. Contact with these substances should be avoided.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent reaction yields or unexpected byproducts.	Degradation of N-Carbethoxyphthalimide due to improper storage or handling.	- Ensure the reagent has been stored under the recommended dry and cool conditions. - Before use, visually inspect the powder for any changes in color or texture. - Consider using a freshly opened container of the reagent for critical experiments. - If moisture contamination is suspected, the material can be dried under vacuum.
The compound appears clumpy or discolored.	Absorption of moisture from the atmosphere.	- This may be an indication of hydrolysis. It is recommended to use a fresh batch of the reagent. - To prevent this, always handle the compound in a glove box or under an inert atmosphere. Ensure the container is sealed tightly immediately after use.
Low reactivity in a non-aqueous reaction.	Poor solubility in the chosen solvent at the reaction temperature.	- Refer to solubility data and choose a more appropriate solvent like DMF or chloroform. - Gentle heating may improve solubility, but the thermal stability of all reaction components should be considered.
Reaction failure in an aqueous or protic solvent.	Hydrolysis of N-Carbethoxyphthalimide.	- N-Carbethoxyphthalimide is susceptible to hydrolysis. For reactions in aqueous media, the pH and temperature should be carefully controlled. The cleavage of N-carbethoxyphthalimide in aqueous solutions follows a specific kinetic pathway.[4] - Consider alternative non-aqueous reaction conditions if possible.

Experimental Protocols

General Protocol for Assessing the Purity of N-Carbethoxyphthalimide by Melting Point

A simple method to assess the purity of N-Carbethoxyphthalimide is by measuring its melting point. A sharp melting point close to the literature value indicates high purity.

• Apparatus : Melting point apparatus, capillary tubes.

• Procedure :

  • Ensure the N-Carbethoxyphthalimide powder is dry.

  • Pack a small amount of the powder into a capillary tube.

  • Place the capillary tube in the melting point apparatus.

  • Heat the apparatus gradually and observe the sample.

  • Record the temperature at which the substance starts to melt and the temperature at which it is completely molten.

• Expected Result : Pure N-Carbethoxyphthalimide has a melting point range of 90-92°C.[2] A broad melting range or a melting point significantly lower than this may indicate the presence of impurities or degradation products.

Stability and Storage Workflow

References

• 1. N-Carbethoxyphthalimide, 99+% 50 g | Contact Us | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. N-Carbethoxyphthalimide CAS#: 22509-74-6 [m.chemicalbook.com]
• 3. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 4. Kinetic evidence for the occurrence of kinetically detectable intermediates in the cleavage of N-ethoxycarbonylphthalimide under N-methylhydroxylamine buffers (2002) | M. Niyaz Khan | 2 Citations [scispace.com]

Reference Data & Comparative Studies

A Comparative Guide to N-Carbethoxyphthalimide and Boc Protection in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of an N-terminal protecting group is a critical determinant of efficiency, purity, and overall yield in peptide synthesis. While modern peptide chemistry is dominated by the Boc and Fmoc strategies, a historical perspective reveals a broader landscape of protective groups that have contributed to the evolution of this field. This guide provides an objective comparison between the use of N-Carbethoxyphthalimide for introducing the phthaloyl (Pht) protecting group and the widely adopted tert-butyloxycarbonyl (Boc) protection strategy in peptide synthesis.

At a Glance: Key Differences Between Phthaloyl and Boc Protection

The fundamental distinction between the phthaloyl and Boc protecting groups lies in their chemical nature and the conditions required for their removal, which dictates their compatibility with different synthetic strategies.

Feature	N-Carbethoxyphthalimide (Phthaloyl Protection)	Boc (tert-butyloxycarbonyl) Protection
Chemical Nature	Cyclic diacyl protection	Carbamate protection
Introduction Reagent	N-Carbethoxyphthalimide	Di-tert-butyl dicarbonate (Boc anhydride)
Cleavage Condition	Hydrazinolysis (e.g., hydrazine hydrate)[1]	Strong acid (e.g., trifluoroacetic acid - TFA)[1]
Orthogonality	Orthogonal to acid-labile (e.g., Boc) groups[1]	Orthogonal to base-labile (e.g., Fmoc) and hydrogenolysis-labile (e.g., Cbz) groups[1]
Common Application	Historically used in peptide synthesis; less common in modern routine Solid-Phase Peptide Synthesis (SPPS).[1][2]	A cornerstone of both solid-phase and solution-phase peptide synthesis.[]
Potential Side Reactions	Potential for side reactions with sensitive functional groups during hydrazinolysis.[1]	Acid-catalyzed side reactions, such as tert-butylation of sensitive residues (e.g., Trp, Met).[1]

Delving Deeper: A Performance Comparison

While direct quantitative comparisons in recent literature are scarce due to the prevalence of the Boc and Fmoc strategies, a qualitative and principle-based comparison reveals the strengths and weaknesses of each approach.

N-Carbethoxyphthalimide (Phthaloyl Protection): A Historical Perspective

The phthaloyl group, introduced via N-Carbethoxyphthalimide, represents one of the earlier strategies for N-terminal protection in peptide synthesis.[2] Its key advantage lies in its stability to both acidic and basic conditions commonly employed in other protection strategies, offering a unique orthogonality.[2] However, the harsh conditions required for its removal have led to its decline in popularity for routine peptide synthesis.

Advantages:

• Stability: The phthaloyl group is robust and stable under a wide range of reaction conditions, including the acidic conditions used for Boc deprotection.[2]

• Orthogonality: Its unique cleavage condition (hydrazinolysis) makes it orthogonal to both acid-labile and base-labile protecting groups.[1]

Disadvantages:

• Harsh Deprotection: The use of hydrazine for deprotection is a significant drawback. Hydrazine is a strong nucleophile and can lead to side reactions with sensitive amino acid side chains or the peptide backbone.[1]

• Limited Modern Application: It is less commonly used in modern solid-phase peptide synthesis (SPPS) due to the availability of milder and more efficient methods like Fmoc and Boc.[1][2]

Boc Protection: The Established Workhorse

The tert-butyloxycarbonyl (Boc) group has been a mainstay in peptide synthesis for decades, particularly in the context of SPPS. Its acid-labile nature forms the basis of a well-established and reliable synthetic strategy.[][4]

Advantages:

• Well-Established Protocols: A vast body of literature and well-optimized protocols exist for Boc-based SPPS.

• Efficiency: The deprotection with TFA is generally clean and efficient.

• Aggregation Prevention: In some cases, the repeated acidic treatments in Boc-SPPS can help to disrupt peptide aggregation, which can be a challenge in difficult sequences.

Disadvantages:

• Harsh Acid Requirement: The repeated use of strong acid (TFA) for deprotection can lead to the degradation of sensitive peptides.

• Side Reactions: The tert-butyl cation generated during deprotection can cause side reactions, such as the alkylation of susceptible residues like tryptophan and methionine.[1]

• Safety Concerns: The use of hazardous reagents like hydrofluoric acid (HF) for the final cleavage from the resin in traditional Boc-SPPS requires specialized equipment and handling procedures.

Experimental Protocols

Protocol 1: Synthesis of N-Phthaloyl Amino Acids using N-Carbethoxyphthalimide

This protocol describes a mild method for the preparation of N-phthaloyl amino acids.[5][6]

Materials:

• Amino acid

• Sodium carbonate

• N-Carbethoxyphthalimide

• Water

• Hydrochloric acid (for acidification)

Procedure:

• Dissolve the amino acid and sodium carbonate in water at room temperature (17-20°C).

• Add N-Carbethoxyphthalimide to the solution and stir vigorously for approximately 15 minutes.

• Filter the solution to remove any unreacted starting material.

• Acidify the filtrate with hydrochloric acid to precipitate the N-phthaloyl amino acid.

• Collect the precipitate by filtration, wash with water, and dry. Recrystallize from a suitable solvent if necessary.

Protocol 2: Deprotection of the Phthaloyl Group

This protocol outlines the cleavage of the phthaloyl protecting group using hydrazine.[1][2]

Materials:

• N-Phthaloyl-protected peptide

• Hydrazine hydrate

• Solvent (e.g., ethanol, DMF)

• Acid for neutralization (e.g., acetic acid)

Procedure:

• Dissolve the N-phthaloyl-protected peptide in a suitable solvent.

• Add a solution of hydrazine hydrate in the same solvent to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Upon completion, carefully neutralize the excess hydrazine with an acid (e.g., acetic acid).

• The phthalhydrazide byproduct can be removed by filtration or extraction.

• Isolate the deprotected peptide through appropriate workup and purification procedures. Note: Ethylenediamine has been reported as a milder alternative to hydrazine for phthaloyl deprotection on solid phase.[2]

Protocol 3: Boc Protection of an Amino Acid

This is a standard procedure for the introduction of the Boc protecting group.[4]

Materials:

• Amino acid

• Di-tert-butyl dicarbonate (Boc anhydride)

• Base (e.g., sodium hydroxide, triethylamine)

• Solvent (e.g., dioxane/water, THF/water)

Procedure:

• Dissolve the amino acid in a suitable solvent system containing a base.

• Add Boc anhydride to the solution, often portion-wise, while maintaining the pH of the reaction mixture.

• Stir the reaction at room temperature until the starting amino acid is consumed, as monitored by TLC or LC-MS.

• Once the reaction is complete, perform an aqueous workup to remove excess reagents and byproducts.

• The Boc-protected amino acid is typically isolated by extraction and crystallization.

Protocol 4: Boc Deprotection in Solid-Phase Peptide Synthesis (SPPS)

This protocol describes the removal of the Boc group during a typical SPPS cycle.

Materials:

• Boc-protected peptide-resin

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Neutralizing base (e.g., diisopropylethylamine - DIEA)

Procedure:

• Swell the Boc-protected peptide-resin in DCM.

• Treat the resin with a solution of 25-50% TFA in DCM for 1-2 minutes (pre-wash).

• Drain the solution and add a fresh portion of the TFA/DCM solution. Agitate for 20-30 minutes to ensure complete deprotection.

• Wash the resin thoroughly with DCM to remove residual acid.

• Neutralize the resulting trifluoroacetate salt of the N-terminal amine by washing the resin with a solution of 10% DIEA in DCM.

• Wash the resin again with DCM to remove excess base, rendering it ready for the next coupling step.

Visualizing the Chemistry

Protection and Deprotection Pathways

Caption: Protection and deprotection pathways for Phthaloyl and Boc groups.

Experimental Workflow for SPPS

Caption: Generalized workflow for Solid-Phase Peptide Synthesis (SPPS).

Conclusion

The choice between N-Carbethoxyphthalimide (for phthaloyl protection) and Boc protection in peptide synthesis represents a choice between a historical method with unique orthogonality and a well-established, robust, and widely practiced strategy. For most modern applications, particularly in SPPS, the Boc (and Fmoc) strategies offer superior efficiency, milder conditions (in the case of Fmoc), and a wealth of established protocols. The phthaloyl group, while less common today, remains a valid option in specific synthetic scenarios where its unique stability and orthogonality to both acid- and base-labile groups are required. A thorough understanding of the chemical principles, advantages, and limitations of each protecting group is paramount for the successful design and execution of any peptide synthesis campaign.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 4. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]

A Comparative Guide to N-Carbethoxyphthalimide and Cbz as Amine Protecting Groups for Researchers

In the realm of organic synthesis, particularly in the fields of peptide synthesis and drug development, the judicious selection of protecting groups is paramount to the success of a synthetic strategy. The temporary masking of reactive functional groups, such as amines, is a critical step to prevent undesired side reactions. This guide provides a comprehensive comparison of two commonly employed amine protecting groups: N-Carbethoxyphthalimide and Carboxybenzyl (Cbz). This objective analysis, supported by experimental data, will assist researchers, scientists, and drug development professionals in making informed decisions for their synthetic endeavors.

At a Glance: Key Differences

Feature	N-Carbethoxyphthalimide	Carboxybenzyl (Cbz)
Protecting Group Type	Phthalimide	Carbamate
Typical Introduction Reagent	N-Carbethoxyphthalimide	Benzyl Chloroformate (Cbz-Cl)
Common Deprotection	Hydrazinolysis	Catalytic Hydrogenolysis
Stability	Stable to acidic and mild basic conditions.[1][2]	Stable to acidic and basic conditions, but labile to strong acids and hydrogenolysis.[3][4]
Primary Application	Protection of primary amines.[2]	Protection of primary and secondary amines.[3]

Introduction and Reaction Mechanisms

N-Carbethoxyphthalimide serves as a phthaloylating reagent for the selective protection of primary amines under mild conditions.[2] The protection proceeds via nucleophilic attack of the primary amine on the carbonyl group of the N-Carbethoxyphthalimide, leading to the formation of the corresponding N-alkylphthalimide.

The Carboxybenzyl (Cbz or Z) group , introduced by Max Bergmann and Leonidas Zervas, has been a cornerstone in peptide chemistry.[1] It transforms a nucleophilic amine into a much less reactive carbamate.[3] The most common method for its introduction involves the reaction of an amine with benzyl chloroformate (Cbz-Cl) in the presence of a base to neutralize the HCl byproduct.[3]

dot

Figure 1: Protection reaction mechanisms.

Quantitative Comparison of Performance

The efficiency of a protecting group is determined by the yield of both the protection and deprotection steps, as well as its stability under various reaction conditions.

Protecting Group	Substrate	Protection Yield (%)	Deprotection Yield (%)	Reference
N-Carbethoxyphthalimide	Ethanolamine	90	Not Specified	[5]
Polyethylene Glycol (PEG)	Not Specified	70-85	[6]
Cbz	Aniline	90	Not Specified	[3]
Various Amines (in water)	98-99	Not Specified	[7]
Bicyclic Amine	96	Not Specified

Stability Profile

N-Carbethoxyphthalimide is noted for its stability under both acidic and mild basic conditions, which allows for a wider range of reaction conditions in subsequent synthetic steps.[1][2]

The Cbz group is stable to a variety of non-catalytic conditions, including mildly acidic and basic environments.[4] However, it is readily cleaved by strong acids and is unstable in the presence of catalysts used for hydrogenation.[3] This selective lability is the foundation of its use in orthogonal protection strategies.[4]

Deprotection Strategies

The selective removal of a protecting group is a critical aspect of its utility.

N-Carbethoxyphthalimide protected amines are typically deprotected via hydrazinolysis. The use of hydrazine hydrate in a suitable solvent, such as ethanol or THF, effectively cleaves the phthalimide group to liberate the free amine.[6]

The Cbz group is most commonly removed by catalytic hydrogenolysis.[3] This method involves the use of a palladium catalyst (e.g., Pd/C) and a hydrogen source (e.g., H₂ gas or a transfer hydrogenation reagent like ammonium formate).[3] Alternative methods include cleavage with strong acids, such as HBr in acetic acid, or using dissolving metal reduction.[1]

dot

References

• 1. benchchem.com [benchchem.com]
• 2. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Fast Amide Bond Cleavage Assisted by a Secondary Amino and a Carboxyl Group—A Model for yet Unknown Peptidases? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

N-Carbethoxyphthalimide: A Superior Reagent for Amine Protection in Synthesis

For researchers, scientists, and professionals in drug development, the efficient and selective protection of primary amines is a critical step in the synthesis of complex molecules. While various phthalimide-based reagents are available, N-Carbethoxyphthalimide emerges as a superior choice due to its mild reaction conditions, high yields, and broad applicability, particularly in the protection of sensitive amino acids.

This guide provides an objective comparison of N-Carbethoxyphthalimide with other common phthalimide reagents, supported by experimental data, to assist in the selection of the most appropriate reagent for specific synthetic needs.

Superior Performance Under Mild Conditions

N-Carbethoxyphthalimide distinguishes itself by enabling the phthaloylation of primary amines and their derivatives under significantly milder conditions than traditional methods like the Gabriel synthesis, which typically employs potassium phthalimide and requires heating.[1][2] This attribute is particularly advantageous when working with thermally sensitive substrates or complex molecules bearing multiple functional groups.

The reaction with N-Carbethoxyphthalimide often proceeds at room temperature, minimizing the risk of side reactions and decomposition of valuable starting materials.[2][3] This contrasts with the Gabriel synthesis which may necessitate elevated temperatures to achieve reasonable reaction rates.[1]

Comparative Analysis of Reagent Performance

To illustrate the advantages of N-Carbethoxyphthalimide, the following tables summarize its performance in comparison to potassium phthalimide for the protection of various primary amines.

Table 1: Comparison of Phthaloylation Reagents for Primary Alkyl and Benzyl Amines

Entry	Amine Substrate	Reagent	Reaction Conditions	Yield (%)	Reference
1	Benzylamine	N-Carbethoxyphthalimide	Acetonitrile, Room Temp, 1h	High	[3]
2	Benzylamine	Potassium Phthalimide	DMF, 80-100°C, 2-4h	72-79	[1]
3	Primary Alkyl Halide	Potassium Phthalimide	DMF, Heat	Good	[1]

Table 2: Phthaloylation of Amino Acids

Entry	Amino Acid	Reagent	Reaction Conditions	Yield (%)	Reference
1	L-Histidine	N-Carbethoxyphthalimide	Water, Na2CO3, Room Temp, 2h	High	[4]
2	L-Tryptophan	N-Carbethoxyphthalimide	Water, Na2CO3, Room Temp, 1h	95	[4]
3	Various Amino Acids	N-Carbethoxyphthalimide	Water, Amino Acid Salts, Room Temp	High	[3]

As the data indicates, N-Carbethoxyphthalimide consistently provides high yields for the protection of both simple primary amines and more complex amino acids under mild, room temperature conditions.

Experimental Protocols

General Procedure for Phthaloylation of Amino Acids using N-Carbethoxyphthalimide

This protocol is adapted from the method described for the synthesis of N-phthaloyl amino acids.[3][4]

Materials:

• Amino acid

• Sodium carbonate (Na2CO3)

• N-Carbethoxyphthalimide

• Acetonitrile or Water

• Hydrochloric acid (2 M)

Procedure:

• Dissolve the amino acid and a molar equivalent of sodium carbonate in water.

• To the stirred solution, add a solution of N-Carbethoxyphthalimide (1.1 equivalents) in acetonitrile.

• Stir the reaction mixture vigorously at room temperature for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, acidify the reaction mixture with 2 M HCl to precipitate the N-phthaloyl amino acid.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

General Procedure for Gabriel Synthesis using Potassium Phthalimide

This protocol is a standard procedure for the Gabriel synthesis of primary amines from alkyl halides.[1]

Materials:

• Potassium phthalimide

• Primary alkyl halide

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Suspend potassium phthalimide (1.1 equivalents) in anhydrous DMF.

• Add the primary alkyl halide (1.0 equivalent) to the suspension.

• Heat the reaction mixture to 80-100°C and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and pour it into water.

• Extract the N-alkylphthalimide product with an organic solvent (e.g., dichloromethane).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• The N-alkylphthalimide can then be deprotected using hydrazine hydrate or acidic/basic hydrolysis to yield the primary amine.[5]

Reaction Workflows

The following diagrams illustrate the general workflows for the synthesis of N-protected amines using N-Carbethoxyphthalimide and the traditional Gabriel synthesis.

Caption: Workflow for Amine Protection using N-Carbethoxyphthalimide.

Caption: Workflow for the Traditional Gabriel Synthesis.

Conclusion

N-Carbethoxyphthalimide offers significant advantages over traditional phthalimide reagents, primarily through its ability to facilitate the protection of primary amines under mild reaction conditions, leading to high yields and compatibility with sensitive functional groups. This makes it an invaluable tool for modern organic synthesis, particularly in the fields of medicinal chemistry and peptide synthesis where the preservation of molecular integrity is paramount. For researchers seeking an efficient and gentle method for amine protection, N-Carbethoxyphthalimide represents a superior and more versatile alternative.

References

• 1. orgosolver.com [orgosolver.com]
• 2. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Photoinduced electron-transfer chemistry of the bielectrophoric N-phthaloyl derivatives of the amino acids tyrosine, histidine and tryptophan [beilstein-journals.org]
• 5. Gabriel synthesis - Wikipedia [en.wikipedia.org]

A Comparative Guide to Primary Amine Synthesis: Evaluating Yields of Common Methodologies

For researchers, scientists, and professionals in drug development, the efficient synthesis of primary amines is a cornerstone of molecular construction. This guide provides an objective comparison of the performance of three common methods for primary amine synthesis: the Gabriel synthesis, reductive amination, and synthesis via azides. The information is supported by experimental data to validate yields and detailed protocols for practical application.

The initial premise of this investigation included the validation of primary amine synthesis yield with N-Carbethoxyphthalimide. However, extensive research has clarified that N-Carbethoxyphthalimide is primarily employed as a protecting group for amines rather than a direct precursor in their synthesis from starting materials like alkyl halides.[1] Therefore, this guide will focus on comparing the yields of established and widely used methods for the synthesis of primary amines.

Comparison of Reaction Yields

The selection of a synthetic route for primary amine production often hinges on achieving the highest possible yield and purity. The following table summarizes typical reported yields for the Gabriel synthesis, reductive amination, and synthesis via azides for a variety of substrates.

Starting Material	Product	Gabriel Synthesis Yield (%)	Reductive Amination Yield (%)	Azide Synthesis Yield (%)
Benzyl Bromide	Benzylamine	81-95	85 (from Benzaldehyde)	~90
1-Bromobutane	n-Butylamine	85-92	78 (from Butyraldehyde)	93
1-Bromo-2-phenylethane	2-Phenylethylamine	75-88	96 (from Phenylacetaldehyde)	~95
1-Bromooctane	n-Octylamine	80-90	45 (direct ammonolysis)	92
Cyclohexyl Bromide	Cyclohexylamine	Generally low/not reported	89 (from Cyclohexanone)	85
4-Methoxybenzyl chloride	4-Methoxybenzylamine	~90	92 (from 4-Methoxybenzaldehyde)	~95

Note: Yields are sourced from various experimental reports and can vary based on specific reaction conditions, catalysts, and substrate purity.

Experimental Methodologies and Workflows

Detailed experimental protocols are crucial for replicating and validating synthetic outcomes. Below are representative protocols for each of the primary amine synthesis methods discussed.

Gabriel Synthesis

The Gabriel synthesis is a two-step method that converts primary alkyl halides to primary amines.[2] It is known for preventing overalkylation, a common side reaction in direct ammonolysis.[3] However, it can be limited by harsh reaction conditions and sometimes results in lower yields.[2][4]

Experimental Protocol:

• N-Alkylation of Potassium Phthalimide: To a solution of potassium phthalimide (1.1 eq) in anhydrous dimethylformamide (DMF), add the primary alkyl halide (1.0 eq). Heat the mixture to 80-100 °C for 2-4 hours. Monitor the reaction by thin-layer chromatography (TLC).

• Hydrolysis of the N-Alkylphthalimide: After cooling the reaction mixture, add hydrazine hydrate (2-5 eq) and reflux for 1-3 hours. The phthalhydrazide byproduct precipitates out of the solution.

• Work-up: Filter the mixture to remove the precipitate. The filtrate, containing the primary amine, can then be purified by extraction and distillation or chromatography.

Logical Workflow for Gabriel Synthesis:

Caption: Workflow of the Gabriel synthesis.

Reductive Amination

Reductive amination is a versatile method for preparing primary, secondary, and tertiary amines from aldehydes or ketones.[5][6][7] For primary amine synthesis, ammonia is used as the nitrogen source. This method often provides high yields and can be performed under milder conditions than the Gabriel synthesis.[8][9][10]

Experimental Protocol:

• Imine Formation: Dissolve the aldehyde or ketone (1.0 eq) in a suitable solvent such as methanol or ethanol. Add a solution of ammonia in the same solvent (excess, e.g., 7N solution). Stir the mixture at room temperature for 1-2 hours to form the imine intermediate.

• Reduction: Add a reducing agent, such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) (1.5 eq), portion-wise to the reaction mixture. Continue stirring for an additional 2-4 hours.

• Work-up: Quench the reaction with water and extract the product with an organic solvent. The organic layer is then dried and concentrated, and the primary amine is purified by distillation or chromatography.

Logical Workflow for Reductive Amination:

Caption: Workflow of reductive amination.

Synthesis via Azides

The use of sodium azide to synthesize primary amines from alkyl halides is another effective method that avoids overalkylation.[11] The intermediate alkyl azide is then reduced to the primary amine.

Experimental Protocol:

• Azide Formation: Dissolve the primary or secondary alkyl halide (1.0 eq) in a suitable solvent like DMF or acetone. Add sodium azide (1.2 eq) and heat the mixture to reflux for 6-12 hours.

• Reduction of the Azide: After cooling, the reaction mixture containing the alkyl azide can be directly reduced. A common method is to use lithium aluminum hydride (LiAlH₄) (1.5 eq) in a solvent like diethyl ether or tetrahydrofuran (THF) at 0 °C to room temperature.

• Work-up: Carefully quench the reaction with water and a sodium hydroxide solution. The resulting mixture is filtered, and the organic layer is separated, dried, and concentrated to yield the primary amine, which can be further purified.

Logical Workflow for Azide Synthesis:

Caption: Workflow for primary amine synthesis via an azide intermediate.

Conclusion

The choice of the optimal synthetic route for a primary amine depends on several factors, including the nature of the starting material, desired yield, and tolerance of functional groups. Reductive amination and synthesis via azides generally offer higher yields and milder reaction conditions compared to the classical Gabriel synthesis. However, the Gabriel synthesis remains a valuable tool, particularly when starting from primary alkyl halides and when the prevention of overalkylation is critical. The experimental data and protocols provided in this guide serve as a valuable resource for researchers to make informed decisions in the synthesis of primary amines.

References

• 1. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 2. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 3. The Gabriel Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Aldehydes and Ketones to Amines - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 24.6 Synthesis of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Alternative reagents to N-Carbethoxyphthalimide for primary amine synthesis

A Comparative Guide to Alternative Reagents for Primary Amine Synthesis

For researchers, scientists, and professionals in drug development, the synthesis of primary amines is a cornerstone of organic chemistry. While N-Carbethoxyphthalimide, a reagent used in the Gabriel synthesis, has been a traditional choice, a variety of alternative methods offer distinct advantages in terms of mildness of reaction conditions, substrate scope, and yield. This guide provides an objective comparison of the performance of several key alternative reagents and methodologies, supported by experimental data and detailed protocols.

Comparative Performance of Primary Amine Synthesis Methods

The following table summarizes the quantitative data for various methods of primary amine synthesis, offering a clear comparison of their key features and performance.

Method	Starting Material	Key Reagents	Typical Reaction Conditions	Typical Yield (%)	Key Advantages	Key Disadvantages
Gabriel Synthesis	Alkyl Halide	Potassium Phthalimide, Hydrazine	80-100 °C, 2-4 hours	70-90[1]	Avoids over-alkylation, good for primary alkyl halides.	Harsh deprotection conditions, fails with secondary alkyl halides.[2]
Hofmann Rearrangement	Primary Amide	Br₂, NaOH (or TCCA, NaOH)	0 °C to reflux	38-89[3]	Utilizes readily available amides.	Loss of one carbon atom, use of stoichiometric bromine.[4][5]
Curtius Rearrangement	Carboxylic Acid (via Acyl Azide)	NaN₃ (or DPPA), Heat or Photolysis	60-100 °C	57-94[6][7]	Broad substrate scope, retention of stereochemistry.[8]	Use of potentially explosive azides.[8]
Schmidt Reaction	Carboxylic Acid	Hydrazoic Acid (HN₃), Strong Acid	Acidic conditions (e.g., H₂SO₄)	High	Direct conversion from carboxylic acids.[8]	Harsh acidic conditions, use of toxic and explosive hydrazoic acid.[8]
Staudinger Reaction	Alkyl or Aryl Azide	Triphenylphosphine (PPh₃), H₂O	Room Temperature, 3-24 hours	80-95[9]	Very mild conditions, excellent chemoselectivity.	Stoichiometric phosphine oxide byproduct can complicate purification.[9]
Reductive Amination	Aldehyde or Ketone	NH₃, Reducing Agent (e.g., H₂/Catalyst, NaBH₃CN)	Varies (e.g., 80 °C, 2 MPa H₂)	Good to excellent (up to 96%)[10]	One-pot synthesis, versatile for various carbonyls.	Can lead to secondary and tertiary amine byproducts.[11]
Gabriel (Alternative)	Alkyl Halide	Di-tert-butyl-iminodicarboxylate, Base	40-50 °C	up to 98[12][13]	Milder deprotection, applicable to some secondary halides.[2][14]	Reagent can be more expensive.
Gabriel (Alternative)	Alkyl Halide	Sodium Saccharin, Alkylating Agent	Varies	Near quantitative formation of N-alkylsaccharin[15]	Milder cleavage conditions than phthalimide.[15]	Limited data on overall yields of primary amines.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Gabriel Synthesis of Benzylamine

Materials:

• Phthalimide (14.7 g, 0.10 mole)

• Anhydrous Potassium Carbonate (7.6 g, 0.055 mole)

• Benzyl Chloride (19.0 g, 0.15 mole)

• Dimethylformamide (DMF, 40 mL)

• Hydrazine hydrate

• Ethanol

Procedure:

• A mixture of phthalimide, anhydrous potassium carbonate, and benzyl chloride in dimethylformamide is heated with provision for the exclusion of atmospheric moisture.

• After cooling, the reaction mixture is poured into 200 mL of water to precipitate N-benzylphthalimide. The crude product is filtered, washed with water, and dried. Recrystallization from alcohol can be performed for purification, yielding colorless crystals (73.8% yield).[1]

• The resulting N-benzylphthalimide is then treated with hydrazine hydrate in refluxing ethanol to cleave the phthalimide group and yield benzylamine.[16]

Hofmann Rearrangement for the Synthesis of Aniline

Materials:

• Benzamide (24.21 g, 0.2 mol)

• Sodium Hydroxide (NaOH, 48 g, 1.2 mol)

• Trichloroisocyanuric acid (TCCA, 15.4 g, 0.066 mol)

• Water

• Potassium Hydroxide (KOH) for drying

Procedure:

• Prepare a solution of sodium hydroxide in water.

• Add benzamide to the NaOH solution with vigorous stirring.

• Slowly add TCCA to the mixture. The reaction is exothermic and will foam.

• After the addition is complete, continue stirring until the reaction subsides.

• Extract the aniline with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with a saturated salt solution and then with water.

• Dry the organic layer over potassium hydroxide pellets.

• Remove the solvent under reduced pressure to obtain aniline.[3]

Staudinger Reduction of Phenyl Azide to Aniline

Materials:

• Phenyl Azide (1.00 mmol, 1.0 equiv)

• Triphenylphosphine (1.10 mmol, 1.1 equiv)

• Anhydrous Tetrahydrofuran (THF, 10 mL)

• Water

Procedure:

• Under a nitrogen atmosphere, dissolve phenyl azide in anhydrous THF.

• Add triphenylphosphine to the solution.

• Stir the mixture at 30 °C for 3 hours.

• Add water to hydrolyze the intermediate iminophosphorane.

• Upon completion, concentrate the mixture in vacuo.

• Purify the crude product by flash column chromatography to yield aniline.[17]

Reductive Amination of Benzaldehyde to Benzylamine

Materials:

• Benzaldehyde (0.5 mmol)

• Aqueous Ammonia (25-28 wt. %, 2 mL)

• Pt/CoFe-LDH catalyst (20 mg)

• Isopropanol (IPA, 4 mL)

• Hydrogen gas

Procedure:

• In a suitable reactor, combine benzaldehyde, aqueous ammonia, the Pt/CoFe-LDH catalyst, and isopropanol.

• Pressurize the reactor with hydrogen gas to 2 MPa.

• Heat the reaction mixture to 80 °C and stir.

• Monitor the reaction progress over time. A yield of benzylamine can be achieved after several hours.[10]

• After the reaction is complete, cool the reactor, vent the hydrogen, and filter the catalyst.

• The product can be isolated from the filtrate.

Reaction Pathways and Workflows

The following diagrams illustrate the signaling pathways and experimental workflows for the described primary amine synthesis methods.

References

• 1. journals.indianapolis.iu.edu [journals.indianapolis.iu.edu]
• 2. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 5. tutorchase.com [tutorchase.com]
• 6. Curtius Rearrangement [organic-chemistry.org]
• 7. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. ias.ac.in [ias.ac.in]
• 12. What is Di-tert-butyl iminodicarboxylate?_Chemicalbook [chemicalbook.com]
• 13. guidechem.com [guidechem.com]
• 14. Di-tert-butyl-iminodicarboxylate - Wikipedia [en.wikipedia.org]
• 15. Sciencemadness Discussion Board - Forest of amines! (saccharin to cyclic and asymmetric amines) - Powered by XMB 1.9.11 [sciencemadness.org]
• 16. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 17. Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to N-Carbethoxyphthalimide and Fmoc Protection in Solid-Phase Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of solid-phase peptide synthesis (SPPS), the choice of a temporary Nα-protecting group is a critical determinant of the overall efficiency, purity, and success of synthesizing a target peptide. The 9-fluorenylmethyloxycarbonyl (Fmoc) group has long been the cornerstone of modern SPPS, prized for its mild deprotection conditions. This guide provides a comprehensive comparison between the well-established Fmoc protecting group and the less conventional N-Carbethoxyphthalimide, which introduces the phthalimide (Phth) group.

At a Glance: Fmoc vs. N-Carbethoxyphthalimide

Feature	Fmoc (9-fluorenylmethyloxycarbonyl)	N-Carbethoxyphthalimide (Phthalimide Protection)
Protection Chemistry	Forms a carbamate linkage with the Nα-amino group.	Acts as a phthaloylating reagent, forming a stable imide with the Nα-amino group.
Deprotection Conditions	Base-labile: Typically removed with 20% piperidine in DMF.[1]	Requires hydrazinolysis (e.g., hydrazine hydrate in DMF) or milder conditions with ethylene diamine in isopropanol.[2]
Orthogonality	Fully orthogonal to acid-labile side-chain protecting groups (e.g., tBu, Trt) and cleavage from the resin with TFA.[3]	Orthogonal to acid-labile side-chain protecting groups and TFA cleavage.
Monitoring	Deprotection can be monitored by UV spectroscopy of the dibenzofulvene byproduct.[1]	No straightforward real-time monitoring of deprotection.
Prevalence in SPPS	The most widely used protecting group in modern SPPS.	Infrequently used for Nα-protection in standard SPPS protocols.[2]
Potential Side Reactions	Aspartimide formation in sequences containing aspartic acid.[4]	Hydrazinolysis can potentially lead to side reactions with sensitive residues if not carefully controlled.
Automation Compatibility	Highly compatible with automated peptide synthesizers.	Less established for automated synthesis; deprotection conditions may require optimization.

Chemical Principles and Mechanisms

Fmoc Protection and Deprotection

The Fmoc group is introduced to the amino acid, forming a stable carbamate. Its removal is achieved through a β-elimination reaction initiated by a mild base, typically piperidine. This process is highly efficient and the release of the dibenzofulvene-piperidine adduct can be monitored by UV absorbance to ensure complete deprotection.

Fmoc deprotection mechanism.

N-Carbethoxyphthalimide (Phthalimide) Protection and Deprotection

N-Carbethoxyphthalimide is a reagent used to introduce the phthalimide protecting group to a primary amine. In the context of SPPS, the Nα-amino group of an amino acid would be protected as a phthalimide. This group is stable to the acidic conditions used for final cleavage from the resin. Deprotection is typically achieved by hydrazinolysis, which cleaves the imide ring. A milder alternative involves the use of ethylene diamine.

Phthalimide deprotection via hydrazinolysis.

Experimental Protocols

Standard Fmoc Solid-Phase Peptide Synthesis Cycle

A typical cycle for one amino acid addition in Fmoc-SPPS is as follows:

• Resin Swelling: The solid support resin is swelled in a suitable solvent, typically N,N-dimethylformamide (DMF).

• Fmoc Deprotection: The Fmoc group is removed from the N-terminus of the growing peptide chain by treating the resin with a 20% solution of piperidine in DMF. This is usually a two-step process: a short initial treatment followed by a longer one.

• Washing: The resin is thoroughly washed with DMF to remove excess piperidine and the dibenzofulvene-piperidine adduct.

• Amino Acid Coupling: The next Fmoc-protected amino acid is activated with a coupling reagent (e.g., HCTU, HATU) in the presence of a base (e.g., DIPEA) and added to the resin to form a new peptide bond.

• Washing: The resin is washed again with DMF to remove unreacted amino acids and coupling reagents.

• This cycle is repeated until the desired peptide sequence is assembled.

• Final Cleavage: After the final amino acid is coupled and the N-terminal Fmoc group is removed, the peptide is cleaved from the resin, and side-chain protecting groups are simultaneously removed using a cleavage cocktail, most commonly based on trifluoroacetic acid (TFA).

Proposed Solid-Phase Peptide Synthesis Cycle Using Phthalimide Protection

Based on available literature, a hypothetical SPPS cycle using N-Carbethoxyphthalimide for Nα-protection would involve:

• Preparation of N-Phthaloyl Amino Acids: The desired amino acids are first protected with the phthalimide group using N-Carbethoxyphthalimide.

• Resin Swelling: The solid support is swelled in an appropriate solvent (e.g., DMF).

• Phthalimide Deprotection: The phthalimide group is removed from the N-terminus of the peptide-resin.

  • Hydrazinolysis: Treatment with a solution of hydrazine hydrate in DMF.

  • Milder Conditions: Treatment with a solution of ethylene diamine in a solvent like isopropanol at room temperature.[2]

• Washing: Thorough washing of the resin to remove deprotection reagents and byproducts.

• Amino Acid Coupling: The next N-phthaloyl protected amino acid is coupled using standard coupling reagents.

• Washing: The resin is washed to remove excess reagents.

• This cycle is repeated for each amino acid in the sequence.

• Final Cleavage: The completed peptide is cleaved from the resin using a TFA-based cocktail.

Workflow Comparison

The following diagram illustrates the general workflows for solid-phase peptide synthesis using either Fmoc or phthalimide protection.

Comparison of SPPS workflows.

Conclusion

The Fmoc protecting group remains the industry standard for solid-phase peptide synthesis due to its mild and efficient deprotection protocol, ease of monitoring, and high compatibility with automated synthesizers. While N-Carbethoxyphthalimide offers a method for introducing the robust phthalimide protecting group, its application in routine SPPS is not well-established. The harsher deprotection conditions associated with hydrazinolysis, although effective, may not be compatible with all peptide sequences. The development of milder deprotection methods using ethylene diamine presents an interesting alternative, but further research is required to establish its general applicability, efficiency, and impact on peptide purity and yield in a comparative context with the well-optimized Fmoc strategy. For most applications, particularly in drug discovery and development where reliability and established protocols are paramount, Fmoc-based SPPS remains the superior choice.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. peptide.com [peptide.com]
• 4. Optimized aminolysis conditions for cleavage of N-protected hydrophobic peptides from solid-phase resins - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative study of deprotection methods for N-Carbethoxyphthalimide

A Comparative Analysis of Deprotection Strategies for N-Carbethoxyphthalimide

For researchers and professionals in drug development and chemical synthesis, the selection of an appropriate protecting group for primary amines is a critical decision that influences the overall efficiency and success of a synthetic route. N-Carbethoxyphthalimide serves as a stable and reliable protecting group for primary amines, amino acids, and amino alcohols, demonstrating stability in both acidic and mild basic environments.[1] The effective removal of this protecting group is paramount to obtaining the desired amine product in high yield and purity. This guide provides a comparative study of the most common deprotection methods for N-Carbethoxyphthalimide and related phthalimides, supported by experimental data and detailed protocols to aid in the selection of the optimal deprotection strategy.

The primary methods for the cleavage of the phthalimide group include hydrazinolysis, reductive deprotection, and hydrolysis under acidic or basic conditions. Each method presents distinct advantages and limitations regarding reaction conditions, substrate compatibility, and yield.

Method 1: Hydrazinolysis

Hydrazinolysis is the most traditional and widely employed method for the deprotection of phthalimides. The reaction involves treatment of the N-substituted phthalimide with hydrazine hydrate or anhydrous hydrazine in a suitable solvent. The strong nucleophilicity of hydrazine facilitates the cleavage of the two acyl-nitrogen bonds, leading to the formation of a stable phthalhydrazide precipitate and the desired free amine.

Advantages:

• High efficiency and generally good to excellent yields.

• The phthalhydrazide byproduct is often insoluble and can be easily removed by filtration.

Disadvantages:

• Hydrazine is highly toxic and potentially explosive.

• The separation of the phthalhydrazide byproduct can sometimes be challenging, especially in small-scale reactions.[2]

• The presence of other functional groups susceptible to nucleophilic attack by hydrazine can lead to side reactions.[3]

Method 2: Reductive Deprotection with Sodium Borohydride

A milder alternative to hydrazinolysis is the reductive cleavage of the phthalimide group using sodium borohydride (NaBH₄). This two-stage, one-flask procedure involves the reduction of one of the carbonyl groups to a hydroxyl group, forming an intermediate O-hydroxymethyl benzamide. Subsequent treatment with acid, such as acetic acid, induces lactonization to phthalide, releasing the free primary amine.[4][5][6]

Advantages:

• Avoids the use of highly toxic hydrazine.

• The reaction conditions are near-neutral and mild, making it suitable for substrates with sensitive functional groups.[4][6]

• Particularly useful in peptide synthesis to avoid racemization.[6]

Disadvantages:

• The reaction can be slower than hydrazinolysis.

• Requires a two-step process within a single flask.

Methods 3 & 4: Acidic and Basic Hydrolysis

While conceptually straightforward, the hydrolysis of the phthalimide group under acidic or basic conditions is less commonly used. These methods typically require harsh conditions, such as refluxing in concentrated acid or base, which can lead to the degradation of sensitive substrates or racemization of chiral centers.[2] N-Carbethoxyphthalimide is noted for its stability under mild acidic and basic conditions, suggesting that vigorous conditions would be necessary for its removal via hydrolysis.[1] Due to the potential for low yields and the formation of side products, these methods are generally considered less favorable compared to hydrazinolysis and reductive deprotection.

Comparative Data

The following table summarizes the reaction conditions and reported yields for the deprotection of phthalimide-protected compounds using hydrazinolysis and reductive deprotection. While specific data for N-Carbethoxyphthalimide is limited, the data for closely related phthalimides provides a strong basis for comparison.

Deprotection Method	Reagents & Conditions	Substrate Example	Yield (%)	Reference
Hydrazinolysis	Aqueous Hydrazine (40 eq.), THF, Room Temperature, 4 h	Phthalimid protected PEG	70 - 85	[7]
NH₂NH₂·H₂O, MeOH, Room Temperature, 1-2 h	N-Phthaloyl-β-lactam	High	[8]
Reductive Deprotection	1. NaBH₄, 2-propanol:H₂O (6:1), Room Temperature, 24 h2. Acetic Acid, 80°C, 2 h	Various N-substituted phthalimides	High	[4][5][6]

Experimental Protocols

Protocol 1: Deprotection via Hydrazinolysis

This protocol is adapted from the deprotection of a phthalimide-protected polyethylene glycol.[7]

• Dissolve the N-Carbethoxyphthalimide-protected substrate (1 eq.) in tetrahydrofuran (THF) (approximately 30 mL per 1 g of substrate).

• Slowly add aqueous hydrazine (40 eq.).

• Stir the reaction mixture at room temperature for 4 hours.

• Remove the THF by evaporation under reduced pressure.

• Add water to the residue.

• Extract the aqueous phase three times with chloroform.

• Combine the organic layers and dry over magnesium sulfate.

• Evaporate the solvent under reduced pressure to yield the purified amine.

Protocol 2: Deprotection via Reductive Cleavage with NaBH₄

This protocol is based on the method developed by Ganem and coworkers.[4][5][6]

• Dissolve the N-Carbethoxyphthalimide-protected substrate in a 6:1 mixture of 2-propanol and water.

• Add sodium borohydride (NaBH₄) to the solution and stir at room temperature for 24 hours.

• After the reduction is complete, add acetic acid to the reaction mixture to achieve a pH of 5.

• Heat the mixture at 80°C for 2 hours to induce lactonization and release of the amine.

• After cooling, perform a standard aqueous workup and extraction with a suitable organic solvent to isolate the amine product. The phthalide byproduct can be removed by extraction.[4][6]

Logical Workflow

The general workflow for the deprotection of N-Carbethoxyphthalimide can be visualized as a sequence of steps starting from the protected amine to the final purified product.

Caption: General workflow for the deprotection of N-Carbethoxyphthalimide.

References

• 1. N-Carbethoxyphthalimide - Enamine [enamine.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. Phthalimides [organic-chemistry.org]
• 6. An exceptionally mild deprotection of phthalimides [organic-chemistry.org]
• 7. rsc.org [rsc.org]
• 8. Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Protecting the Un-Protectable: A Comparative Guide to the Efficacy of N-Carbethoxyphthalimide for Hindered Primary Amines

For researchers, scientists, and drug development professionals navigating the complexities of multi-step organic synthesis, the selection of an appropriate protecting group for primary amines is a critical decision that can significantly influence the overall efficiency and success of a synthetic route. This is particularly true when dealing with sterically hindered primary amines, where the bulky nature of the substrate can pose significant challenges to achieving high reaction yields. This guide provides an objective comparison of N-Carbethoxyphthalimide with other commonly used amine protecting groups—tert-butyloxycarbonyl (Boc), 9-fluorenylmethoxycarbonyl (Fmoc), and benzyl chloroformate (Cbz)—focusing on their efficacy in the protection of hindered primary amines.

Introduction to Amine Protecting Groups

In organic synthesis, a protecting group is a chemical moiety that is selectively introduced into a molecule to block a reactive functional group from participating in a subsequent chemical transformation. For primary amines, the lone pair of electrons on the nitrogen atom makes them nucleophilic and basic, necessitating protection to prevent unwanted side reactions. An ideal protecting group should be easy to introduce and remove in high yields, stable to a wide range of reaction conditions, and should not interfere with other functional groups in the molecule.

N-Carbethoxyphthalimide serves as a phthaloylating reagent for the selective protection of primary amines under mild conditions. The resulting phthalimide is stable to both acidic and mild basic conditions, offering a robust protection strategy. However, the steric bulk of the phthalimide group itself can be a limiting factor when reacting with hindered amines.

This guide delves into a comparative analysis of N-Carbethoxyphthalimide against the widely used Boc, Fmoc, and Cbz protecting groups, with a focus on their application to sterically hindered primary amines.

Comparison of Protecting Groups for Hindered Primary Amines

The protection of sterically hindered primary amines presents a significant challenge due to the decreased nucleophilicity of the amine and the steric clash between the substrate and the protecting group reagent. The following tables provide a comparative overview of N-Carbethoxyphthalimide and its alternatives for the protection and deprotection of a representative hindered primary amine.

Table 1: Comparison of Protection Reactions for a Hindered Primary Amine

Protecting Group	Reagent	Typical Reaction Conditions	Reported Yield	Advantages	Disadvantages
N-Carbethoxyphthalimide	N-Carbethoxyphthalimide	Limited data available for hindered amines.	Data not readily available.	Stable to acidic and mild basic conditions.	Potentially low reactivity with hindered amines.
Boc	Di-tert-butyl dicarbonate (Boc)₂O	Base (e.g., NEt₃, DMAP), Solvent (e.g., CH₂Cl₂, THF), Room Temperature	Generally high	Mild reaction conditions, widely applicable.	Can be challenging with severely hindered amines, requiring longer reaction times or catalysts.
Fmoc	Fmoc-Cl or Fmoc-OSu	Base (e.g., NaHCO₃, Pyridine), Solvent (e.g., Dioxane/H₂O, CH₂Cl₂), 0 °C to Room Temperature	Generally high	Mild deprotection conditions.	The protecting group itself is bulky.
Cbz	Benzyl Chloroformate (Cbz-Cl)	Base (e.g., NaHCO₃), Solvent (e.g., THF/H₂O), 0 °C to Room Temperature	High (e.g., 90%)	Stable to acidic and basic conditions.	Deprotection typically requires hydrogenation.

Table 2: Comparison of Deprotection Reactions for a Hindered Primary Amine

Protecting Group	Deprotection Reagents & Conditions	Advantages	Disadvantages
Phthalimide	1. Hydrazine hydrate, Reflux 2. NaBH₄, i-PrOH/H₂O then Acetic Acid, 80 °C	1. Effective for cleavage. 2. Mild, near-neutral conditions.	1. Harsh conditions, potential side reactions. 2. Two-step process.
Boc	Strong acid (e.g., TFA, HCl) in CH₂Cl₂ or Dioxane	Fast and efficient.	Harsh acidic conditions may not be suitable for all substrates.
Fmoc	20% Piperidine in DMF	Very mild conditions.	The liberated dibenzofulvene can form adducts.
Cbz	Catalytic Hydrogenation (e.g., H₂, Pd/C)	Mild and clean.	Not compatible with functional groups sensitive to reduction (e.g., alkenes, alkynes).

Experimental Protocols

Detailed methodologies for the protection and deprotection of a representative hindered primary amine are provided below.

Protection of a Hindered Primary Amine

1. Protection with N-Carbethoxyphthalimide (Conceptual Protocol)

• Reaction: To a solution of the hindered primary amine (1.0 equiv) in a suitable aprotic solvent such as DMF or CH₂Cl₂, is added N-Carbethoxyphthalimide (1.1 equiv). The reaction mixture is stirred at room temperature or heated to facilitate the reaction. The progress of the reaction is monitored by TLC or LC-MS.

• Work-up: Upon completion, the reaction mixture is diluted with an organic solvent and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography.

2. Protection with Di-tert-butyl dicarbonate (Boc)₂O

• Reaction: To a solution of the hindered primary amine (1.0 equiv) and triethylamine (1.5 equiv) in dichloromethane (CH₂Cl₂) is added di-tert-butyl dicarbonate (1.1 equiv) at 0 °C. The reaction mixture is stirred at room temperature overnight.

• Work-up: The reaction mixture is washed with 0.1 N aqueous HCl and saturated aqueous NaHCO₃ solution. The organic phase is dried with MgSO₄ and the solvent is removed under reduced pressure to yield the Boc-protected amine.

3. Protection with 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl)

• Reaction: The amine (1 mmol) and Fmoc-Cl (1.1 mmol) are placed in a glass tube under neat conditions and sonicated for a suitable time at room temperature.

• Work-up: After completion of the reaction, diethyl ether is added to the mixture to crystallize the N-Fmoc derivative.

4. Protection with Benzyl Chloroformate (Cbz-Cl)

• Reaction: To a solution of the amine (2.64 mmol) in THF/H₂O (2:1) is added NaHCO₃ (5.27 mmol) and Cbz-Cl (3.96 mmol) at 0 °C. The solution is stirred for 20 hours at the same temperature.

• Work-up: The reaction mixture is diluted with H₂O and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated in vacuo. The residue is purified by silica gel column chromatography to give the Cbz-protected amine.

Deprotection of the Protected Hindered Primary Amine

1. Deprotection of Phthalimide using Sodium Borohydride

• Reaction: To a stirred solution of the N-phthaloyl protected amine (0.86 mmol) in 2-propanol (7.7 mL) and H₂O (1.3 mL) is added NaBH₄ (4.30 mmol). After stirring for 24 hours at room temperature, glacial acetic acid (0.9 mL) is added carefully. The flask is then heated to 80°C for 2 hours.

• Work-up: The crude reaction mixture is eluted onto a Dowex 50 (H⁺) column, washed with H₂O, and then eluted with 1 M NH₄OH to yield the primary amine.

2. Deprotection of Boc Group

• Reaction: The Boc-protected amine is dissolved in a solution of 50% trifluoroacetic acid (TFA) in dichloromethane (CH₂Cl₂). The reaction is stirred at room temperature for 1-2 hours.

• Work-up: The solvent and excess TFA are removed under reduced pressure to yield the deprotected amine as its trifluoroacetate salt.

3. Deprotection of Fmoc Group

• Reaction: The Fmoc-protected amine is dissolved in a 20% (v/v) solution of piperidine in N,N-dimethylformamide (DMF). The reaction is stirred at room temperature for 30 minutes.

• Work-up: The solvent is removed under reduced pressure, and the residue is purified by column chromatography to isolate the free amine.

4. Deprotection of Cbz Group

• Reaction: The Cbz-protected amine is dissolved in methanol, and a catalytic amount of 10% Palladium on carbon (Pd/C) is added. The mixture is stirred under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete (monitored by TLC).

• Work-up: The reaction mixture is filtered through a pad of Celite to remove the catalyst, and the filtrate is concentrated under reduced pressure to yield the deprotected amine.

Visualization of Reaction Pathways

The following diagrams, generated using Graphviz, illustrate the protection and deprotection pathways for a primary amine using N-Carbethoxyphthalimide and the alternative protecting groups.

Figure 1: General pathways for the protection of a primary amine.

Figure 2: General pathways for the deprotection of protected primary amines.

Conclusion

The choice of a protecting group for hindered primary amines is a critical decision that requires careful consideration of the substrate's steric bulk and the overall synthetic strategy. While N-Carbethoxyphthalimide offers the advantage of forming a highly stable phthalimide protecting group, its efficacy with sterically hindered amines is not well-documented and may be limited by low reactivity.

In contrast, the Boc, Fmoc, and Cbz protecting groups are well-established and offer more reliable methods for the protection of a wide range of amines, including those with significant steric hindrance. The Boc group, with its mild protection conditions and acid-labile deprotection, is a versatile choice, although protection of severely hindered amines can be challenging. The Fmoc group provides the advantage of exceptionally mild, basic deprotection conditions, making it suitable for sensitive substrates. The Cbz group is robust and stable to both acidic and basic conditions, with deprotection achieved under mild hydrogenolysis conditions.

Ultimately, the optimal protecting group will depend on the specific requirements of the synthesis, including the nature of the hindered amine, the presence of other functional groups, and the desired deprotection strategy. For hindered primary amines, a thorough evaluation of the reactivity and stability of these commonly used protecting groups is essential for the successful execution of the synthetic route. Further research into the application of N-Carbethoxyphthalimide for hindered amines would be beneficial to fully assess its potential in this challenging area of organic synthesis.

A Comparative Guide to the Orthogonality of N-Carbethoxyphthalimide in Amine Protection Strategies

For Researchers, Scientists, and Drug Development Professionals

In the realm of complex organic synthesis, particularly in peptide and medicinal chemistry, the judicious selection of protecting groups is paramount to achieving desired chemical transformations with high fidelity. The concept of orthogonality—the selective removal of one protecting group in the presence of others—is a cornerstone of modern synthetic strategy. This guide provides an objective comparison of the N-Carbethoxyphthalimide protecting group, a derivative of phthalimide, with other commonly employed amine protecting groups: tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 9-fluorenylmethyloxycarbonyl (Fmoc). The performance and orthogonality are evaluated based on their distinct deprotection conditions, supported by experimental data and detailed protocols.

Introduction to N-Carbethoxyphthalimide and Orthogonal Protection

N-Carbethoxyphthalimide serves as an efficient phthaloylating reagent for the protection of primary amines. The resulting phthalimide group is notably stable under a range of acidic and mild basic conditions, offering a unique orthogonality profile.[1] The principle of orthogonal protection dictates that each protecting group in a poly-functional molecule must be removable by a specific set of reagents that do not affect the other protecting groups. This allows for the sequential unmasking and reaction of different functional sites within a molecule, a critical requirement for the synthesis of complex peptides and drug candidates.[2][3][4]

Comparative Analysis of Protecting Group Stability

The orthogonality of N-Carbethoxyphthalimide (and by extension, the phthalimide group) with Boc, Cbz, and Fmoc stems from their fundamentally different deprotection mechanisms. The following table summarizes the stability of each protecting group to the cleavage conditions of the others.

Protecting Group	Deprotection Conditions	Stability of Other Groups to these Conditions
Phthalimide (from N-Carbethoxyphthalimide)	1. Hydrazine hydrate in alcohol[5][6]2. Sodium borohydride in alcohol, followed by acetic acid[7][8]	Boc: Stable[9] Cbz: Stable Fmoc: Cleaved by hydrazine
Boc	Strong acid (e.g., Trifluoroacetic acid (TFA), HCl in dioxane)[9]	Phthalimide: Stable[9] Cbz: Stable to moderate acid (TFA)[10] Fmoc: Stable
Cbz	Catalytic hydrogenolysis (e.g., H₂, Pd/C)	Phthalimide: Stable Boc: Stable Fmoc: Can be cleaved under some hydrogenolysis conditions
Fmoc	Base (e.g., 20% Piperidine in DMF)[11]	Phthalimide: Stable Boc: Stable Cbz: Stable

Experimental Protocols for Selective Deprotection

The following sections provide detailed methodologies for the selective cleavage of the phthalimide group in the presence of Boc and Cbz, and the selective removal of Boc, Cbz, and Fmoc groups while leaving the phthalimide group intact.

Selective Deprotection of the Phthalimide Group

1. Using Hydrazine Hydrate (in the presence of Boc or Cbz)

This protocol is suitable for the deprotection of a phthalimide-protected amine on a substrate that also contains a Boc or Cbz protected amine.

• Materials:

  • Phthalimide-protected substrate

  • Ethanol or Methanol

  • Hydrazine hydrate

  • Hydrochloric acid (concentrated)

  • Sodium hydroxide solution

  • Dichloromethane or other suitable organic solvent

• Procedure:

  • Dissolve the N-alkylphthalimide substrate (1.0 equivalent) in ethanol (10-20 mL per gram of substrate) in a round-bottom flask.[5]

  • Add hydrazine hydrate (1.2-1.5 equivalents) to the solution.[5]

  • Fit the flask with a reflux condenser and heat the mixture to reflux with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and acidify with concentrated HCl.

  • Heat the mixture at reflux for an additional hour to ensure complete precipitation of the phthalhydrazide byproduct.[5]

  • Cool the mixture and filter off the phthalhydrazide precipitate.

  • Make the filtrate basic with a NaOH solution to deprotonate the amine salt.

  • Extract the liberated primary amine with dichloromethane.

  • Dry the combined organic extracts over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate to yield the deprotected amine.

2. Using Sodium Borohydride (in the presence of Boc or Cbz)

This mild, two-stage, one-flask method is particularly advantageous for substrates sensitive to hydrazinolysis.[7][8]

• Materials:

  • Phthalimide-protected substrate

  • 2-Propanol

  • Sodium borohydride (NaBH₄)

  • Glacial acetic acid

  • Water

  • Dichloromethane

  • Saturated sodium bicarbonate solution (NaHCO₃)

• Procedure:

  • Dissolve the phthalimide-protected compound (1.0 equivalent) in 2-propanol.[9]

  • Add an excess of sodium borohydride in portions and stir the mixture at room temperature.

  • After the reduction is complete (monitored by TLC), carefully add glacial acetic acid to quench the excess NaBH₄ and facilitate the release of the primary amine.[5][9]

  • Heat the mixture to 50-60 °C for 1-2 hours.[5]

  • Cool the reaction mixture and remove the 2-propanol by rotary evaporation.

  • Dilute the residue with water and wash with dichloromethane to remove the phthalide byproduct.[5]

  • Make the aqueous layer basic (pH > 10) with a saturated NaHCO₃ solution.

  • Extract the primary amine with dichloromethane.

  • Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the organic phase to yield the deprotected amine.

Stability of Phthalimide to Other Deprotection Conditions

The phthalimide group demonstrates excellent stability under the conditions used to remove Boc, Cbz, and Fmoc groups, as detailed in the following representative protocols.

1. Boc Deprotection with Trifluoroacetic Acid (TFA)

• Materials:

  • Boc-protected substrate (also containing a phthalimide group)

  • Anhydrous Dichloromethane (DCM)

  • Trifluoroacetic acid (TFA)[9]

• Procedure:

  • Dissolve the Boc-protected substrate in anhydrous DCM.

  • Cool the solution to 0°C in an ice bath.

  • Add TFA (typically 20-50% v/v in DCM) dropwise.

  • Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-3 hours, monitoring by TLC.

  • Upon completion, remove the solvent and excess TFA under reduced pressure. The phthalimide group will remain intact.

2. Cbz Deprotection by Catalytic Hydrogenolysis

• Materials:

  • Cbz-protected substrate (also containing a phthalimide group)

  • Methanol or Ethanol

  • Palladium on carbon (10% Pd/C)

  • Hydrogen gas source (balloon or hydrogenation apparatus)

• Procedure:

  • Dissolve the Cbz-protected substrate in methanol or ethanol.

  • Carefully add 10% Pd/C catalyst (typically 5-10 mol%).

  • Stir the suspension under a hydrogen atmosphere (1 atm) at room temperature.

  • Monitor the reaction by TLC.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate to obtain the deprotected product, with the phthalimide group unaffected.

3. Fmoc Deprotection with Piperidine

• Materials:

  • Fmoc-protected substrate (also containing a phthalimide group)

  • N,N-Dimethylformamide (DMF)

  • Piperidine

• Procedure:

  • Dissolve the Fmoc-protected substrate in DMF.

  • Add piperidine to a final concentration of 20% (v/v).

  • Stir the reaction at room temperature for 15-30 minutes.

  • Monitor the reaction by TLC.

  • Upon completion, remove the solvent under reduced pressure and co-evaporate with a suitable solvent to remove residual piperidine. The phthalimide group will be unaffected.

Visualization of Orthogonal Strategies

The following diagrams, generated using Graphviz (DOT language), illustrate the orthogonal relationships and experimental workflows.

Caption: Orthogonal deprotection schemes for common amine protecting groups.

Caption: Workflow for selective phthalimide deprotection.

Conclusion

N-Carbethoxyphthalimide provides access to the phthalimide protecting group, which exhibits a high degree of orthogonality with the commonly used Boc, Cbz, and Fmoc protecting groups. Its stability to both strong acid and typical basic conditions allows for the selective deprotection of these other groups in its presence. Conversely, the mild conditions for phthalimide cleavage, particularly the sodium borohydride method, offer a valuable strategy for unmasking a primary amine while leaving acid-labile (Boc) and hydrogenolysis-labile (Cbz) groups intact. This versatility makes N-Carbethoxyphthalimide a valuable tool for synthetic chemists designing complex, multi-step syntheses.

References

• 1. researchgate.net [researchgate.net]
• 2. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. An exceptionally mild deprotection of phthalimides [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N-Carbethoxyphthalimide: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, ensuring the safe and environmentally responsible disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step procedures for the proper disposal of N-Carbethoxyphthalimide, safeguarding both laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated with N-Carbethoxyphthalimide. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times when handling this chemical.

Summary of N-Carbethoxyphthalimide Hazards

Hazard Type	Description
Acute Oral Toxicity	Harmful if swallowed.
Skin Irritation	May cause skin irritation.[1]
Eye Irritation	May cause serious eye damage.[1]
Combustibility	May form combustible dust concentrations in air.
Environmental	Do not let this chemical enter the environment.

Disposal of N-Carbethoxyphthalimide Waste

Solid N-Carbethoxyphthalimide waste must be handled as hazardous chemical waste. Under no circumstances should it be disposed of in regular trash or down the drain.

Step-by-Step Disposal Protocol:

• Segregation: Collect waste N-Carbethoxyphthalimide in a dedicated, clearly labeled, and compatible waste container. Do not mix it with other chemical waste unless compatibility has been verified.

• Container Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "N-Carbethoxyphthalimide". The date of accumulation should also be clearly marked.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents.

• Licensed Disposal: Arrange for the collection and disposal of the waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor. The final disposal method is typically incineration.[2]

Disposal of Empty N-Carbethoxyphthalimide Containers

Empty containers that once held N-Carbethoxyphthalimide must also be disposed of properly to prevent the release of residual chemicals into the environment.

Procedure for Empty Container Disposal:

• Thorough Emptying: Ensure that as much of the solid N-Carbethoxyphthalimide has been removed from the container as possible.

• Rinsing: Triple rinse the container with a suitable solvent (e.g., acetone or ethanol). Collect the rinsate as hazardous waste and add it to a designated liquid waste container.

• Defacing Labels: Completely remove or deface the original product label on the container.

• Final Disposal: Once thoroughly rinsed and the label is defaced, the container can typically be disposed of as non-hazardous waste, such as in a designated glass or plastic recycling bin, depending on the container material and institutional policies.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Carbethoxyphthalimide and its containers.

Caption: Disposal workflow for N-Carbethoxyphthalimide waste and empty containers.

References

• 1. N-Carbethoxyphthalimide | C11H9NO4 | CID 31187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. documents.uow.edu.au [documents.uow.edu.au]